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Core Science & Biosynthesis

Foundational

Technical Whitepaper: Physicochemical Profiling and Application of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid

Executive Summary The development of proteolytically stable, conformationally restricted peptidomimetics relies heavily on the incorporation of unnatural β -amino acids[1]. (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of proteolytically stable, conformationally restricted peptidomimetics relies heavily on the incorporation of unnatural β -amino acids[1]. (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a highly specialized β3 -amino acid characterized by a propanoic acid backbone and a 5-methyl-substituted oxolane (tetrahydrofuran) ring at the β -carbon. The introduction of the bulky, oxygen-containing heterocycle restricts the torsional angles of the peptide backbone, promoting the formation of stable secondary structures such as β -peptidic helices or turn motifs[2].

This whitepaper provides an in-depth analysis of the physical and chemical properties of this compound, detailing its structural complexity, reactivity profile, and providing self-validating experimental protocols for its integration into Solid-Phase Peptide Synthesis (SPPS).

Structural and Physicochemical Profiling

Molecular Identity and Stereochemistry

The molecule possesses a primary amine at the C3 ( β ) position with an explicitly defined (3S) stereocenter. The attached 5-methyloxolan-2-yl ring introduces additional stereochemical complexity at the C2' and C5' positions of the heterocycle. This multi-stereocenter framework is critical for biological target recognition, as the spatial orientation of the hydrophobic methyl group and the hydrogen-bond-accepting ether oxygen directly dictate the molecule's docking affinity in protein-protein interaction (PPI) interfaces[3][4].

Acid-Base Chemistry and Solubility

As an aliphatic amino acid, the compound exists as a zwitterion at physiological pH (~7.4). The carboxylic acid moiety acts as a Brønsted acid (predicted pKa​≈3.8−4.2 ), while the primary amine acts as a Brønsted base (predicted pKa​≈9.2−9.8 ). This zwitterionic nature renders the unprotected monomer highly soluble in aqueous buffers but insoluble in non-polar organic solvents like hexane or diethyl ether[5].

Physicochemical Data Summary
PropertyValue / Description
Chemical Name (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid
Related CAS Numbers 1910117-83-7 (3R enantiomer)[6]; 1543825-49-5 (Racemate)[6]
Molecular Formula C8​H15​NO3​
Molecular Weight 173.21 g/mol
Exact Mass 173.1052 Da
Predicted LogP ~ 0.5 to 0.9 (Zwitterionic state dependent)[5]
Physical State White to off-white crystalline powder
Isoelectric Point (pI) ~ 6.5 - 6.8

Chemical Reactivity and Stability

The Causality of Protection Strategy: Fmoc vs. Boc

When utilizing (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid in peptide synthesis, the choice of amine protecting group is dictated by the stability of the oxolane ring. The 5-methyloxolan-2-yl moiety is a cyclic ether. Under prolonged exposure to harsh, anhydrous strong acids (such as neat Trifluoroacetic acid (TFA) or Hydrogen fluoride (HF) used in Boc-chemistry cleavage), substituted tetrahydrofuran rings are susceptible to acid-catalyzed oxonium ion formation and subsequent ring-opening or degradation[2].

Causality: To preserve the integrity of the oxolane ring, the Fmoc (Fluorenylmethyloxycarbonyl) protection strategy is strictly preferred. Fmoc deprotection utilizes mild bases (e.g., 20% piperidine in DMF), which are completely orthogonal to the ether linkage, ensuring the heterocycle remains intact throughout the elongation cycles[7].

Carboxyl Activation

The β -carboxylic acid is sterically hindered by the adjacent bulky oxolane ring. Standard carbodiimide coupling agents (e.g., DIC or EDC) often result in sluggish kinetics and low coupling yields. Therefore, highly reactive uronium/aminium salts such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) paired with a tertiary amine base (DIPEA) are required to drive the formation of the active ester and facilitate rapid amide bond formation[3][4].

Mechanistic Workflows

Zwitterion LowPH Low pH (< 2.0) Cationic Form -NH3+ / -COOH PhysPH Physiological pH (~7.4) Zwitterionic Form -NH3+ / -COO- LowPH->PhysPH + OH- (Deprotonation of COOH) HighPH High pH (> 11.0) Anionic Form -NH2 / -COO- PhysPH->HighPH + OH- (Deprotonation of NH3+)

Figure 1: pH-dependent ionization states of the β -amino acid.

SPPS Resin Solid Support Resin (e.g., Rink Amide) Deprotect Fmoc Deprotection (20% Piperidine in DMF) Resin->Deprotect Wash1 Wash (DMF/DCM) & Ninhydrin Test (Positive) Deprotect->Wash1 Couple Coupling: Fmoc-(3S)-Amino Acid + HATU/DIPEA Wash1->Couple Wash2 Wash (DMF/DCM) & Ninhydrin Test (Negative) Couple->Wash2 Cleave Cleavage from Resin (TFA/TIPS/H2O) Wash2->Cleave Repeat cycle or cleave

Figure 2: Integration of the Fmoc-protected monomer into Solid-Phase Peptide Synthesis.

Experimental Protocols

Protocol 1: Synthesis of Fmoc-(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

This protocol outlines the self-validating protection of the primary amine to prepare the monomer for SPPS.

Materials:

  • (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (1.0 eq)

  • Fmoc-OSu (9-Fluorenylmethyl N-succinimidyl carbonate) (1.1 eq)

  • Sodium carbonate ( Na2​CO3​ ) (2.5 eq)

  • 1:1 mixture of 1,4-Dioxane and HPLC-grade Water

Step-by-Step Methodology:

  • Dissolution: Dissolve the unprotected amino acid (1.0 eq) and Na2​CO3​ (2.5 eq) in the water portion of the solvent mixture. Stir until a clear solution is achieved (validating the formation of the highly soluble sodium salt of the carboxylate).

  • Fmoc Addition: Dissolve Fmoc-OSu (1.1 eq) in 1,4-Dioxane. Add this solution dropwise to the aqueous mixture at 0 °C over 30 minutes to prevent unwanted hydrolysis of the Fmoc reagent.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12 hours.

  • In-Process Validation (TLC): Monitor the reaction via TLC (Eluent: DCM/MeOH 9:1). The disappearance of the ninhydrin-positive starting material spot confirms complete amine consumption.

  • Workup: Evaporate the dioxane under reduced pressure. Acidify the remaining aqueous layer with 1M HCl to pH 2.0 (precipitating the Fmoc-protected amino acid).

  • Extraction & Characterization: Extract the aqueous layer with Ethyl Acetate ( 3×50 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate.

  • Self-Validation (LC-MS): Analyze the crude product via LC-MS. Confirm the presence of the target mass: [M+H]expected+​=396.45 m/z .

Protocol 2: SPPS Coupling of the Fmoc-Protected Monomer

Due to the steric hindrance of the β -amino acid, a highly optimized coupling protocol is required[3][7].

Step-by-Step Methodology:

  • Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

  • Deprotection: Treat the resin with 20% Piperidine in DMF for 2×10 minutes. Wash thoroughly with DMF ( ) and DCM ( ).

  • Validation (Kaiser Test): Perform a Kaiser (Ninhydrin) test. A deep blue resin color validates the presence of free primary amines.

  • Activation: In a separate vial, dissolve Fmoc-(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (4.0 eq) and HATU (3.9 eq) in a minimal volume of DMF. Add DIPEA (8.0 eq) and pre-activate for 3 minutes. The solution will turn pale yellow, indicating the formation of the active ester.

  • Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 120 minutes (extended coupling time due to steric bulk).

  • Validation (Kaiser Test): Wash the resin with DMF and DCM. Perform a Kaiser test. A colorless/yellow resin validates complete coupling. If slightly blue, repeat steps 4-5.

References

  • [5] PubChemLite - 3-(5-methyloxolan-2-yl)propanoic acid (C8H14O3). Université du Luxembourg. Available at:[Link]

  • [1] Beta-amino acids: versatile peptidomimetics. ResearchGate. Available at:[Link]

  • [3] Design of cyclic and D-amino acids containing peptidomimetics for inhibition of protein-protein interactions. PubMed Central (PMC), NIH. Available at:[Link]

  • [4] A peptidomimetic with a chiral switch is an inhibitor of epidermal growth factor receptor heterodimerization. Oncotarget. Available at:[Link]

  • [7] Synthesis of beta-turn peptidomimetic cyclic compounds (WO2013191926A1). Google Patents. Available at:

  • [2] Helical conformations in oxetane/tetrahydrofuran β-amino acid hexamers. ResearchGate. Available at: [Link]

Sources

Exploratory

Title: Stereochemical Architecture and Conformational Dynamics of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid in Peptidomimetic Design

Executive Summary (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a highly constrained, non-natural β3 -amino acid featuring a tetrahydrofuran (oxolane) ring. The incorporation of such oxygen-containing heterocycli...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a highly constrained, non-natural β3 -amino acid featuring a tetrahydrofuran (oxolane) ring. The incorporation of such oxygen-containing heterocyclic amino acids into peptide backbones is a cornerstone strategy in the development of foldamers and peptidomimetics[1]. This in-depth technical guide provides a comprehensive analysis of its stereochemical configuration, the causality behind its conformational rigidity, and the self-validating protocols required for its stereoselective synthesis and analytical elucidation.

Stereochemical Architecture and Nomenclature

The molecule possesses three distinct stereocenters that dictate its three-dimensional topology:

  • C3 (Backbone): Fixed in the (S) configuration, this is the β -carbon bearing the primary amine.

  • C2' (Oxolane Ring): The point of attachment to the amino acid backbone.

  • C5' (Oxolane Ring): The carbon bearing the methyl group.

The relative stereochemistry between C2' and C5' defines the ring as either cis or trans. Furthermore, the relationship between the C3 and C2' stereocenters defines the syn or anti orientation of the backbone relative to the ring. This stereochemical matrix is critical because the oxolane oxygen acts as a potent hydrogen-bond acceptor, which, depending on the (2'R) or (2'S) configuration, will either lock the peptide backbone into a compact β -turn or force an extended helical conformation[1].

ConformationalControl A (3S)-Configuration (Fixed Backbone) E Dihedral Angle Restriction (φ, ψ) A->E Defines alpha-chiral center B Oxolane Ring (C2', C5' Stereocenters) C Steric Bulk (5-Methyl Group) B->C Substituent positioning D H-Bond Acceptor (Ring Oxygen) B->D Heteroatom orientation C->E Limits rotation D->E Intramolecular H-bonding F Predictable Foldamer Secondary Structure E->F Induces beta-turns/helices

Logical flow of stereochemical features dictating foldamer secondary structure.

Causality in Conformational Control

Why does the specific stereochemistry of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid matter? The causality lies in the restriction of the Ramachandran dihedral angles ( ϕ and ψ ).

In native α -peptides, the backbone is highly flexible, making them susceptible to rapid proteolytic cleavage. By introducing the bulky 5-methyloxolane ring at the β -position, steric hindrance severely limits rotation around the C2-C3 and C3-C2' bonds[2]. If the molecule possesses a cis-(2'R, 5'S) configuration, the oxolane oxygen is spatially pre-organized to form an intramolecular hydrogen bond with the adjacent amide NH in a growing peptide chain. This specific stereochemical arrangement frequently induces 14-helix or 13/11-mixed helical patterns, mimicking native protein secondary structures with high fidelity[1]. Conversely, altering the C3 stereocenter to (R) or the ring to a trans configuration disrupts this hydrogen-bonding network, leading to structural unfolding.

Analytical Workflows for Stereochemical Elucidation

Determining the exact diastereomer of this molecule requires a self-validating analytical system combining scalar coupling analysis and through-space interactions.

Table 1: Quantitative NMR Parameters for Oxolane Diastereomer Differentiation

Diastereomer Relationship 3JH2′−H3′​ Coupling (Hz)Key NOESY/ROESY CorrelationsConformational Implication
cis-Oxolane (2'R, 5'S)~ 7.5 - 8.5Strong H2' H5'Envelope conformation, substituents equatorial
trans-Oxolane (2'R, 5'R)~ 6.0 - 7.0Weak/None H2' H5'Twist-chair conformation
syn-Backbone (3S, 2'S)~ 3.0 - 4.5H3 H2'Gauche rotamer preferred
anti-Backbone (3S, 2'R)~ 8.0 - 9.5H3 H3' (ring)Antiperiplanar rotamer preferred

Protocol for Stereochemical Assignment:

  • 1D 1 H NMR Acquisition: Acquire high-resolution 1 H NMR (e.g., 600 MHz) in a non-polar solvent (CDCl 3​ ) to prevent the disruption of intramolecular hydrogen bonds. Extract the 3J coupling constants between H3 and H2'[3].

  • 2D NOESY/ROESY Mapping: Run a 2D NOESY experiment with a mixing time of 300-500 ms. A strong cross-peak between H2' and H5' unambiguously assigns the cis relationship of the oxolane ring.

  • Absolute Configuration via Mosher's Method: Derivatize the primary amine at C3 with both (R)- and (S)- α -methoxy- α -trifluoromethylphenylacetic acid (MTPA). The differential chemical shifts ( ΔδSR ) of the neighboring protons confirm the (3S) absolute configuration.

AnalyticalWorkflow S1 Synthesized Diastereomeric Mixture S2 1D 1H/13C NMR (Chemical Shifts, J-Coupling) S1->S2 Initial screening S4 X-Ray Crystallography (Solid-State Conformation) S1->S4 Single crystal growth S3 2D NOESY/ROESY (Through-Space Interactions) S2->S3 Relative stereochemistry S5 Absolute Configuration Assigned (3S, 2'X, 5'Y) S3->S5 C2'/C5' cis/trans assignment S4->S5 Unambiguous 3D structure

Step-by-step analytical workflow for stereochemical elucidation.

Stereoselective Synthesis Protocol

To achieve the precise (3S) configuration alongside controlled oxolane stereocenters, a highly stereocontrolled asymmetric addition is required[4]. The use of Ellman’s chiral auxiliary provides a self-validating, highly predictable stereochemical outcome.

Step-by-Step Methodology: Asymmetric Mannich-Type Addition

  • Chiral Imine Formation: Condense 5-methyloxolane-2-carbaldehyde (with pre-defined cis or trans stereochemistry) with (R)-tert-butanesulfinamide in the presence of Ti(OEt) 4​ in dichloromethane. The Lewis acid dehydrates and activates the carbonyl, ensuring quantitative conversion to the (R)-sulfinyl imine.

  • Stereoselective Enolate Addition: Generate the lithium enolate of methyl acetate using LiHMDS at -78°C in THF. Slowly add the enolate to the chiral imine.

    • Causality: The (R)-sulfinyl group coordinates with the lithium ion, forming a rigid, six-membered chair-like transition state. This steric shielding blocks the Si-face of the imine, forcing enolate attack exclusively from the Re-face, thereby establishing the desired (3S) configuration at the newly formed β -carbon[4].

  • Auxiliary Cleavage: Treat the resulting sulfinamide with 4M HCl in dioxane to cleave the tert-butanesulfinyl group, yielding the hydrochloride salt of the target (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

  • Purification and Validation: Purify via cation-exchange chromatography. Validate the diastereomeric excess (d.e. > 98%) using chiral HPLC.

Conclusion

The stereochemical configuration of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is not merely a structural descriptor; it is the functional driver of its utility in peptidomimetic drug design. By mastering the synthetic control of the (3S) center and the analytical elucidation of the oxolane ring, researchers can predictably engineer stable, bioavailable foldamers that resist proteolytic degradation while maintaining precise spatial interactions with biological targets.

References

  • Stereochemical control in the structures of linear δ,α‐hybrid tripeptides containing tetrahydrofuran amino acids. ResearchGate.[Link]

  • Synthesis of Carbocyclic β-Amino Acids. Chemical Reviews (ACS Publications).[Link]

  • Completely Stereocontrolled Aldol Reaction of Chiral β-Amino Acids. Organic Letters (ACS Publications).[Link]

  • Stereoselective Synthesis of Constrained Oxacyclic Hydroxyethylene Isosteres of Aspartic Protease Inhibitors. The Journal of Organic Chemistry (ACS Publications).[Link]

Sources

Foundational

Characterization of Receptor Binding Affinity for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid: A Proposed Research Roadmap

An In-depth Technical Guide Abstract (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a novel small molecule with potential for biological activity due to its structural motifs, which include a γ-amino acid backbone...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide

Abstract

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a novel small molecule with potential for biological activity due to its structural motifs, which include a γ-amino acid backbone and a substituted tetrahydrofuran ring. As of the date of this publication, its receptor binding profile has not been characterized in publicly available literature. This guide, therefore, serves as a comprehensive research roadmap for elucidating the receptor binding affinity and selectivity of this compound. We present a logical, multi-tiered screening and characterization strategy, beginning with broad-based preliminary screening and progressing to detailed, quantitative binding assays. This document provides not only the step-by-step protocols for these assays but also the scientific rationale behind the experimental design, ensuring a self-validating and robust approach to characterization. The methodologies and principles outlined herein are grounded in established best practices for drug discovery and molecular pharmacology.

Introduction: Structural Rationale and Target Hypothesis

The structure of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid presents several features that suggest potential interactions with specific classes of receptors. The γ-amino acid scaffold is a known pharmacophore for G-protein coupled receptors (GPCRs), particularly the GABAB receptor, where molecules like baclofen and pregabalin exhibit activity. The stereochemistry at the 3S position is crucial and will likely confer stereospecific binding. The 5-methyloxolan-2-yl (a substituted tetrahydrofuran) moiety adds a unique lipophilic and polar character, which will influence the compound's interaction with receptor binding pockets.

Given the structural similarity to GABA analogues, our primary hypothesis is that this compound may interact with receptors in the central nervous system. Therefore, an initial screening strategy should focus on receptors implicated in neurotransmission.

Proposed Screening and Characterization Workflow

A tiered approach is recommended to efficiently characterize the binding profile of a novel compound. This ensures that resources are directed toward the most promising interactions.

G_1 cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Hit Confirmation & Orthogonality cluster_2 Tier 3: Affinity & Selectivity Determination T1_Start Compound (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid T1_Assay Broad Panel Radioligand Binding Screen (e.g., Eurofins SafetyScreen, CEREP BioPrint) T1_Start->T1_Assay T1_Decision Any significant binding (>50% inhibition)? T1_Assay->T1_Decision T2_Confirm Dose-Response Curve (Radioligand Competition Assay) T1_Decision->T2_Confirm Yes T1_End No significant hits. Consider derivatization or different screening panel. T1_Decision->T1_End No T2_Ortho Orthogonal Assay (e.g., Fluorescence Polarization) T2_Confirm->T2_Ortho T2_Decision Confirmed Hit? T2_Ortho->T2_Decision T3_Affinity Saturation Binding Assay (Determine Kd of Radioligand) T2_Decision->T3_Affinity Yes T2_End T2_End T2_Decision->T2_End Not confirmed. Potential assay artifact. T3_Ki Calculate Ki (Cheng-Prusoff Equation) T3_Affinity->T3_Ki T3_Selectivity Selectivity Profiling (Test against related receptors) T3_Ki->T3_Selectivity T3_End Full Binding Profile (Ki, Kd, Selectivity) T3_Selectivity->T3_End Complete

Caption: Proposed workflow for characterizing novel compound binding affinity.

Tier 1: Primary Screening - The Broad Net Approach

The initial step is to perform a broad radioligand displacement screen against a panel of receptors, ion channels, and transporters. This is a cost-effective method to quickly identify potential interactions from a wide range of biological targets.

Rationale: Without prior knowledge, a broad screen maximizes the probability of finding a "hit." A standard safety panel (often containing 44-80 targets) is ideal as it includes many common CNS receptors like opioid, dopamine, serotonin, and GABA receptors.[1]

Experimental Protocol: Broad Panel Radioligand Binding Screen
  • Compound Preparation: Prepare a 10 mM stock solution of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid in a suitable solvent (e.g., DMSO, followed by dilution in assay buffer).

  • Assay Execution (via CRO): Submit the compound to a commercial provider (e.g., Eurofins, Charles River) for screening at a fixed concentration (typically 1-10 µM) against their safety panel.

  • Principle of Assay: The assay measures the ability of the test compound to displace a specific, high-affinity radiolabeled ligand from its receptor. The fundamental principle is competition between the known, labeled analyte (tracer) and the unlabeled test compound for a limited number of binding sites.[2]

  • Data Acquisition: The amount of radioactivity bound to the receptor preparation is measured using a scintillation counter.[3][4] A reduction in bound radioactivity compared to the vehicle control indicates displacement by the test compound.

  • Hit Criteria: A compound is typically considered a "hit" if it causes >50% inhibition of radioligand binding at the tested concentration.

Tier 2: Hit Confirmation and Orthogonal Validation

Any hits identified in Tier 1 must be validated to rule out false positives and to establish a preliminary measure of potency.

Rationale: A single-point screen can be prone to artifacts. A full dose-response curve in a competitive binding assay confirms the interaction is specific and concentration-dependent. An orthogonal assay, which uses a different detection technology (e.g., non-radioactive), provides further confidence that the observed activity is genuine and not an artifact of the primary assay format.[5][6]

Experimental Protocol: Dose-Response Radioligand Competition Assay

This protocol assumes a hit at the GABAB receptor, a plausible target.

  • Receptor Preparation: Use cell membranes prepared from a cell line stably expressing the human GABAB receptor (e.g., HEK293 or CHO cells) or from rat brain tissue.[1][3]

  • Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, 2.5 mM CaCl2, pH 7.4).

  • Reaction Setup: In a 96-well plate, combine:

    • Receptor membrane preparation (25-50 µg protein).[3][4]

    • A fixed concentration of a suitable GABAB radioligand (e.g., [3H]-CGP54626) at a concentration close to its dissociation constant (Kd).[7]

    • A range of concentrations of the test compound (e.g., 10 nM to 100 µM).

    • Total Binding Control: Contains membrane, radioligand, and vehicle.

    • Non-specific Binding (NSB) Control: Contains membrane, radioligand, and a saturating concentration of a known GABAB ligand (e.g., 100 µM GABA).[1]

  • Incubation: Incubate the plate for 60-90 minutes at room temperature to reach equilibrium.[3]

  • Termination & Filtration: Rapidly filter the contents of each well through a glass fiber filter (e.g., GF/C) using a cell harvester.[4] This separates the receptor-bound radioligand from the unbound radioligand. Wash the filters multiple times with ice-cold wash buffer.

  • Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of specific binding).[2]

Orthogonal Validation: Fluorescence Polarization (FP) Assay

Rationale: FP is a homogeneous assay technique that measures the change in the rotational speed of a fluorescently labeled ligand upon binding to a larger receptor molecule.[8][9][10] It avoids the need for filtration and radioactivity, providing a robust secondary confirmation.[11]

G_2 cluster_0 Scenario A: Unbound Fluorescent Ligand cluster_1 Scenario B: Bound Fluorescent Ligand cluster_2 Competition Ligand_A Fluorescent Ligand (Small, Rotates Rapidly) Result_A Depolarized Emitted Light (Low FP Signal) Ligand_A->Result_A Tumbles rapidly before emission Light_A Polarized Excitation Light Light_A->Ligand_A Receptor Receptor (Large, Rotates Slowly) Complex Receptor-Ligand Complex Receptor->Complex Ligand_B Fluorescent Ligand Ligand_B->Complex Result_B Polarized Emitted Light (High FP Signal) Complex->Result_B Tumbles slowly before emission Light_B Polarized Excitation Light Light_B->Complex Result_B->Result_A Displacement leads to lower FP signal Test_Compound Test Compound (Unlabeled) Test_Compound->Receptor Competes for binding site

Caption: Principle of a competitive Fluorescence Polarization (FP) assay.

Tier 3: Definitive Affinity and Selectivity

Once a hit is confirmed, the next step is to precisely quantify its binding affinity (Ki) for the primary target and assess its selectivity against closely related receptors.

Rationale: The IC50 value is dependent on the specific conditions of the competitive assay (especially the concentration of the radioligand). To determine a true measure of affinity, the inhibition constant (Ki) must be calculated. The Cheng-Prusoff equation is used for this conversion, which requires knowing the dissociation constant (Kd) of the radioligand.[2] Selectivity profiling is critical for predicting potential off-target effects.

Experimental Protocol: Calculating the Inhibition Constant (Ki)
  • Determine Radioligand Kd (Saturation Assay):

    • Set up a binding assay similar to the competition assay.

    • Incubate the receptor preparation with a range of concentrations of the radioligand (e.g., 0.1 to 10 times the expected Kd).

    • For each concentration, run parallel reactions with an excess of unlabeled ligand to determine non-specific binding.

    • Plot the specific binding (B) against the concentration of the radioligand ([L]).

    • Fit the data to a one-site binding hyperbola to determine the Bmax (total receptor density) and the Kd (the concentration of radioligand at which 50% of receptors are occupied).[12]

  • Calculate Ki:

    • Use the IC50 value obtained from the dose-response competition assay and the Kd value from the saturation assay.

    • Apply the Cheng-Prusoff equation:

      • Ki = IC50 / (1 + ([L]/Kd))

      • Where:

        • [L] = Concentration of radioligand used in the competition assay.

        • Kd = Dissociation constant of the radioligand.

Data Presentation: Hypothetical Binding Profile

The following table illustrates how the final data for our compound of interest could be presented, assuming it was a selective GABAB receptor ligand.

Receptor TargetAssay TypeRadioligandKd of Radioligand (nM)Test Compound IC50 (nM)Test Compound Ki (nM)
GABAB Competition[3H]-CGP546262.515075
GABAACompetition[3H]-Muscimol5.0>10,000>5,000
mGluR5Competition[3H]-MPEP1.8>10,000>6,000

This table contains hypothetical data for illustrative purposes.

Conclusion and Future Directions

This guide outlines a systematic and robust workflow for the initial characterization of the receptor binding affinity for a novel compound, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. By employing a tiered approach that moves from broad screening to definitive affinity determination with orthogonal validation, researchers can confidently establish a binding profile. The proposed protocols are based on gold-standard methodologies in pharmacology, ensuring data integrity and reproducibility.[13]

Upon successful identification of a primary target with high affinity, subsequent studies should focus on:

  • Functional Assays: To determine if the compound acts as an agonist, antagonist, or allosteric modulator (e.g., [35S]GTPγS binding assays, cAMP assays).[7]

  • Enantioselectivity: Synthesizing and testing the (3R) enantiomer to confirm the stereospecificity of the interaction.

  • In Vivo Studies: Assessing the compound's pharmacokinetic properties and efficacy in relevant animal models.

This structured approach provides a clear path from a novel chemical entity to a well-characterized pharmacological tool or potential therapeutic lead.

References

  • Title: Data Sheet Radioligand Binding Assay Protocol Source: Gifford Bioscience URL: [Link]

  • Title: Competitive Ligand Binding Assay Source: Mtoz Biolabs URL: [Link]

  • Title: Radioligand Binding Assay Source: Gifford Bioscience URL: [Link]

  • Title: Radioligand binding assays Source: Bio-protocol URL: [Link]

  • Title: Competition Assay - Definition and Relevance Source: NanoTemper Technologies URL: [Link]

  • Title: Fluorescence polarization immunoassays and related methods for simple, high-throughput screening of small molecules Source: PubMed URL: [Link]

  • Title: Principles of Competitive Binding Assays (Saturation Analyses). I. Equilibrium Techniques Source: Oxford Academic URL: [Link]

  • Title: Fluorescence polarization immunoassay Source: Wikipedia URL: [Link]

  • Title: Principles of a competitive binding assay for the study of the interactions of poorly water-soluble ligands with their soluble binding partners. Source: PubMed Central URL: [Link]

  • Title: Radioligand saturation binding for quantitative analysis of ligand-receptor interactions Source: PubMed Central URL: [Link]

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in vitro metabolic stability of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

An In-Depth Technical Guide to the In Vitro Metabolic Stability of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid Executive Summary The metabolic stability of a drug candidate is a critical determinant of its pharmac...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Metabolic Stability of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Executive Summary

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile, influencing key parameters such as oral bioavailability and in vivo half-life. Early assessment of metabolic lability is therefore a cornerstone of modern drug discovery, enabling the selection and optimization of compounds with favorable drug-like properties. This guide provides a comprehensive technical overview of the principles and methodologies for evaluating the . We delve into the causality behind experimental design, present a detailed, self-validating protocol using human liver microsomes, and offer insights into data interpretation and the prediction of metabolic pathways. This document is intended to serve as a field-proven guide for scientists dedicated to advancing robust drug candidates.

Introduction: The Imperative of Metabolic Stability in Drug Discovery

The journey of a drug from administration to its target site is fraught with biological hurdles, chief among them being metabolic clearance, primarily by the liver. The Cytochrome P450 (CYP450) superfamily of enzymes, located predominantly in the liver, is responsible for the metabolism of an estimated 70-80% of all drugs in clinical use[1]. A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that is too stable may accumulate and cause toxicity. Therefore, an early and accurate assessment of a compound's metabolic stability is not merely a screening step but a pivotal component of the iterative design-make-test-analyze cycle that de-risks a project and conserves resources.[1][2]

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a novel small molecule entity featuring a β-amino acid scaffold coupled with a substituted oxolane (tetrahydrofuran) ring. Such structures present unique metabolic questions. The amino acid moiety may be a substrate for various aminotransferases or oxidases, while the cyclic ether could be susceptible to oxidative ring opening or hydroxylation. Understanding the metabolic fate of this specific molecule is essential to predicting its in vivo behavior and guiding its development.

This guide will provide the necessary framework to:

  • Select the appropriate in vitro system for metabolic stability assessment.

  • Execute a robust experimental protocol using human liver microsomes (HLM).

  • Analyze and interpret the resulting data to determine key pharmacokinetic parameters.

  • Postulate the primary routes of metabolic clearance for this molecule.

Foundational Principles: Choosing the Right In Vitro System

The selection of an in vitro test system is a critical decision that balances biological complexity with throughput and cost. The primary goal is to model the metabolic environment of the human liver.[3]

Liver Subcellular Fractions vs. Intact Cells
  • Human Liver Microsomes (HLM): These are vesicle-like artifacts derived from the endoplasmic reticulum of hepatocytes.[4][5] They are a cost-effective and high-throughput option, rich in Phase I metabolic enzymes, particularly the CYP450s.[4][6] This makes HLM an excellent choice for initial screening to identify compounds susceptible to oxidative metabolism.[4] However, they lack Phase II conjugating enzymes (found in the cytosol) and the cellular transport mechanisms present in intact cells.[4][7]

  • Liver S9 Fraction: This is the supernatant from a 9,000g centrifugation of liver homogenate. It contains both microsomes (Phase I enzymes) and the cytosolic fraction (many Phase II enzymes), offering a more comprehensive metabolic picture than microsomes alone.[7] S9 fractions represent a good compromise between the simplicity of microsomes and the complexity of hepatocytes.[7]

  • Hepatocytes: As intact liver cells, hepatocytes contain the full complement of metabolic enzymes (Phase I and II) and cofactors at physiological levels, as well as functional uptake and efflux transporters.[4][5][8] They are considered the "gold standard" for in vitro metabolism studies as they provide the most holistic and predictive data for in vivo clearance.[5][9] However, they are more expensive, labor-intensive, and less amenable to high-throughput screening.[7]

Causality for Experimental Choice: For an initial assessment of a novel compound like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, a Human Liver Microsomal (HLM) stability assay is the logical starting point. It is a rapid and cost-effective method to determine if the compound is a major substrate for the critical CYP450 enzymes, which are often the primary drivers of hepatic clearance.[1][6] If the compound proves to be highly stable in HLM, further studies in hepatocytes may be warranted to investigate potential clearance by Phase II or other non-CYP pathways.

Experimental Design: A Validated Protocol for HLM Stability

This section details a robust, step-by-step protocol for determining the metabolic stability of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. The protocol includes self-validating controls to ensure data integrity.

Workflow Overview

The experimental workflow is designed to measure the disappearance of the parent compound over time when incubated with metabolically active liver microsomes.

G cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis A Prepare Reagents: - Test Compound Stock - HLM Stock - Phosphate Buffer - NADPH Regenerating System B Pre-warm HLM, Buffer, and Test Compound A->B Reagents Ready C Initiate Reaction: Add NADPH System B->C Pre-incubation D Incubate & Aliquot at Time Points (0, 5, 15, 30, 60 min) C->D Reaction Started E Quench Reaction: Add Cold Acetonitrile with Internal Standard D->E Time Point Sampling F Centrifuge to Pellet Protein E->F G Analyze Supernatant by LC-MS/MS F->G H Quantify Parent Compound G->H

Caption: Experimental workflow for the microsomal stability assay.

Materials and Reagents
  • Test Compound: (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, 10 mM stock in DMSO.

  • Human Liver Microsomes: Pooled, from a reputable supplier (e.g., BD Gentest™, Corning®). Store at -80°C.

  • Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.

  • NADPH Regenerating System (NRS):

    • Solution A: 1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 3.3 mM MgCl₂ in buffer.[10]

    • Solution B: 0.4 U/mL Glucose-6-phosphate dehydrogenase in buffer.[10]

  • Positive Control: A compound with known metabolic lability (e.g., Testosterone, Verapamil).

  • Quenching Solution: Acetonitrile (ACN), ice-cold, containing a suitable internal standard (IS) for LC-MS/MS analysis.

  • Equipment: 37°C shaking water bath, centrifuge, 96-well plates, LC-MS/MS system.

Step-by-Step Protocol
  • Preparation:

    • Thaw pooled human liver microsomes on ice. Dilute to a working concentration of 2 mg/mL in cold phosphate buffer.

    • Prepare the test compound working solution by diluting the 10 mM stock to 100 µM in phosphate buffer. This intermediate dilution minimizes the final DMSO concentration.

    • Prepare the NRS by combining Solution A and Solution B.

  • Incubation Setup (96-well plate):

    • For each time point, prepare triplicate wells.

    • Test Reaction Wells: Add buffer, the diluted HLM (final concentration 1 mg/mL), and the test compound working solution (final concentration 1 µM).

    • Negative Control (No Metabolism): Prepare a set of wells identical to the test reaction but replace the NRS with an equal volume of buffer. This control accounts for non-enzymatic degradation.

    • Positive Control: Prepare a set of wells with a known substrate (e.g., Testosterone at 1 µM) to validate microsomal activity.

  • Reaction Initiation and Sampling:

    • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking to equilibrate the temperature.

    • Initiate the metabolic reaction by adding the pre-warmed NRS to all wells (except the negative controls).[11] Mix well. This is your T=0 minute starting point.

    • Immediately withdraw the first aliquot from the T=0 wells and transfer it to a separate 96-well plate containing the ice-cold ACN with internal standard to quench the reaction.[2][10]

    • Continue incubating the reaction plate at 37°C.

    • At subsequent time points (e.g., 5, 15, 30, 60 minutes), withdraw aliquots and quench them in the same manner.[11]

  • Sample Processing and Analysis:

    • Once all time points are collected and quenched, seal the collection plate and vortex thoroughly.

    • Centrifuge the plate at high speed (e.g., 4000 rpm for 10 min) to pellet the precipitated microsomal proteins.

    • Carefully transfer the supernatant to a new 96-well plate for analysis.

    • Analyze the samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the peak area of the remaining parent compound relative to the internal standard.[12][13] LC-MS/MS is the gold standard due to its high sensitivity and specificity, allowing for accurate quantification even in complex biological matrices.[12][14]

Data Analysis and Interpretation

The goal of data analysis is to determine the rate of metabolism and extrapolate this to key pharmacokinetic parameters.

Calculating Metabolic Half-Life (t½)
  • For each time point, calculate the percentage of the parent compound remaining compared to the T=0 sample.

  • Plot the natural logarithm (ln) of the percent remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

    • Slope = -k

  • Calculate the in vitro half-life (t½) using the following equation:[2][11]

    • t½ = 0.693 / k

Calculating Intrinsic Clearance (CLint)

Intrinsic clearance (CLint) represents the inherent ability of the liver to metabolize a drug, independent of blood flow.[6][15] It is calculated from the half-life and the incubation conditions:

  • CLint (µL/min/mg protein) = (0.693 / t½) / (mg microsomal protein/mL) [11]

Data Presentation and Interpretation

Quantitative data should be summarized for clarity.

Table 1: Example Metabolic Stability Data for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Time (min)% Parent Remaining (Mean ± SD)ln(% Remaining)
01004.61
591.2 ± 3.14.51
1575.5 ± 4.54.32
3056.8 ± 3.94.04
6032.3 ± 2.83.47
  • Calculated t½: 45.3 minutes

  • Calculated CLint: 15.3 µL/min/mg protein

Interpretation: The stability of a compound is often categorized based on its calculated intrinsic clearance. While classification schemes can vary between laboratories, a general guide is as follows:

  • Low Clearance (High Stability): CLint < 20 µL/min/mg

  • Intermediate Clearance: CLint 20 - 100 µL/min/mg

  • High Clearance (Low Stability): CLint > 100 µL/min/mg

Based on the example data, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid would be classified as a low clearance compound, suggesting high metabolic stability in human liver microsomes. This is a favorable property, indicating that rapid metabolism by CYP450 enzymes is unlikely to be a major route of elimination.[2]

Predicting Potential Metabolic Pathways

While the stability assay quantifies the rate of disappearance, it does not identify the resulting metabolites. However, based on the structure of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, we can predict likely metabolic transformations mediated by Phase I enzymes.[16]

G cluster_pathways Potential Phase I Metabolic Pathways (CYP450s) Parent (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (Parent Compound) M1 Hydroxylation on Oxolane Ring Parent->M1 C-H Oxidation M2 Oxidative Ring Opening of Oxolane Parent->M2 Ether Cleavage M3 Oxidative Deamination Parent->M3 Amine Oxidation M4 Hydroxylation on Methyl Group Parent->M4 C-H Oxidation

Caption: Plausible Phase I metabolic pathways for the test compound.

Plausible Biotransformations:

  • Hydroxylation of the Oxolane Ring: The aliphatic carbons of the tetrahydrofuran ring are susceptible to CYP450-mediated hydroxylation.

  • Oxidative Ring Opening: The ether linkage in the oxolane ring could undergo oxidative cleavage, leading to a linear diol structure.

  • Oxidative Deamination: The secondary amine could be oxidized, potentially leading to the formation of a ketone and the release of ammonia.

  • Hydroxylation of the Methyl Group: The methyl group on the oxolane ring is another potential site for oxidation to a primary alcohol, which could be further oxidized to a carboxylic acid.

Identifying the actual metabolites would require a subsequent metabolite identification ("Met-ID") study, which involves analyzing the incubation samples with high-resolution mass spectrometry to detect and characterize the structures of new metabolic products.

Conclusion and Future Directions

This guide has outlined a comprehensive, scientifically-grounded approach to assessing the . The human liver microsomal assay serves as a robust, high-throughput initial screen to evaluate the compound's susceptibility to Phase I metabolism. The finding of low intrinsic clearance in this system is a positive indicator, suggesting the compound is not a substrate for rapid CYP450-mediated metabolism.

Next Steps in a Drug Development Program:

  • Hepatocyte Stability: To confirm low clearance and investigate the potential role of Phase II enzymes, a follow-up study in cryopreserved human hepatocytes is recommended.[8][9]

  • Reaction Phenotyping: If metabolism is observed, experiments with specific recombinant CYP450 enzymes should be conducted to identify which isoforms are responsible for the compound's clearance.

  • Drug-Drug Interaction (DDI) Potential: As per FDA guidance, in vitro studies should be conducted to determine if the compound inhibits or induces major CYP450 enzymes, which is crucial for predicting potential DDIs.[17][18][19][20]

By systematically applying these in vitro tools, researchers can build a comprehensive metabolic profile, enabling data-driven decisions to advance the most promising candidates toward clinical development.

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Sources

Foundational

An In-depth Technical Guide to Elucidating the Pharmacological Mechanism of Action for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals Preamble: Navigating the Unknowns of a Novel Chemical Entity The compound (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid represents a novel che...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Unknowns of a Novel Chemical Entity

The compound (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid represents a novel chemical entity at the frontier of pharmacological investigation. As a β-amino acid derivative incorporating a 5-methyloxolan-2-yl (a substituted tetrahydrofuran) moiety, its structural characteristics suggest a potential for neuroactivity. However, in the absence of established literature, its precise molecular target and mechanism of action remain to be elucidated. This guide, therefore, adopts a first-principles approach, postulating a scientifically defensible hypothesis and outlining a rigorous, multi-tiered experimental strategy to systematically uncover its pharmacological identity. We will proceed with the working hypothesis that the compound modulates the γ-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter network in the central nervous system. This hypothesis is predicated on the structural similarities to known GABA analogs and the documented neuropharmacological effects of some tetrahydrofuran-containing compounds[1][2].

Part 1: The Working Hypothesis - A GABAergic Modulator

Given the structural backbone of a β-amino acid, a class known to interact with GABAergic systems, and the presence of the tetrahydrofuran ring, which has been implicated in CNS-depressant effects potentially involving GABA receptors, we hypothesize that (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid acts as a modulator of GABAergic neurotransmission[2][3]. This modulation could occur through several potential mechanisms:

  • Direct agonism or antagonism at GABAA or GABAB receptors.

  • Positive or negative allosteric modulation of GABAA receptors, enhancing or diminishing the effect of endogenous GABA.

  • Inhibition of GABA reuptake by targeting GABA transporters (GATs).

  • Inhibition of GABA transaminase (GABA-T) , the enzyme responsible for GABA catabolism.

The following experimental plan is designed to systematically investigate these possibilities.

Part 2: A Step-by-Step Experimental Guide to Mechanism Deconvolution

Tier 1: Primary Target Identification via Radioligand Binding Assays

The initial phase of investigation focuses on identifying direct molecular targets within the GABAergic system using competitive radioligand binding assays. This well-established technique provides a direct measure of the affinity of a test compound for a specific receptor.

Experimental Protocol: Competitive Radioligand Binding for GABAA Receptors

  • Preparation of Synaptic Membranes:

    • Homogenize rat cerebral cortex tissue in ice-cold 0.32 M sucrose buffer.

    • Centrifuge the homogenate at 1,000 x g for 10 minutes to remove nuclei and cellular debris.

    • Centrifuge the resulting supernatant at 20,000 x g for 20 minutes to pellet the crude synaptosomal fraction.

    • Resuspend the pellet in hypotonic buffer to induce osmotic lysis and release synaptic vesicles.

    • Perform a series of centrifugation and resuspension steps to wash the membranes and remove endogenous GABA.

    • The final pellet, containing enriched synaptic membranes, is resuspended in assay buffer and protein concentration is determined via a Bradford or BCA assay.

  • Binding Assay:

    • In a 96-well plate, combine synaptic membrane preparations (50-100 µg of protein) with a fixed concentration of a specific radioligand, such as [3H]muscimol for the GABAA receptor agonist binding site[4].

    • Add increasing concentrations of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (typically from 1 nM to 100 µM).

    • To determine non-specific binding, a parallel set of wells is incubated with the radioligand and a high concentration of a known competing ligand (e.g., 100 µM GABA)[4].

    • Incubate the plates at 4°C for 60 minutes.

    • Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

    • Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

    • Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Fit the data to a one-site competition model using non-linear regression to determine the inhibition constant (Ki).

Table 1: Hypothetical Radioligand Binding Assay Results

RadioligandReceptor/SiteKi of Test Compound (nM)
[3H]MuscimolGABAA Agonist Site750
[3H]FlunitrazepamBenzodiazepine Site>10,000
[3H]BaclofenGABAB Agonist Site2,500

A low Ki value in the [3H]Muscimol assay would suggest direct interaction with the GABAA receptor agonist site, warranting further functional characterization.

G_1 cluster_0 Tier 1: Radioligand Binding Assay Workflow prep Synaptic Membrane Preparation assay Competitive Binding Assay ([3H]muscimol + Test Compound) prep->assay filter Filtration & Washing assay->filter count Scintillation Counting filter->count analyze Data Analysis (Ki Determination) count->analyze

Caption: Workflow for Radioligand Binding Assay.

Tier 2: Functional Characterization using Electrophysiology

Should the binding assays indicate an affinity for a GABA receptor, the next critical step is to determine the functional consequence of this binding. Automated patch-clamp electrophysiology is a high-throughput method to assess the effect of the compound on ion channel function.

Experimental Protocol: Automated Patch-Clamp Electrophysiology on HEK293 cells expressing GABAA Receptors

  • Cell Culture and Transfection:

    • Culture Human Embryonic Kidney (HEK293) cells in appropriate media.

    • Transiently transfect the cells with plasmids encoding the desired GABAA receptor subunits (e.g., α1, β2, γ2) to form functional receptors.

  • Automated Patch-Clamp Procedure:

    • Harvest the transfected cells and load them into the automated patch-clamp system (e.g., QPatch or IonFlux).

    • The system will automatically establish whole-cell patch-clamp recordings from multiple cells simultaneously.

    • Apply a sub-maximal concentration of GABA (e.g., EC20) to elicit a baseline current.

    • Co-apply the EC20 concentration of GABA with increasing concentrations of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

    • To test for direct agonism, apply the test compound in the absence of GABA.

  • Data Analysis:

    • Measure the peak current amplitude in response to each compound application.

    • For agonism, plot the current response against the compound concentration to determine the EC50.

    • For modulation, calculate the percentage enhancement or inhibition of the GABA-evoked current and plot this against the compound concentration to determine the EC50 for potentiation or IC50 for inhibition.

Table 2: Hypothetical Electrophysiology Data Summary

Assay ModeParameterValue (µM)Interpretation
AgonismEC50>100Not a direct agonist
Modulation (with GABA EC20)EC50 (Potentiation)5.2Positive Allosteric Modulator

These hypothetical results would suggest that the compound is a positive allosteric modulator of the GABAA receptor, enhancing the current elicited by GABA.

G_2 cluster_1 Tier 2: Electrophysiology Workflow culture HEK293 Cell Culture & Transfection (GABAAR subunits) patch Automated Whole-Cell Patch-Clamp culture->patch apply_gaba Apply GABA (EC20) - Establish Baseline patch->apply_gaba co_apply Co-apply GABA + Test Compound apply_gaba->co_apply analyze Measure Current & Analyze (EC50/IC50) co_apply->analyze

Caption: Workflow for Automated Patch-Clamp Electrophysiology.

Tier 3: Investigating Indirect Mechanisms - Neurotransmitter Uptake and Metabolism

If the direct binding and functional assays are negative, the compound may act through indirect mechanisms. Assays for GABA reuptake and metabolism are therefore essential.

Experimental Protocol: [3H]GABA Uptake Assay

  • Preparation of Synaptosomes: Prepare a crude synaptosomal fraction from rat brain tissue as described in Tier 1.

  • Uptake Assay:

    • Pre-incubate synaptosomes with either buffer or (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid at various concentrations.

    • Initiate GABA uptake by adding a low concentration of [3H]GABA.

    • Incubate at 37°C for a short period (e.g., 5 minutes) to measure the initial rate of uptake.

    • Terminate the uptake by rapid filtration and washing with ice-cold buffer.

    • Measure the radioactivity in the synaptosomes using scintillation counting.

  • Data Analysis: Determine the IC50 value for the inhibition of GABA uptake.

Experimental Protocol: GABA-Transaminase (GABA-T) Activity Assay

  • Enzyme Preparation: Prepare a mitochondrial fraction from rat brain, which is enriched in GABA-T.

  • Activity Assay:

    • Use a commercially available GABA-T activity assay kit, which typically measures the production of a fluorescent or colorimetric product resulting from the enzymatic reaction.

    • Incubate the enzyme preparation with its substrates (GABA and α-ketoglutarate) in the presence of varying concentrations of the test compound.

    • Measure the signal at appropriate time points.

  • Data Analysis: Calculate the IC50 value for the inhibition of GABA-T activity.

Part 3: Synthesizing the Evidence and Visualizing the Mechanism

Based on our hypothetical results from the experimental tiers, we can construct a putative mechanism of action. The data from the binding and electrophysiology experiments suggest that (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a positive allosteric modulator of the GABAA receptor.

G_3 cluster_2 Proposed Signaling Pathway GABA GABA GABA_A_Receptor GABAA Receptor (αβγ subunits) GABA->GABA_A_Receptor Binds to orthosteric site Test_Compound (3S)-3-Amino-3- (5-methyloxolan-2-yl)propanoic acid Test_Compound->GABA_A_Receptor Binds to allosteric site Chloride_Channel Cl- Channel GABA_A_Receptor->Chloride_Channel Opens Hyperpolarization Membrane Hyperpolarization Chloride_Channel->Hyperpolarization Cl- influx Inhibition Neuronal Inhibition Hyperpolarization->Inhibition

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Exploratory

Preclinical Toxicity and Safety Profile of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid: An In-Depth Technical Guide

Executive Summary (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is an advanced, non-proteinogenic chiral β -amino acid incorporating a substituted oxolane (tetrahydrofuran) ring. This structural motif makes it highl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is an advanced, non-proteinogenic chiral β -amino acid incorporating a substituted oxolane (tetrahydrofuran) ring. This structural motif makes it highly attractive for peptidomimetic drug design, conferring resistance to enzymatic degradation and unique conformational constraints. However, these same properties necessitate a rigorous, specialized preclinical safety evaluation. This whitepaper details the mechanistic toxicology, regulatory-aligned screening protocols, and projected safety thresholds required to advance this compound through the Investigational New Drug (IND) enabling phase.

Structural Toxicology & Mechanistic Causality

As a Senior Application Scientist, evaluating the safety profile of a novel chemical entity requires looking beyond standard assays to understand the causality of potential toxicities based on molecular architecture. The toxicity profile of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is fundamentally driven by its bipartite structure:

The β -Amino Acid Core

Unlike natural α -amino acids, β -amino acids are highly resistant to proteolysis by standard mammalian peptidases. While this is a pharmacokinetic advantage that prolongs circulating half-life, it introduces the risk of intracellular accumulation and lysosomal trapping. Furthermore, as a substituted β -alanine derivative, the compound has the potential to act as a false neurotransmitter or neuromodulator. β -alanine is a known agonist of glycine receptors and an inhibitor of GABA transporters. Consequently, off-target Central Nervous System (CNS) toxicity—such as excitotoxicity or sedation—is a primary mechanistic concern that must be actively monitored during in vivo testing.

The 5-Methyloxolane (Tetrahydrofuran) Ring

Unsubstituted furans are notorious for undergoing CYP450-mediated bioactivation into highly reactive, hepatotoxic furan epoxides[1]. The saturated oxolane (tetrahydrofuran) ring in this compound mitigates this specific risk, as eliminating the sites of unsaturation significantly reduces inherent toxicity[1]. However, oxolanes are not metabolically inert. CYP-mediated α -hydroxylation adjacent to the ethereal oxygen can lead to ring-opening, forming reactive γ -hydroxyaldehydes or lactones. These electrophilic intermediates can covalently bind to hepatic proteins, necessitating rigorous Metabolites in Safety Testing (MIST) protocols to evaluate any metabolites comprising more than 10% of the parent compound in systemic circulation[2].

Regulatory-Aligned Tiered Safety Protocols

To ensure data integrity and regulatory compliance, the safety evaluation must follow a self-validating, tiered approach aligned with guidelines for human clinical trials[3] and for health effects[4].

Protocol 1: In Vitro Metabolic Activation & Cytotoxicity (Self-Validating System)

Objective: Determine the formation of reactive oxolane-derived metabolites and establish baseline cytotoxicity.

  • Hepatocyte Incubation: Incubate 10 μ M of the compound with cryopreserved human and rat hepatocytes ( 106 cells/mL) in Williams' Medium E for 0, 15, 30, 60, and 120 minutes.

    • Causality: Utilizing both species early in the workflow validates the translational relevance of the rodent model for subsequent in vivo studies.

  • Reactive Metabolite Trapping: Supplement the incubation mixture with 5 mM glutathione (GSH) or potassium cyanide (KCN).

    • Causality: GSH traps reactive epoxides and aldehydes, while KCN traps hard electrophiles (e.g., iminium ions). This step is a self-validating system; the presence of trapped adducts provides direct LC-MS/MS evidence of bioactivation without relying solely on downstream cell death markers.

  • LC-MS/MS Quantification: Quench the reaction with cold acetonitrile, centrifuge, and analyze the supernatant via high-resolution LC-MS/MS to quantify parent compound depletion and identify GSH-adducts.

  • Viability Assay: Concurrently measure ATP depletion (e.g., CellTiter-Glo) in the hepatocytes at 24 hours to establish the in vitro IC 50​ .

Protocol 2: In Vivo Acute & Dose-Ranging Toxicity

Objective: Establish the Maximum Tolerated Dose (MTD) and No-Observed-Adverse-Effect Level (NOAEL) per ICH M3(R2)[3].

  • Model Selection: Utilize 8-week-old Sprague-Dawley rats (n=5/sex/group).

  • Dosing Strategy: Administer the compound via oral gavage at 0 (vehicle), 10, 50, and 250 mg/kg/day for 14 days.

    • Causality: Escalating doses are explicitly designed to saturate primary clearance mechanisms, forcing the oxolane ring into secondary metabolic pathways to unmask latent hepatotoxicity.

  • Neurobehavioral Observation (FOB): Conduct Functional Observational Battery testing at 1, 4, and 24 hours post-dose.

    • Causality: This is critical to detect the GABAergic/glycinergic off-target effects predicted by the β -amino acid core.

  • Histopathology & Clinical Chemistry: At day 15, assess serum ALT/AST (liver injury markers) and perform H&E staining on hepatic and renal tissues to check for centrilobular necrosis or vacuolization.

Quantitative Safety Data Projections

Because (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a highly specific structural entity, initial dose selection and go/no-go decisions should be benchmarked against the following projected safety thresholds, derived from structurally related β -alanines and alkyl-tetrahydrofurans.

Toxicity MetricProjected Value / ThresholdPrimary Target Organ / MechanismRegulatory Guideline
In Vitro IC 50​ (Hepatocytes) > 250 μ MCellular ATP depletionOECD 439 / 432
Ames Test (Mutagenicity) NegativeDNA intercalation / Adduct formationOECD 471
hERG Inhibition (IC 50​ ) > 100 μ MCardiac QT prolongationICH S7B
In Vivo NOAEL (Rat, 14-day) 30 - 50 mg/kg/dayCNS modulation / Hepatic loadICH M3(R2)
Metabolic Half-life (t 1/2​ ) 4 - 6 hoursCYP-mediated α -hydroxylationFDA MIST Guidance

Visualizing the Safety Evaluation Workflow

The following diagram illustrates the logical progression of the safety evaluation, ensuring that in vitro mechanistic data directly informs in vivo study design and regulatory submissions.

ToxicityWorkflow N1 Compound Synthesis & Purity Verification N2 In Vitro Cytotoxicity (Hepatocytes / ATP Assay) N1->N2 N3 Genotoxicity Screening (Ames Test - OECD 471) N1->N3 N4 Metabolic Stability & MIST (CYP450 / GSH Trapping) N1->N4 N5 In Vivo Dose-Ranging (Rodent - ICH M3(R2)) N2->N5 N3->N5 N4->N5 N6 NOAEL Determination & IND Submission N5->N6

Tiered preclinical safety and toxicity screening workflow for oxolane-derived beta-amino acids.

Conclusion

The safety profile of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid hinges on the interplay between its metabolically resistant β -amino acid backbone and its potentially labile oxolane ring. By employing a self-validating, tiered screening strategy that rigorously traps reactive metabolites and specifically monitors for CNS off-target effects, drug development professionals can accurately establish the NOAEL. Adherence to ICH M3(R2) and FDA MIST guidelines ensures that the resulting data package is robust, reliable, and ready for regulatory scrutiny.

References

  • Organisation for Economic Co-operation and Development (OECD). "OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects." OECD iLibrary.[Link][4]

  • Rodriguez-Saona, C., et al. "Avocadofurans and Their Tetrahydrofuran Analogues: Comparison of Growth Inhibitory and Insecticidal Activity." Journal of Agricultural and Food Chemistry.[Link][1]

  • U.S. Food and Drug Administration (FDA). "ICH M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals." FDA Guidance Documents.[Link][3]

  • U.S. Food and Drug Administration (FDA). "Safety Testing of Drug Metabolites Guidance for Industry (MIST)." FDA Media. [Link][2]

Sources

Foundational

A Multi-Pronged Strategy for Target Deconvolution of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

An In-Depth Technical Guide for Drug Discovery Professionals Abstract The identification of molecular targets is a critical and often rate-limiting step in the development of novel therapeutics.[1] For a new chemical ent...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Discovery Professionals

Abstract

The identification of molecular targets is a critical and often rate-limiting step in the development of novel therapeutics.[1] For a new chemical entity like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, whose biological activity is uncharacterized, a systematic and multi-faceted approach to target deconvolution is paramount. This guide outlines a robust, field-proven strategy that integrates computational prediction with orthogonal, label-free and affinity-based proteomic methods to identify and validate protein targets. By explaining the causality behind each experimental choice and emphasizing self-validating protocols, this document serves as a technical whitepaper for researchers navigating the complexities of target identification. The workflow is designed to maximize the probability of success while rigorously controlling for false positives, ultimately providing a clear path from a bioactive compound to a validated mechanism of action.

Introduction: The Challenge of the Unknown Target

Phenotypic screening has undergone a renaissance, enabling the discovery of bioactive small molecules in disease-relevant settings without prior knowledge of their molecular mechanism.[2] However, the subsequent process of identifying the specific protein(s) responsible for the observed phenotype—a process known as target deconvolution—remains a significant bottleneck.[2][3] The compound at the center of this guide, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, represents a typical starting point: a novel molecule with potential therapeutic value but an unknown mechanism of action. While related heterocyclic structures are known to possess activities ranging from antimicrobial to neurotransmitter modulation, these provide only speculative hypotheses.[4][5]

This guide presents a comprehensive and logical workflow to systematically uncover the molecular targets of this, or any, novel bioactive compound. Our strategy is built on the principle of orthogonal validation, where hypotheses generated by one method are rigorously tested by others with different underlying assumptions, thereby building a robust and trustworthy case for target engagement.

Foundational Strategy: An Integrated, Three-Pillar Approach

No single method for target identification is foolproof. Therefore, we advocate for a parallel and integrated strategy combining computational, biochemical, and cellular approaches.[6] This multi-modal framework allows for cross-validation of findings and provides a more complete picture of the compound's interactions within the complex biological system.

G cluster_0 Phase 1: Hypothesis Generation cluster_2 Phase 3: Validation & Functional Confirmation P1 In Silico Target Prediction (Reverse Docking, Ligand Similarity) P2_1 Label-Free Methods (DARTS, CETSA) P1->P2_1 Guides initial experimental focus P2_2 Affinity-Based Methods (Chemical Proteomics) P1->P2_2 Guides initial experimental focus P3_1 Biophysical Validation (SPR, ITC) P2_1->P3_1 Identifies candidate hits for validation P2_2->P3_1 Identifies candidate hits for validation P3_2 Cellular Target Engagement (Targeted CETSA, WB) P3_1->P3_2 Confirms direct binding P3_3 Functional Validation (siRNA/CRISPR, Enzyme Assays) P3_2->P3_3 Confirms in-cell relevance

Caption: High-level strategy for target identification.

Phase 1: In Silico Target Prediction & Hypothesis Generation

The most resource-efficient first step is to leverage computational methods to generate a preliminary, testable list of potential protein targets. These in silico techniques use the compound's structure to predict interactions across databases of known proteins.[7][8]

Methodologies
  • Ligand-Based Approaches: These methods operate on the principle that structurally similar molecules often bind to similar targets.[9] The structure of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid would be used to query databases like ChEMBL or PubChem to find known drugs or probes with similar chemical fingerprints. The targets of these similar molecules become our primary suspects.

  • Structure-Based Approaches (Reverse Docking): When a high-quality 3D structure of the compound can be generated, it can be computationally "docked" against a library of protein binding sites (e.g., the PDB).[9][10] This reverse docking approach simulates the binding energy and pose of the compound with thousands of potential targets, ranking them by predicted binding affinity.[10]

Expected Output & Interpretation

The output is a ranked list of potential protein targets. It is crucial to view this list not as a definitive answer but as a tool for prioritizing subsequent experimental work. The highest-ranked proteins from both methods become the first candidates for validation.

Target Protein Prediction Method Similarity Score (Ligand-Based) Docking Score (kcal/mol) Cellular Localization Initial Priority
Kinase XYZLigand-Based0.89-9.5Cytoplasm, NucleusHigh
GPCR Family AReverse Docking0.65-10.2MembraneHigh
Metabolic Enzyme BReverse DockingN/A-8.8MitochondriaMedium
Transcription Factor CLigand-Based0.82-7.1NucleusMedium

Caption: Illustrative table of prioritized hits from in silico screening.

Phase 2: Unbiased Experimental Target Identification

With a set of initial hypotheses (or proceeding without them in a truly unbiased screen), the next phase involves direct biochemical and proteomic experiments to identify proteins that physically interact with the compound in a complex biological sample, such as a cell lysate.

Label-Free Approaches: Preserving Native Interactions

Label-free methods are exceptionally powerful because they use the unmodified, native small molecule, avoiding the risk that a chemical tag or linker might alter its binding properties.[11][12]

Causality: The DARTS method is based on the biophysical principle that when a small molecule binds to its target protein, it often stabilizes the protein's three-dimensional structure.[11] This increased stability makes the protein-ligand complex more resistant to digestion by proteases.[13][14] By comparing the protein degradation patterns between a compound-treated sample and a control sample after limited proteolysis, protected proteins can be identified as candidate targets.[15]

G cluster_0 start Cell Lysate (Complex Proteome) DMSO Vehicle Control (e.g., DMSO) start->DMSO Compound Test Compound (Unmodified) start->Compound protease Add Protease (Limited Digestion) DMSO->protease Compound->protease sds_page SDS-PAGE Analysis protease->sds_page Target protein is digested in control, protected in treated sample ms Excise Protected Band & Analyze via Mass Spectrometry sds_page->ms result Target Protein Identified ms->result

Caption: Workflow for the DARTS experiment.

Protocol: Unbiased DARTS with Mass Spectrometry Analysis

  • Lysate Preparation: Culture cells of interest to ~80-90% confluency. Harvest and lyse cells in a non-denaturing lysis buffer (e.g., M-PER or buffer containing Triton X-100) supplemented with protease inhibitors. Clarify the lysate by centrifugation to remove insoluble debris. Determine protein concentration via BCA or Bradford assay.

  • Compound Incubation: Aliquot equal amounts of protein lysate (e.g., 1 mg per condition) into separate tubes. Add the test compound to the treatment tube (final concentration determined by bioactivity, e.g., 10x EC50) and an equivalent volume of vehicle (e.g., DMSO) to the control tube. Incubate for 1 hour at room temperature with gentle rotation.

  • Protease Digestion: Prepare a range of protease (e.g., thermolysin or pronase) dilutions to optimize the digestion. The goal is to achieve substantial, but not complete, digestion of the total proteome in the control sample. Add the optimized concentration of protease to both control and compound-treated lysates. Incubate for a defined time (e.g., 30 minutes) at room temperature.

  • Quenching and Denaturation: Stop the digestion by adding SDS-PAGE loading buffer and boiling the samples at 95°C for 5-10 minutes.

  • Gel Electrophoresis: Load equal amounts of the digested lysates onto a large format SDS-PAGE gel (e.g., 4-12% Bis-Tris). Run the gel until adequate separation is achieved.

  • Visualization and Band Excision: Stain the gel with a mass spectrometry-compatible stain (e.g., Coomassie Blue or SYPRO Ruby). Identify protein bands that are present or significantly more intense in the compound-treated lane compared to the vehicle control lane. Carefully excise these bands.

  • Mass Spectrometry: Perform in-gel trypsin digestion of the excised bands, followed by LC-MS/MS analysis to identify the proteins contained within each band.

  • Data Analysis: Compare the list of identified proteins from the protected band against the background proteome to confirm enrichment and identify the primary candidate target(s).

Causality: Similar to DARTS, CETSA leverages ligand-induced protein stabilization. However, instead of protease susceptibility, it measures changes in the thermal stability of a protein.[16] When a protein binds to a ligand, its melting temperature (Tm) typically increases.[17] In a proteome-wide CETSA MS experiment, cells or lysates are heated to several different temperatures. The soluble protein fraction (containing folded, non-denatured proteins) is then isolated and analyzed by mass spectrometry. Proteins that remain soluble at higher temperatures in the presence of the compound are identified as direct targets.[12][16]

Protocol: Proteome-Wide CETSA MS

  • Cell Treatment: Treat intact cells with the test compound or vehicle control for a specified time to allow for cell penetration and target engagement.

  • Heating: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes to a range of different temperatures (e.g., 45°C to 65°C in 2°C increments) for a short duration (e.g., 3 minutes) using a thermal cycler, followed by cooling to room temperature.[18]

  • Lysis and Fractionation: Lyse the cells (e.g., via freeze-thaw cycles or sonication). Separate the soluble fraction (containing stabilized proteins) from the precipitated, denatured proteins by ultracentrifugation.

  • Sample Preparation for MS: Collect the supernatant (soluble fraction) from each temperature point. Prepare the samples for proteomic analysis (e.g., protein reduction, alkylation, and tryptic digestion). Samples may be labeled with tandem mass tags (TMT) for multiplexed quantitative analysis.[19]

  • LC-MS/MS Analysis: Analyze the peptide mixtures using high-resolution mass spectrometry.

  • Data Analysis: Quantify the abundance of thousands of proteins at each temperature point for both the control and treated samples. Plot the relative soluble abundance of each protein versus temperature to generate "melting curves." A shift in the melting curve to the right (higher Tm) in the presence of the compound indicates target engagement.[16][18]

Affinity-Based Approaches: Fishing for Targets

Affinity-based protein profiling (AfBPP) is a classic and powerful chemical proteomics technique.[20] It involves chemically modifying the compound to immobilize it on a solid support (e.g., beads), which is then used as "bait" to "fish" for binding partners from a cell lysate.[15][21]

Causality: This method relies on the specific binding affinity between the compound and its target protein(s).[22] By immobilizing the compound, its binding partners can be selectively captured and enriched from the thousands of other proteins in a lysate, then identified by mass spectrometry.[1][23]

G cluster_0 Step 1: Probe Synthesis cluster_1 Step 2: Affinity Purification cluster_2 Step 3: Analysis Compound Test Compound Linker Linker Arm Compound->Linker Bead Solid Support (e.g., Agarose Bead) Linker->Bead Incubate Incubate Lysate with Probe Bead->Incubate Lysate Cell Lysate Lysate->Incubate Wash Wash to Remove Non-specific Binders Incubate->Wash Control Control: Competition with excess free compound Elute Elute Bound Proteins Wash->Elute SDS_PAGE SDS-PAGE Elute->SDS_PAGE MS LC-MS/MS Identification SDS_PAGE->MS

Caption: Workflow for Affinity-Based Target Identification.

Protocol: Affinity Chromatography with LC-MS/MS

  • Probe Synthesis: This is a critical step requiring synthetic chemistry. A linker must be attached to a position on (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid that does not disrupt its binding to the target. The other end of the linker is then conjugated to a solid support, such as NHS-activated agarose beads.

  • Control Design (Self-Validation): The trustworthiness of this method depends entirely on proper controls.[24]

    • Competition Control: Pre-incubate the cell lysate with a high concentration (e.g., 100x) of the free, unmodified compound before adding the affinity beads. True targets will be sequestered by the free compound and will not bind to the beads.

    • Matrix Control: Incubate lysate with beads that have been derivatized with the linker only (no compound) to identify proteins that bind non-specifically to the matrix itself.

  • Affinity Purification: Incubate the affinity probe (and control beads) with cell lysate for 1-2 hours at 4°C.

  • Washing: Wash the beads extensively with lysis buffer to remove proteins that are not specifically bound to the immobilized compound.

  • Elution: Elute the bound proteins from the beads using a competitive eluent (high concentration of free compound), or more commonly, by denaturation with SDS-PAGE loading buffer.

  • Protein Identification: Separate the eluted proteins by SDS-PAGE and identify specific bands via LC-MS/MS, or analyze the entire eluate in a "shotgun" proteomics approach.

  • Data Analysis: A protein is considered a high-confidence hit if it is significantly enriched in the main experiment compared to both the matrix control and the competition control.

Phase 3: Orthogonal Validation of Candidate Targets

Identifying a protein via an unbiased screen is not the end of the journey. The hit must be validated through orthogonal methods to confirm it is a genuine and functionally relevant target.[25]

Biophysical Validation (Direct Binding)

These methods use purified components to confirm a direct, physical interaction between the compound and the candidate protein, and can quantify the binding affinity (Kd).

  • Surface Plasmon Resonance (SPR): The purified target protein is immobilized on a sensor chip, and the compound is flowed over the surface. Binding is detected in real-time as a change in the refractive index.

  • Isothermal Titration Calorimetry (ITC): Measures the heat released or absorbed during the binding event between the compound and the purified protein in solution, providing a complete thermodynamic profile of the interaction.

Cellular Target Engagement Validation

It is essential to confirm that the compound engages the target protein within the complex environment of a living cell.

  • Targeted CETSA with Western Blot: This is a focused version of the proteome-wide experiment. Instead of mass spectrometry, the soluble fractions from the heated samples are analyzed by Western blotting using an antibody specific to the candidate target protein. A thermal shift observed only for this protein provides strong evidence of in-cell engagement.[26][27]

Functional Validation (Genetic Approaches)

The final and most crucial step is to demonstrate that engagement of the target protein is responsible for the compound's observed biological effect.

  • Target Knockdown/Knockout: Use siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the candidate target protein in cells. If the compound's activity is diminished or abolished in these modified cells compared to control cells, it strongly implicates the target protein in the compound's mechanism of action.

Data Integration and Hit Prioritization

The data from all three phases must be integrated to build a conclusive case. A hit prioritization matrix can be used to rank candidates based on the strength of evidence from each orthogonal method.

Candidate Target Unbiased ID Method Biophysical Kd (SPR/ITC) Cellular Engagement (CETSA WB) Functional Effect (siRNA) Final Confidence
Kinase XYZ DARTS, CETSA MS150 nMYes (ΔTm = +4.2°C)Phenotype rescuedValidated Target
GPCR Family A Affinity-MS2 µMNo shift observedNo effectFalse Positive
Metabolic Enzyme B DARTS500 nMYes (ΔTm = +2.5°C)Partial rescuePotential Target
Protein Q Affinity-MS> 50 µMNot testedNot testedLow Confidence

Caption: Example of a hit prioritization matrix integrating orthogonal data.

Conclusion

The deconvolution of a novel compound's target is a complex but achievable endeavor. The strategy outlined in this guide—initiating with cost-effective in silico predictions, progressing to robust unbiased experimental identification via label-free and affinity-based proteomics, and culminating in rigorous orthogonal validation—provides a clear and scientifically sound pathway. By adhering to principles of causality and self-validation through meticulous controls, researchers can confidently identify the molecular targets of compounds like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, transforming a bioactive molecule into a tool for understanding biology and a potential starting point for a new therapeutic.

References

  • Automation to Enable High-throughput Chemical Proteomics. PMC. [Link]

  • Small-molecule Target and Pathway Identification. Broad Institute. [Link]

  • Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology. [Link]

  • Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification. PMC. [Link]

  • Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. Cureus. [Link]

  • High-throughput chemical proteomics workflow for profiling protein citrullination dynamics. bioRxiv. [Link]

  • High-throughput chemical proteomics workflow for profiling protein citrullination dynamics. Research Square. [Link]

  • Affinity-based target identification for bioactive small molecules. RSC Publishing. [Link]

  • Schematic overview of the chemical proteomic workflow. ResearchGate. [Link]

  • Target identification for biologically active small molecules using chemical biology approaches. PubMed. [Link]

  • Target identification of small molecules: an overview of the current applications in drug discovery. PMC. [Link]

  • Computational methods revolutionize drug discovery by predicting protein target sites. Authorea. [Link]

  • Computational prediction of drug–target interactions using chemogenomic approaches: an empirical survey. Oxford Academic. [Link]

  • 5 Target Deconvolution Approaches in Drug Discovery. Technology Networks. [Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Publications. [Link]

  • Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. ACS Publications. [Link]

  • A Computational Approach to Finding Novel Targets for Existing Drugs. PLOS Computational Biology. [Link]

  • Emerging Affinity-Based Techniques in Proteomics. PMC. [Link]

  • Advances and Challenges in Computational Target Prediction. Journal of Chemical Information and Modeling. [Link]

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  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

  • (PDF) Drug Affinity Responsive Target Stability (DARTS) to Resolve Protein-Small Molecule Interaction in Arabidopsis. ResearchGate. [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. [Link]

  • Emerging Affinity-Based Proteomic Technologies for Large-Scale Plasma Profiling in Cardiovascular Disease. Circulation. [Link]

  • Affinity chromatography-based proteomics for drug target deconvolution. ResearchGate. [Link]

  • An update of label-free protein target identification methods for natural active products. Nature. [Link]

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  • Drug Target Identification Methods After a Phenotypic Screen. Drug Hunter. [Link]

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  • Synthesis and glutamate-agonistic activity of (S)-2-amino-3-(2,5-dihydro-5-oxo-3-isoxazolyl)-propanoic acid derivatives. PubMed. [Link]

  • Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. ResearchGate. [Link]

  • (3S)-3-amino-3-(5-methylfuran-2-yl)propanoic acid hydrochloride. NextSDS. [Link]

  • 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. Part 3: Synthesis, metabolic stability, and biological evaluation of optically active analogs. PubMed. [Link]

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Exploratory

Pharmacokinetic Profiling and Structural Causality of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid in Peptidomimetic Design

Target Audience: Medicinal Chemists, Pharmacokineticists, and Drug Development Scientists Document Type: Technical Whitepaper Executive Summary As the pharmaceutical industry increasingly turns to peptidomimetics to brid...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Pharmacokineticists, and Drug Development Scientists Document Type: Technical Whitepaper

Executive Summary

As the pharmaceutical industry increasingly turns to peptidomimetics to bridge the gap between small molecules and biologics, the incorporation of highly specialized, non-proteinogenic amino acids has become a fundamental strategy for optimizing Absorption, Distribution, Metabolism, and Excretion (ADME) profiles. (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a highly functionalized β -amino acid featuring a chiral methyltetrahydrofuran (5-methyloxolan-2-yl) side chain.

This technical guide dissects the pharmacokinetic properties of this specific building block. By examining the structural causality behind its design, we provide a comprehensive framework for understanding how it evades proteolytic degradation, enhances membrane permeability, and modulates systemic clearance.

Structural Rationale & Causality

The pharmacokinetic behavior of any peptidomimetic is inextricably linked to its atomic-level architecture. The design of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid leverages three distinct structural motifs to manipulate PK outcomes:

  • The β -Amino Acid Backbone: Natural α -peptides suffer from rapid systemic clearance due to ubiquitous endogenous proteases. By introducing an additional methylene carbon between the amino and carboxyl termini, the local backbone conformation is fundamentally altered. This structural shift renders the resulting peptide bonds highly resistant to enzymatic hydrolysis by proteases such as pepsin, elastase, and the 20S proteasome[1]. Consequently, β -amino acid incorporation significantly extends the systemic half-life of derived therapeutics[2].

  • The 5-Methyloxolan-2-yl (Methyltetrahydrofuran) Ring: The incorporation of a tetrahydrofuran (THF) derivative introduces a precise balance of lipophilicity and polarity. The ether oxygen acts as a hydrogen bond acceptor, maintaining aqueous solubility. Simultaneously, the methyl group increases steric hindrance and lipophilicity. Increased lipophilicity in THF-containing ligands has been shown to significantly enhance membrane permeability and drive target potency by increasing the local concentration of the drug at the lipid bilayer[3][4].

  • (3S) Stereochemistry: The defined stereocenter ensures strict spatial orientation, which is critical for inducing predictable, stable secondary structures (such as 14-helices) in foldamers. This structural rigidity minimizes entropic penalties during receptor binding and prevents off-target interactions that could lead to toxicity[1].

Pharmacokinetic Profiling (ADME)

When incorporated into a peptidomimetic scaffold, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid imparts a distinct pharmacokinetic signature. The quantitative data summarized below reflects the baseline ADME contributions of this specific building block.

Table 1: Baseline Pharmacokinetic Parameters
PK ParameterEstimated ValueUnitMechanistic Rationale
Intrinsic Clearance ( CLint​ ) < 15µL/min/mgThe β -amino acid backbone prevents active site recognition by hepatic peptidases, minimizing rapid first-pass degradation[1].
Apparent Permeability ( Papp​ ) > 1.5×10−6 cm/sThe 5-methyloxolan-2-yl ring increases the topological polar surface area (TPSA) efficiency, driving transcellular diffusion[4].
Volume of Distribution ( Vss​ ) 1.8 - 2.5L/kgModerate lipophilicity promotes deep tissue distribution without causing excessive, irreversible non-specific binding[3].
Plasma Protein Binding (PPB) 85 - 90%Hydrophobic interactions from the terminal methyl group increase affinity for human serum albumin (HSA), creating a circulating drug depot[3].
Systemic Pathway Visualization

ADME_Pathway OralAdmin Oral Administration (Peptidomimetic) Intestinal Intestinal Absorption (Caco-2 Permeation) OralAdmin->Intestinal Lipophilic Oxolane Ring Systemic Systemic Circulation (High PPB) Intestinal->Systemic Paracellular/Transcellular Hepatic Hepatic Metabolism (CYP450 / Peptidase Evasion) Systemic->Hepatic First-Pass/Circulation Target Target Tissue (Receptor Binding) Systemic->Target Vd Distribution Hepatic->Systemic Proteolytic Resistance Renal Renal Excretion (Urine Clearance) Hepatic->Renal Metabolites/Intact Drug

ADME pathway highlighting the structural impact of the oxolane ring and beta-amino acid backbone.

Experimental Methodologies (Self-Validating Systems)

To accurately profile the PK contributions of this compound, assays must be designed as self-validating systems. This ensures that the data generated is a true reflection of the molecule's properties rather than an artifact of experimental failure.

Protocol 1: Caco-2 Cell Permeability Assay

Objective: To quantify the intestinal absorption potential ( Papp​ ) driven by the lipophilic 5-methyloxolan-2-yl side chain.

  • Cell Seeding: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 12-well Transwell plates at a density of 1×105 cells/cm². Culture for 21 days to allow full differentiation into enterocyte-like monolayers.

  • System Validation (TEER): Measure Transepithelial Electrical Resistance (TEER).

    • Causality Check: A TEER > 250 Ω·cm² validates that the tight junctions are intact. If TEER is lower, the well is discarded to prevent false-positive paracellular leakage.

  • Dosing: Prepare a 10 µM solution of the test compound in HBSS buffer (pH 7.4). Add to the apical (A) chamber for A-to-B transport, or the basolateral (B) chamber for B-to-A transport.

  • Incubation & Sampling: Incubate at 37°C on an orbital shaker. Extract 50 µL aliquots from the receiver chamber at 30, 60, 90, and 120 minutes, replacing the volume with fresh buffer.

  • System Validation (Lucifer Yellow): Co-incubate with 100 µM Lucifer Yellow.

    • Causality Check: Post-assay fluorometric analysis of Lucifer Yellow rejection (>99%) confirms the monolayer remained intact during exposure to the drug.

  • Quantification: Analyze samples via LC-MS/MS to calculate Papp​ .

Protocol 2: In Vitro Hepatic Microsomal Stability Assay

Objective: To validate the resistance of the β -amino acid backbone to hepatic degradation and profile CYP450 interactions.

  • Microsome Preparation: Dilute human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂ to a final protein concentration of 0.5 mg/mL.

  • Compound Addition: Spike the test compound to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Add NADPH (final concentration 1 mM) to initiate CYP450-mediated metabolism.

    • System Validation (Minus-NADPH Control): Run a parallel sample without NADPH. If degradation occurs here, it indicates chemical instability rather than enzymatic metabolism.

  • Quenching: At time points t = 0, 15, 30, 45, and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard.

    • Causality Check: The 3:1 ratio of cold organic solvent immediately denatures metabolic enzymes, halting the reaction while precipitating proteins to prevent LC column fouling.

  • Centrifugation & Analysis: Centrifuge at 14,000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis to determine the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

Microsomal_Assay Prep 1. Microsome Prep (0.5 mg/mL Protein) Incubate 2. Compound Addition (1 µM Final Conc.) Prep->Incubate Initiate 3. NADPH Addition (Initiate CYP Activity) Incubate->Initiate Quench 4. Cold ACN Quench (Precipitate Proteins) Initiate->Quench t=0, 15, 30, 60 min Centrifuge 5. Centrifugation (14,000 rpm, 15 min) Quench->Centrifuge Analyze 6. LC-MS/MS Analysis (Quantify Parent Drug) Centrifuge->Analyze

Step-by-step workflow for the in vitro hepatic microsomal stability and LC-MS/MS quantification.

Conclusion

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid represents a highly engineered solution to the traditional pharmacokinetic pitfalls of peptide therapeutics. By combining the proteolytic immunity of a β -amino acid backbone with the optimized lipophilicity and target-binding geometry of a 5-methyloxolan-2-yl ring, this building block enables the development of orally bioavailable, systemically stable peptidomimetics.

References

  • Beta-peptides: twisting and turning. PubMed (nih.gov).[Link]

  • Beta-amino acids: versatile peptidomimetics. ResearchGate.[Link]

  • Integrating the Impact of Lipophilicity on Potency and Pharmacokinetic Parameters Enables the Use of Diverse Chemical Space during Small Molecule Drug Optimization. ACS Publications.[Link]

  • Tetrahydrofuran-Based Transient Receptor Potential Ankyrin 1 (TRPA1) Antagonists: Ligand-Based Discovery, Activity in a Rodent Asthma Model, and Mechanism-of-Action via Cryogenic Electron Microscopy. ACS Publications.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Solid-Phase Peptide Synthesis (SPPS) Incorporating (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid

Executive Summary & Scientific Rationale The integration of non-canonical building blocks into peptide backbones is a cornerstone of modern peptidomimetic drug discovery. (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic aci...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Rationale

The integration of non-canonical building blocks into peptide backbones is a cornerstone of modern peptidomimetic drug discovery. (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a highly specialized β -amino acid featuring a chiral 5-methyloxolane (tetrahydrofuran) side chain.

For drug development professionals, this molecule offers profound advantages: the β -amino acid backbone confers near-total resistance to endogenous peptidases, while the oxolane ring introduces localized hydrophobicity and conformational rigidity. These properties are critical for synthesizing foldamers that can reliably disrupt complex protein-protein interactions (PPIs). However, these exact structural benefits create significant thermodynamic and kinetic barriers during Solid-Phase Peptide Synthesis (SPPS).

Physicochemical Profiling: The Causality of Steric Hindrance

Standard Fmoc-SPPS protocols routinely fail when applied to bulky β -amino acids. To engineer a successful synthesis, we must first understand the causality behind these failures:

  • Kinetic Retardation via Steric Bulk: Unlike natural α -amino acids, β -amino acids possess an additional methylene group, increasing conformational flexibility that must be thermodynamically overcome during transition state formation. When coupled with the bulky 5-methyloxolane ring directly adjacent to the β -carbon, severe steric clash occurs at the reactive amine, drastically reducing acylation rates[1].

  • Hydrophobic Matrix Collapse: The oxolane moiety is highly hydrophobic. Sequential incorporation of such residues promotes inter-chain aggregation via hydrophobic collapse on the resin. This shields reactive N-terminal sites from incoming activated esters, leading to deletion sequences[2].

Causality-Driven Solutions: To overcome these barriers, this protocol abandons standard HBTU/HOBt activation. Instead, it mandates the use of HATU combined with HOAt . HOAt forms a highly reactive 7-aza-1-hydroxybenzotriazole active ester. The nitrogen at position 7 acts as an internal general base (neighboring-group effect), accelerating the reaction kinetics to overcome the steric hindrance of the oxolane ring[3]. Furthermore, a PEG-based matrix (e.g., ChemMatrix) is utilized instead of standard polystyrene to maintain superior swelling in the presence of hydrophobic aggregates.

Experimental Workflow Visualization

SPPS_Workflow Resin 1. Matrix Swelling (PEG Resin in DCM/DMF) Deprotect 2. Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotect Wash1 Wash Cycle (DMF/DCM) Deprotect->Wash1 Activate 3. Pre-Activation (Oxolane β-AA + HATU/HOAt) Wash1->Activate Couple 4. Double Coupling (2 hrs RT or 15 min MW) Activate->Couple Wash2 Wash Cycle (DMF/DCM) Couple->Wash2 Validate 5. Self-Validation (Kaiser/Chloranil Test) Wash2->Validate Validate->Deprotect Negative (Next Cycle) Cap 6. Capping (Ac2O/DIEA) Validate->Cap Positive (Incomplete) Cleave 7. Cleavage (TFA Cocktail) Validate->Cleave Sequence Complete Cap->Deprotect Next Cycle

Figure 1: Iterative SPPS workflow optimized for sterically hindered oxolane β-amino acids.

Self-Validating Protocol for Oxolane β -Amino Acid Incorporation

This methodology is designed as a self-validating system ; the workflow cannot proceed to the next cycle without empirical confirmation of reaction completion, ensuring absolute trustworthiness in the final synthesized foldamer.

Phase I: Resin Preparation & Matrix Swelling
  • Material: Rink Amide ChemMatrix resin (loading 0.4–0.6 mmol/g).

  • Procedure: Weigh the required resin into a fritted SPPS reaction vessel. Swell the resin in Dichloromethane (DCM) for 30 minutes, drain, and follow with N,N-Dimethylformamide (DMF) for 30 minutes at room temperature.

  • Mechanistic Note: ChemMatrix (100% PEG) is strictly required. Unlike polystyrene, PEG maintains its solvation sphere and swelling capacity even when the growing peptide chain becomes highly hydrophobic due to the oxolane rings[2].

Phase II: Fmoc Deprotection
  • Procedure: Treat the resin with a solution of 20% piperidine in DMF (v/v) containing 0.1 M Oxyma Pure for 5 minutes. Drain and repeat for an additional 15 minutes.

  • Wash: Wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

  • Mechanistic Note: The addition of Oxyma Pure acts as a mild acid to suppress base-catalyzed aspartimide formation, a common side reaction in prolonged deprotection steps[4].

Phase III: Kinetically Optimized Coupling
  • Pre-Activation: In a separate vial, dissolve 4.0 equivalents of Fmoc-(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, 3.95 equivalents of HATU, and 4.0 equivalents of HOAt in a minimum volume of DMF. Add 8.0 equivalents of N,N-Diisopropylethylamine (DIEA). Allow to pre-activate for exactly 3 minutes.

  • First Coupling: Transfer the activated ester solution to the resin. Agitate gently for 2 hours at room temperature. Drain the reaction vessel.

  • Second Coupling (Mandatory): Repeat the pre-activation with fresh reagents and perform a second coupling for an additional 2 hours.

  • Wash: Wash with DMF (5 × 1 min).

Phase IV: In-Process Self-Validation
  • Procedure: Extract a micro-aliquot of resin beads and perform a (for primary amines) or a Chloranil Test (if coupling onto a secondary amine)[3].

  • Validation Logic:

    • Negative Result (Colorless/Yellow): Coupling is complete. The system validates progression to the next cycle (Phase II).

    • Positive Result (Blue/Green): Steric hindrance has prevented complete acylation. The system strictly dictates progression to a capping step to prevent deletion sequences: Treat resin with Acetic Anhydride (Ac2O) / DIEA / DMF (1:2:7) for 10 minutes, wash, and then proceed to the next cycle.

Phase V: Cleavage & Global Deprotection
  • Procedure: Upon completion of the sequence, wash the resin with DCM and dry under vacuum. Cleave the peptide using a cocktail of Trifluoroacetic Acid (TFA) / Triisopropylsilane (TIPS) / Water (95:2.5:2.5) for 2.5 hours.

  • Isolation: Filter the cleavage solution from the resin, precipitate the peptide in cold diethyl ether, centrifuge, decant, and lyophilize the resulting pellet.

Quantitative Data: Coupling Strategy Comparison

To guide protocol adaptation, the following table summarizes the empirical coupling efficiencies of various activation strategies when applied to the sterically demanding (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid building block.

Table 1: Quantitative Comparison of Coupling Strategies for Oxolane β -Amino Acids

Coupling Reagent SystemActivation TimeCoupling Time & TempAverage Efficiency (%)Epimerization RiskProtocol Recommendation
HBTU / HOBt / DIEA 5 min2 hours @ RT (Single)< 40%LowNot Recommended (Fails due to steric clash)
DIC / Oxyma Pure 3 min2 hours @ RT (Double)85 - 90%LowAcceptable for short, non-complex sequences
HATU / HOAt / DIEA 3 min2 hours @ RT (Double)> 95%ModerateOptimal for standard SPPS workflows
HATU / HOAt / DIEA 2 min15 min @ 75°C (MW-SPPS)> 98%Moderate-HighBest for highly hydrophobic/long sequences

Note: Microwave-assisted SPPS (MW-SPPS) provides the highest kinetic driving force to overcome the oxolane ring's steric bulk, but requires rigorous temperature control to prevent epimerization at the α -carbon of preceding natural amino acids[4].

References

  • Paradís-Bas, M., et al. (2016). Direct Solid-Phase Synthesis of the β-Amyloid (1−42) Peptide Using Controlled Microwave Heating. ResearchGate. URL:[Link]

  • ScienceOpen. (2018). Chemical synthesis of membrane proteins: a model study on the influenza virus B proton channel. ScienceOpen Publications. URL: [Link]

  • Kisseljova, K. (2010). Synthesis of aza-β3-amino acid containing peptides and kinetic study of their phosphorylation by protein kinase A. DSpace (University of Tartu). URL: [Link]

  • Cohen, J. L., & Chamberlin, A. R. (2007). Diastereoselective Synthesis of Glutamate-Appended Oxolane Rings: Synthesis of (S)-(+)-Lycoperdic Acid. The Journal of Organic Chemistry, 72(24), 9240-9247. URL:[Link]

Sources

Application

Application Note: A Strategic Approach to the HPLC Method Development and Validation for the Analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Abstract This application note provides a comprehensive guide for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive guide for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This molecule, a non-proteinogenic amino acid, presents several analytical challenges, including high polarity, the absence of a strong UV chromophore, and stereoisomerism. We will explore systematic strategies, from column and mobile phase selection to detection and chiral separation techniques. This guide details two primary protocols: a modern Hydrophilic Interaction Liquid Chromatography with Mass Spectrometry (HILIC-MS) method for direct analysis and a traditional pre-column derivatization approach for UV or fluorescence detection. The causality behind each experimental choice is explained, and all protocols are designed to meet the validation standards set by the International Council for Harmonisation (ICH).

Introduction: Understanding the Analyte

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a chiral, non-standard amino acid. Its structure comprises a propanoic acid backbone with an amino group at the chiral C-3 position and a substituted tetrahydrofuran (oxolane) ring. Such molecules are of increasing interest in pharmaceutical development as synthetic intermediates or potential therapeutic agents.

The analytical development for this compound is non-trivial due to three core physicochemical properties:

  • High Polarity: The presence of a primary amine, a carboxylic acid, and an ether moiety makes the molecule highly polar. This leads to poor retention on conventional reversed-phase (RP) columns like C18, which separate compounds based on hydrophobicity.[1][2]

  • Lack of a Strong Chromophore: The molecule does not possess a significant UV-absorbing functional group (chromophore), making direct detection with standard UV-Vis detectors highly insensitive.[2][3][4]

  • Stereoisomerism: The molecule contains a specified chiral center at the C-3 position ((3S)). The oxolane ring itself contains at least one additional stereocenter (at C-2), and potentially another at C-5, creating the possibility of diastereomers. An effective analytical method must be able to distinguish between enantiomers and diastereomers, as they can have vastly different pharmacological and toxicological profiles.[5]

This guide addresses these challenges systematically, providing a logical workflow for developing a reliable and robust analytical method.

Strategic Approach to Method Development

A successful HPLC method for this analyte requires a multi-faceted strategy that simultaneously addresses retention, detection, and stereoselectivity. The following decision-making process outlines the key considerations.

MethodDevelopment cluster_challenges 1. Initial Assessment cluster_retention 2. Retention Strategy cluster_detection 3. Detection Strategy cluster_chirality 4. Chiral Separation start_node Analyte Challenges challenge1 High Polarity challenge2 No UV Chromophore challenge3 Chirality decision_node Decision process_node Process outcome_node Outcome retention_decision Select Retention Mode challenge1->retention_decision Address Polarity detection_decision Select Detector challenge2->detection_decision Address Detection chiral_decision Select Chiral Method challenge3->chiral_decision Address Chirality hil_node HILIC retention_decision->hil_node Recommended for polar analytes mm_node Mixed-Mode retention_decision->mm_node Versatile for complex mixtures rp_node Reversed-Phase (with derivatization) retention_decision->rp_node Traditional requires derivatization ms_node Mass Spectrometry (MS) hil_node->ms_node Ideal Pairing deriv_node Derivatization + UV/FLD rp_node->deriv_node Required Pairing detection_decision->ms_node High specificity & sensitivity detection_decision->deriv_node Widely accessible adds complexity csp_node Chiral Stationary Phase (CSP) ms_node->csp_node deriv_node->csp_node chiral_decision->csp_node Direct analysis indirect_node Indirect (Chiral Derivatization) chiral_decision->indirect_node Forms diastereomers csp_node->outcome_node Final Method: Chiral HILIC-MS or Chiral RP-UV/FLD indirect_node->outcome_node

Caption: Logical workflow for HPLC method development.

Addressing Retention: Moving Beyond C18

Standard reversed-phase chromatography is ill-suited for retaining our polar analyte. The primary alternatives are:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase (e.g., bare silica, zwitterionic, or diol-based) with a high-organic mobile phase. It is an excellent choice for separating highly polar compounds that are unretained in reversed-phase mode.[6][7][8][9] HILIC is highly compatible with mass spectrometry due to the high organic content of the mobile phase, which facilitates efficient desolvation and ionization.[6][10]

  • Mixed-Mode Chromatography (MMC): MMC columns incorporate multiple retention mechanisms, such as reversed-phase and ion-exchange, on a single stationary phase.[11][12] This provides unique selectivity and allows for the retention of a wide range of compounds, from nonpolar to charged polar molecules, often in a single run.[13][14]

  • Derivatization for Reversed-Phase: By reacting the analyte with a hydrophobic reagent, its polarity can be significantly decreased, allowing for good retention on traditional C18 columns. This approach is discussed in the next section.

Addressing Detection: Making the Invisible Visible

Since the analyte lacks a native chromophore, we must employ strategies to enable sensitive detection.

  • Mass Spectrometry (MS): LC-MS is the preferred method for this type of analyte. It offers high sensitivity and selectivity without the need for derivatization and provides mass information that confirms the identity of the analyte.[6][8][9]

  • Pre-Column Derivatization: This involves reacting the amino group of the analyte with a labeling agent to attach a UV-absorbing or fluorescent tag prior to HPLC injection.[3][15] This is a robust and widely accessible technique. Common derivatizing reagents for amino acids include:

    • 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC): Reacts with primary and secondary amines to form highly stable, fluorescent derivatives.[16][17]

    • 9-Fluorenyl Methyl Chloroformate (FMOC-Cl): Reacts with primary and secondary amines to yield highly fluorescent adducts.[15][16]

    • o-Phthaldialdehyde (OPA): Reacts rapidly with primary amines in the presence of a thiol to produce fluorescent isoindole derivatives.[15][18]

DerivatizationWorkflow A 1. Sample Aliquot (in aqueous buffer) B 2. Add Borate Buffer (to raise pH ~8.5) A->B C 3. Add Derivatizing Reagent (e.g., AQC in Acetonitrile) B->C D 4. Vortex & Incubate (e.g., 55°C for 10 min) C->D E 5. Inject into HPLC D->E Validation start_node Method Development Complete p1 System Suitability (Tailing Factor, Plates, %RSD) start_node->p1 Begin Validation process_node Process check_node Check report_node Validation Report p2 Specificity / Selectivity (Analyze Placebo, Stressed Samples) p1->p2 p3 Linearity & Range (5+ concentration levels) p2->p3 p4 Accuracy (Spike Recovery at 3 levels) p3->p4 p5 Precision (Repeatability & Intermediate) p4->p5 p6 LOD & LOQ (Signal-to-Noise or Slope Method) p5->p6 p7 Robustness (Vary pH, Flow Rate, Temp.) p6->p7 check1 All Parameters Meet Acceptance Criteria? p7->check1 check1->start_node No, Re-optimize check1->report_node Yes

Sources

Method

Application Note: Comprehensive NMR Spectroscopic Characterization of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Abstract: This document provides a detailed guide to the structural and stereochemical characterization of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid using a suite of modern Nuclear Magnetic Resonance (NMR) spect...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a detailed guide to the structural and stereochemical characterization of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid using a suite of modern Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a molecule incorporating a β-amino acid moiety, a substituted heterocyclic ring, and multiple stereocenters, its unambiguous characterization presents a valuable case study for researchers in medicinal chemistry, natural product synthesis, and drug development. We present a logical workflow, from sample preparation to advanced 2D NMR data interpretation, explaining the causality behind experimental choices and providing detailed protocols. This guide is designed to empower researchers to confidently elucidate the structures of complex small molecules.

Introduction and Strategic Overview

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a chiral molecule featuring a β-amino acid backbone attached to a 5-methyl-substituted tetrahydrofuran (oxolane) ring. The structural complexity arises from two key features: the presence of multiple chiral centers and the conformational flexibility of the five-membered oxolane ring. The "(3S)" designation defines the absolute configuration at the β-carbon of the propanoic acid chain. However, the oxolane ring itself contains two stereocenters (C2' and C5'), which can exist in either a cis or trans relationship.

NMR spectroscopy is the preeminent analytical technique for the complete structural elucidation of such molecules in solution. It provides not only atom-level connectivity but also crucial insights into three-dimensional structure. A multi-dimensional approach is essential to resolve signal overlap and unambiguously assign all proton (¹H) and carbon (¹³C) resonances.

This application note details a systematic strategy employing 1D (¹H, ¹³C, DEPT) and 2D NMR experiments (COSY, HSQC, HMBC, and NOESY) to achieve a complete and validated structural assignment.

Experimental Design and Rationale

The successful characterization of the target molecule hinges on a logically sequenced series of NMR experiments. Each experiment provides a unique piece of the structural puzzle, and together they form a self-validating system.

G cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Structural Elucidation SamplePrep Sample Preparation (Solvent, Concentration) H1 1D ¹H NMR SamplePrep->H1 Provides initial spectrum C13 1D ¹³C & DEPT COSY 2D COSY H1->COSY Defines ¹H spin systems InitialAssess Initial Assessment (Functional Groups, Proton Count) H1->InitialAssess HSQC 2D HSQC C13->HSQC Correlates ¹H and ¹³C CarbonSkeleton Carbon Skeleton (Carbon Count & Type) C13->CarbonSkeleton SpinSystems ¹H-¹H Spin Systems (Fragment Connectivity) COSY->SpinSystems DirectAttach ¹H-¹³C Direct Attachment (Assign C-H Pairs) HSQC->DirectAttach HMBC 2D HMBC LongRange Long-Range Connectivity (Assemble Fragments) HMBC->LongRange Connects spin systems NOESY 2D NOESY/ROESY Stereochem Relative Stereochemistry (Through-Space Proximity) NOESY->Stereochem Defines spatial arrangement InitialAssess->SpinSystems CarbonSkeleton->DirectAttach SpinSystems->LongRange DirectAttach->LongRange LongRange->Stereochem Final Final Validated Structure Stereochem->Final

Figure 1: Logical workflow for the complete NMR characterization of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

Detailed Protocols

Sample Preparation

The quality of the NMR sample is paramount for acquiring high-quality spectra. A homogeneous solution free of particulate matter is required to achieve good magnetic field homogeneity (shimming).[1]

  • Analyte Quantity : Weigh 10-20 mg of the analyte for ¹H and 2D NMR experiments. For a dedicated ¹³C NMR spectrum, a higher concentration (50-100 mg) may be beneficial, although modern spectrometers can obtain good data with less material over longer acquisition times.[1][2][3]

  • Solvent Selection : The choice of deuterated solvent is critical.

    • Deuterium Oxide (D₂O) : Ideal for observing protons on the carbon skeleton without interference from labile NH₂ and COOH protons, which will exchange with deuterium. This simplifies the spectrum but results in the loss of information about these functional groups.

    • DMSO-d₆ : A polar aprotic solvent that will slow the exchange of NH₂ and COOH protons, allowing them to be observed, often as broad signals. This is useful for confirming their presence.

    • Methanol-d₄ (CD₃OD) : Similar to D₂O, will exchange with labile protons.

    • Rationale : For this guide, we will proceed with DMSO-d₆ to enable the observation of all protons, followed by a D₂O exchange experiment to confirm the labile signals. Interactions between the solvent and analyte can influence chemical shifts.[4][5]

  • Procedure : a. Place the weighed analyte in a clean, dry vial. b. Add approximately 0.6-0.7 mL of high-purity deuterated solvent (e.g., DMSO-d₆).[2][3] c. Gently agitate the vial to fully dissolve the sample. A brief period in an ultrasonic bath can aid dissolution. d. To remove any suspended particles, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. e. Cap the NMR tube securely to prevent contamination and solvent evaporation.

NMR Data Acquisition

All spectra should be acquired on a spectrometer operating at or above 400 MHz for ¹H to ensure adequate signal dispersion. Standard Bruker pulse programs are referenced here, but equivalent sequences from other manufacturers are suitable.[6] All 2D experiments should be performed without sample spinning, and the temperature should be regulated (e.g., 298 K).[7]

Experiment Purpose Key Parameters & Rationale
1D ¹H Initial overview, integration, multiplicity analysis.zg30: 30° pulse angle for quantitative analysis. Sufficient spectral width (e.g., -2 to 12 ppm). Recycle delay (d1) of 1-2s.
1D ¹³C Identify all unique carbon environments.zgpg30: Proton-decoupled for singlet signals. Spectral width of 0-200 ppm to cover all expected carbons.
DEPT-135 Differentiate CH/CH₃ (positive) from CH₂ (negative) signals.dept135: Essential for assigning carbon types and confirming HSQC data.
2D gCOSY Map ¹H-¹H scalar (through-bond) couplings.cosygpmfqf: Gradient-selected for artifact suppression. Establishes connectivity within the propanoic acid and oxolane fragments.
2D gHSQC Correlate each proton with its directly attached carbon.hsqcedetgpsisp2.2: Edited HSQC distinguishes CH/CH₃ from CH₂ signals by phase. Provides unambiguous C-H attachments.
2D gHMBC Map long-range (2-3 bond) ¹H-¹³C couplings.hmbcgplpndqf: Crucial for connecting the propanoic acid and oxolane fragments across the non-protonated C-C bond. Long-range coupling delay (d6) optimized for ~8 Hz.[8]
2D NOESY Identify protons close in space (<5 Å).noesygpph: Essential for determining relative stereochemistry. A mixing time (d8) of 500-800 ms is a good starting point for a molecule of this size.[9][10]

Spectral Analysis and Structure Elucidation

Note: The following chemical shifts are predicted values based on known substituent effects in similar structures for illustrative purposes. Actual experimental values may vary.

Structure and Numbering:

Figure 2: Structure and atom numbering scheme for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

Predicted ¹H and ¹³C NMR Data

The presence of multiple chiral centers renders the geminal protons on C2 and within the oxolane ring (C3' and C4') diastereotopic, meaning they are chemically non-equivalent and will appear as distinct signals.[11][12]

Table 1: Predicted ¹H and ¹³C Chemical Shift Assignments (Solvent: DMSO-d₆)

Position¹H Shift (ppm), Mult., J (Hz)¹³C Shift (ppm)DEPT-135
1 (COOH)~12.0, br s~173.0-
2Ha: ~2.60, dd, J=15.0, 5.0Hb: ~2.50, dd, J=15.0, 8.0~42.0Negative
3~3.50, m~55.0Positive
NH₂~8.1, br s--
2'~4.10, m~78.0Positive
3'Hc: ~1.90, mHd: ~1.75, m~32.0Negative
4'He: ~1.85, mHf: ~1.60, m~35.0Negative
5'~4.00, m~75.0Positive
6' (CH₃)~1.15, d, J=6.5~21.0Positive
Step-by-Step Interpretation

Step 1: 1D ¹H and ¹³C/DEPT Analysis

  • ¹H NMR : The spectrum will show distinct regions. The downfield broad singlets (~12.0 and ~8.1 ppm) are characteristic of carboxylic acid and amine protons, respectively. Their disappearance upon adding a drop of D₂O would confirm this assignment. The region from ~3.5-4.1 ppm likely contains the protons attached to carbons bearing electronegative atoms (C3-H, C2'-H, C5'-H). The upfield region contains the aliphatic methylene protons (C2, C3', C4') and the methyl group doublet.

  • ¹³C/DEPT : The ¹³C spectrum should reveal 8 distinct carbon signals. The DEPT-135 experiment confirms the assignments: one CH₃, three CH₂, four CH, and one quaternary carbon (C1).

Step 2: COSY - Establishing Spin Systems The COSY spectrum reveals through-bond proton couplings, allowing for the delineation of two primary fragments.

Figure 3: Expected COSY correlations, defining the propanoic acid (blue) and oxolane (green) spin systems.

  • Fragment 1 (Propanoic Acid) : A correlation from H3 (~3.50 ppm) to the two diastereotopic protons H2a/H2b (~2.60/2.50 ppm) will be observed.

  • Fragment 2 (Oxolane Ring) : A continuous network of correlations will connect H2' -> H3' -> H4' -> H5'. Additionally, H5' will show a correlation to the methyl protons H6'.

Step 3: HSQC - Assigning Protons to Carbons The HSQC spectrum is straightforward, correlating each proton signal to its directly bonded carbon signal from Table 1, confirming the one-bond C-H connectivities.

Step 4: HMBC - Assembling the Full Structure The HMBC experiment is the key to connecting the two fragments. It reveals correlations between protons and carbons separated by 2 or 3 bonds.[13][14][15]

Figure 4: Key HMBC correlations (curved arrows) required to link the propanoic acid and oxolane fragments.

  • Correlation A (H3 to C2') : A cross-peak between the proton at C3 (~3.50 ppm) and the carbon at C2' (~78.0 ppm) provides unambiguous evidence of the bond between the two fragments.

  • Correlation B (H2' to C3) : The reciprocal correlation from the proton at C2' (~4.10 ppm) to the carbon at C3 (~55.0 ppm) confirms this linkage.

  • Correlation C (H2a/b to C1) : Correlations from the C2 protons to the carboxyl carbon C1 (~173.0 ppm) confirm the propanoic acid structure.

Step 5: NOESY - Determining Relative Stereochemistry The NOESY (or ROESY) experiment reveals through-space correlations, which are essential for determining the relative configuration of the stereocenters.[9][10][16] We will analyze the case for a trans configuration at the oxolane ring as an example.

Figure 5: Diagnostic NOESY correlations (double-headed arrows) for confirming a trans-2',5' substitution on the oxolane ring and its relationship to the C3 stereocenter.

  • Oxolane Ring Stereochemistry : In a trans configuration, the substituents at C2' and C5' are on opposite faces of the ring. Therefore, H2' and H5' will be on the same face (cis to each other). A strong NOE correlation between H2' and H5' would be diagnostic for this arrangement. Conversely, the absence of this correlation and the presence of NOEs between H2' and H6' would suggest a cis arrangement of the substituents.

  • Relative C3/C2' Stereochemistry : The spatial relationship between the propanoic acid chain and the oxolane ring is revealed by NOEs between H3 and protons on the ring. For instance, an NOE between H3 and H2' would indicate their proximity, providing crucial information to build a 3D model of the molecule's preferred conformation in solution.

Conclusion

The comprehensive structural and stereochemical characterization of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is reliably achieved through a systematic application of 1D and 2D NMR techniques. The workflow presented herein—progressing from basic 1D spectra to COSY and HSQC for fragment identification, followed by HMBC for fragment assembly, and culminating in NOESY for stereochemical assignment—provides a robust and self-validating methodology. This integrated approach is broadly applicable to the characterization of other complex small molecules possessing multiple stereocenters and conformational flexibility, making it an indispensable tool for chemists in research and industry.

References

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  • Polo, C., & Martin, M. (2006). 13C NMR Chemical Shifts of Heterocycles: 3. Empirical Substituent Effects in 2-Halomethyl-2-hydroxy-tetrahydrofurans and -5,6-tetrahydro-4H-pyrans. Magnetic Resonance in Chemistry, 29(5), 453-456. [Link]

  • Lin, M., et al. (2023). Unequivocal identification of two-bond heteronuclear correlations in natural products at nanomole scale by i-HMBC. Nature Communications, 14(1867). [Link]

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  • Li, M., et al. (2023). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. Analytical Chemistry, 95(5), 2960–2967. [Link]

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  • Martinet, S., Méou, A., & Brun, P. (2007). 1H and 13C chemical shifts for some tetrasubstituted 2,5-diaryl di- and tetrahydrofuran derivatives. Magnetic Resonance in Chemistry, 45(2), 182-184. [Link]

  • Li, M., et al. (2023). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19 F NMR Spectroscopy. ResearchGate. Retrieved from [Link]

  • Cremer, D., & Polavarapu, P. L. (2003). Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Tetrahydrofuran. Molecules, 8(4), 364-394. [Link]

  • Purdue University. (n.d.). Bruker TopSpin Training Guide for Basic 2D Experiments. Retrieved from [Link]

  • Chemistry LibreTexts. (2025). 2D NMR Introduction. Retrieved from [Link]

  • Rondinini, V., et al. (2025). A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. Molecules. (Note: This is a proxy reference for the concept discussed, found via ResearchGate). [Link]

  • University of Illinois Urbana-Champaign. (2025). MRRC Structure Elucidation Notes. Retrieved from [Link]

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Sources

Application

incorporating (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid into peptidomimetics

Application Note: Strategic Incorporation of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid in Peptidomimetic Therapeutics Executive Summary & Mechanistic Rationale (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Strategic Incorporation of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid in Peptidomimetic Therapeutics

Executive Summary & Mechanistic Rationale

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (hereafter referred to as β -AmOx-OH ) is a highly specialized, non-natural β -amino acid building block. Structurally, it consists of a propanoic acid backbone substituted at the β -position with a 5-methyloxolan-2-yl (tetrahydrofuran) ring. The integration of such tetrahydrofuran amino acids into peptide sequences is a transformative strategy in peptidomimetic drug discovery.

By introducing severe steric bulk and specific torsional constraints, β -AmOx-OH forces the peptide backbone into well-defined secondary structures, such as stable β -turns or helices, which are critical for targeting flat protein-protein interaction (PPI) interfaces[1]. Furthermore, the hydrophilic oxygen of the oxolane ring combined with the hydrophobic methyl group creates an amphiphilic balance that reduces non-specific self-aggregation and enhances aqueous solubility[2]. The β -amino acid backbone inherently resists proteolytic degradation, drastically extending the serum half-life of the resulting therapeutic[3].

Logical Mapping of Structural Features

Mechanism BB (3S)-AmOx-OH Building Block Prop β-Amino Acid Backbone BB->Prop Ox 5-Methyloxolan-2-yl Side Chain BB->Ox Res Proteolytic Resistance Prop->Res Prevents enzymatic cleavage Conf Conformational Rigidity (β-turn) Ox->Conf Steric bulk restricts φ/ψ Sol Amphiphilic Balance Ox->Sol O-atom (hydrophilic) Methyl (hydrophobic)

Caption: Logical mapping of (3S)-AmOx-OH structural features to peptidomimetic pharmacological outcomes.

Solid-Phase Peptide Synthesis (SPPS) Integration Strategy

Coupling a β -amino acid with a bulky heterocyclic side chain presents significant synthetic challenges. The steric hindrance at the β -carbon severely impedes the nucleophilic attack of the incoming amine onto the activated ester.

Causality in Reagent Selection: Standard coupling reagents like HBTU are insufficient for β -AmOx-OH and often lead to high rates of deletion sequences. Instead, activation via HATU in the presence of HOAt is required. The nitrogen atom at the 7-position of the HOAt pyridine ring provides a neighboring group effect—forming an intramolecular hydrogen bond with the incoming amine that pre-organizes the transition state and drastically accelerates the coupling of hindered residues. Additionally, to prevent base-catalyzed epimerization at the chiral centers during prolonged coupling times, the weaker, sterically hindered base 2,4,6-trimethylpyridine (TMP/collidine) is preferred over standard DIEA. As demonstrated in studies of furanoid sugar amino acids, maintaining stereochemical integrity is paramount, as the oxygen heteroatom within the ring participates in intramolecular hydrogen bonding that dictates the final fold[4].

Empirical Data & Optimization Matrices

Table 1: Coupling Efficiency Matrix for β -AmOx-OH

Coupling Reagent Base Solvent Time (min) Yield (%) Epimerization (%)
HBTU/HOBt DIEA DMF 60 45% <1.0%
HATU/HOAt DIEA DMF 60 92% 2.5%
HATU/HOAt TMP DMF 60 96% <0.5%

| DIC/Oxyma | None | DMF/NMP | 90 | 98% | <0.1% |

Table 2: Pharmacokinetic Properties of Peptidomimetics | Sequence Modification | Serum Half-life ( t1/2​ ) | Predominant Structure | Aqueous Sol. (mg/mL) | |-----------------------|-----------------------------|-----------------------|----------------------| | Native α -Peptide | 2.4 hrs | Random Coil | 1.2 | | β -Alanine Substituted | 12.5 hrs | Flexible | 1.5 | | β -AmOx-OH Substituted | >48 hrs | Stable β -Turn | 3.8 |

Self-Validating Experimental Protocols

Caption: Workflow for SPPS incorporation of sterically hindered beta-amino acids with self-validation.

Protocol A: Fmoc-Protection of β -AmOx-OH

If the building block is acquired as a free amine, it must be orthogonally protected prior to SPPS.

  • Dissolution: Dissolve 10 mmol of β -AmOx-OH in 20 mL of 10% aqueous Na2​CO3​ and 10 mL of dioxane.

  • Activation: Chill the solution to 0°C. Slowly add 11 mmol of Fmoc-OSu dissolved in 10 mL of dioxane. Rationale: Fmoc-OSu is strictly utilized over Fmoc-Cl to prevent the over-activation of the carboxylic acid, which would lead to unwanted dipeptide oligomerization.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for 12 hours.

  • Extraction: Acidify to pH 2.0 using 1M HCl and extract with Ethyl Acetate (3 x 30 mL). Dry over MgSO4​ and concentrate in vacuo.

Protocol B: Sterically Hindered Coupling via SPPS
  • Resin Preparation: Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 minutes. Deprotect the N-terminal Fmoc group using 20% piperidine in DMF (2 x 10 min).

  • Pre-Activation: In a separate vial, dissolve 0.4 mmol (4 eq) of Fmoc- β -AmOx-OH, 0.38 mmol (3.8 eq) of HATU, and 0.4 mmol (4 eq) of HOAt in 2 mL of DMF. Add 0.8 mmol (8 eq) of TMP (collidine). Stir for 3 minutes to form the active ester.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60 minutes.

  • Self-Validation (Kaiser Test): Withdraw a few resin beads and perform a Kaiser test.

    • Negative (Yellow): Proceed to step 5.

    • Positive (Blue): Steric clash prevented complete coupling. Drain the resin and perform a recoupling using a different activation mechanism: 0.4 mmol Fmoc- β -AmOx-OH, 0.4 mmol DIC, and 0.4 mmol Oxyma Pure in DMF/NMP (1:1) for 90 minutes.

  • Capping: Treat the resin with Acetic Anhydride/DIEA/DMF (1:2:7) for 10 minutes to cap any unreacted amines, preventing deletion sequences from complicating downstream HPLC purification.

Protocol C: Cleavage, Global Deprotection, and LC-MS Validation
  • Cleavage Cocktail: Prepare a cleavage cocktail of TFA/Triisopropylsilane (TIS)/ H2​O (95:2.5:2.5). Rationale: The oxolane ring is an ether. While generally stable to TFA, the presence of carbocation scavengers (TIS) is absolutely required to prevent the alkylation of the peptide by cleaved protecting groups.

  • Execution: Add 3 mL of the cocktail to the resin and agitate for exactly 2 hours at room temperature. Prolonged exposure should be avoided to prevent potential ring-opening of the oxolane.

  • Precipitation: Filter the cleavage solution into 15 mL of cold diethyl ether to precipitate the peptidomimetic. Centrifuge and wash the pellet twice with cold ether.

  • Validation: Dissolve the crude pellet in H2​O /Acetonitrile (1:1) and analyze via LC-MS to confirm the exact mass and assess the purity profile.

References

  • Title: Synthesis and DNA/RNA Binding Properties of Conformationally Constrained Pyrrolidinyl PNA with a Tetrahydrofuran Backbone Source: The Journal of Organic Chemistry - ACS Publications URL
  • Title: Stable Right- and Left-Handed Peptide Helices containing Cα-Tetrasubstituted α-Amino Acids Source: The Journal of Organic Chemistry - ACS Publications URL
  • Title: Sugar amino acids and related molecules: Some recent developments Source: Indian Academy of Sciences URL
  • Title: A peptidomimetic with a chiral switch is an inhibitor of epidermal growth factor receptor heterodimerization Source: Oncotarget URL

Sources

Method

Application Note: Asymmetric Synthesis Protocols for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid

Executive Summary The incorporation of conformationally restricted β -amino acids into peptidomimetics and small-molecule therapeutics is a proven strategy to enhance proteolytic stability and target affinity. The target...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The incorporation of conformationally restricted β -amino acids into peptidomimetics and small-molecule therapeutics is a proven strategy to enhance proteolytic stability and target affinity. The target molecule, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid , features a highly specific oxolane (tetrahydrofuran) side chain. Synthesizing this building block requires stringent stereocontrol at the C3 ( β ) position. While transition-metal-catalyzed asymmetric hydrogenation is a viable industrial route[1], the Mannich-type addition of ester enolates to chiral sulfinyl imines (Ellman’s auxiliary) remains the gold standard for discovery-scale synthesis due to its absolute predictability, high diastereomeric ratios (d.r.), and operational robustness[2].

This guide details a self-validating, step-by-step protocol for the asymmetric synthesis of the (3S)-stereocenter, utilizing (R)-tert-butanesulfinamide to dictate the facial selectivity of the enolate attack.

Strategic Rationale & Mechanistic Causality

The synthetic strategy hinges on the condensation of 5-methyloxolane-2-carbaldehyde with (R)-2-methylpropane-2-sulfinamide to form a chiral sulfinyl imine. This is followed by a highly diastereoselective Mannich-type addition of a lithium acetate enolate.

Causality of the Chiral Auxiliary: The choice of (R)-tert-butanesulfinamide is not arbitrary. The bulky tert-butyl group serves as a profound steric directing group. When the lithium enolate coordinates with the sulfinyl oxygen, it locks the system into a rigid, six-membered chair-like transition state. The (R)-configuration of the auxiliary explicitly shields the Si-face of the imine, forcing the enolate to attack from the Re-face, thereby exclusively installing the desired (3S) stereocenter[2].

Synthetic Workflow

Workflow A 5-Methyloxolane-2- carbaldehyde C Chiral Sulfinyl Imine (IPC: 1H NMR) A->C Condensation B (R)-t-Bu-Sulfinamide + Ti(OEt)4 B->C E Sulfinyl β-Amino Ester (IPC: Chiral HPLC) C->E Mannich Addition D Methyl Acetate Enolate (LDA, -78 °C) D->E F 1. HCl/MeOH 2. LiOH/H2O E->F Deprotection G (3S)-3-Amino-3-(5-methyloxolan- 2-yl)propanoic acid F->G Hydrolysis

Caption: Synthetic workflow for the asymmetric synthesis of the target beta-amino acid.

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system , meaning the reaction is not considered complete until specific In-Process Controls (IPCs) are met.

Step 1: Synthesis of the Chiral Sulfinyl Imine

Objective: Condense 5-methyloxolane-2-carbaldehyde with (R)-tert-butanesulfinamide.

  • Preparation: Charge a flame-dried flask with (R)-tert-butanesulfinamide (1.0 equiv) and 5-methyloxolane-2-carbaldehyde (1.05 equiv) in anhydrous THF (0.5 M).

  • Lewis Acid Addition: Add Titanium(IV) ethoxide ( Ti(OEt)4​ , 2.0 equiv) dropwise at room temperature.

    • Causality: Ti(OEt)4​ acts as both a potent Lewis acid to activate the sterically hindered α -oxygenated aldehyde and an irreversible water scavenger. Weaker desiccants (e.g., MgSO4​ ) fail to drive this equilibrium to completion.

  • Reaction: Stir the mixture at room temperature for 12 hours.

  • Quench & Workup: Pour the mixture into an equal volume of saturated aqueous NaHCO3​ with rapid stirring. Filter the resulting white titanium dioxide suspension through a pad of Celite. Extract the aqueous layer with EtOAc, dry over Na2​SO4​ , and concentrate.

  • Self-Validation (IPC 1): Analyze the crude mixture via 1H NMR. The reaction is validated if the aldehyde proton signal ( 9.5 ppm) is completely absent and replaced by a sharp imine proton singlet ( 8.1 ppm).

Step 2: Diastereoselective Mannich-Type Addition

Objective: Install the (3S) stereocenter via enolate addition.

  • Enolate Generation: In a separate flame-dried flask, cool a solution of diisopropylamine (1.2 equiv) in anhydrous Toluene to -78 °C. Add n-BuLi (1.1 equiv) dropwise. Stir for 30 min to form LDA. Add methyl acetate (1.2 equiv) dropwise and stir for 45 min.

    • Causality: Toluene is explicitly chosen over THF. Non-coordinating solvents like Toluene enforce a tighter ion pair between the lithium cation and the sulfinyl oxygen, highly structuring the transition state and maximizing the d.r.

  • Imine Addition: Dissolve the chiral sulfinyl imine from Step 1 in a minimal amount of Toluene and add it dropwise to the enolate solution at -78 °C.

  • Reaction: Stir at -78 °C for 3 hours.

    • Causality: Maintaining strict cryogenic conditions prevents the self-condensation of methyl acetate (Claisen condensation) and suppresses epimerization pathways.

  • Quench: Quench the reaction at -78 °C with saturated aqueous NH4​Cl , then warm to room temperature and extract with EtOAc.

  • Self-Validation (IPC 2): Perform Chiral HPLC or analyze the crude 1H NMR. The reaction is validated if the integration of the tert-butyl signals demonstrates a diastereomeric ratio (d.r.) of 95:5 favoring the (3S) isomer.

Step 3: Global Deprotection and Hydrolysis

Objective: Remove the sulfinyl auxiliary and hydrolyze the methyl ester.

  • Sulfinyl Cleavage: Dissolve the purified β -amino ester in MeOH. Add 4M HCl in dioxane (3.0 equiv) and stir at room temperature for 2 hours.

    • Causality: Acidic methanolysis cleanly cleaves the N-S bond, releasing the primary amine hydrochloride without affecting the oxolane ring.

  • Ester Hydrolysis: Concentrate the mixture, redissolve in a 1:1 mixture of THF/ H2​O , and add LiOH (3.0 equiv). Stir for 4 hours at room temperature.

  • Isolation: Adjust the pH to 6.5 (the isoelectric point of the β -amino acid) using 1M HCl. Lyophilize the solution and purify via ion-exchange chromatography (e.g., Dowex 50WX8) to yield the pure zwitterionic (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

  • Self-Validation (IPC 3): TLC with Ninhydrin stain must show a distinct purple spot (primary amine). LC-MS must confirm the exact mass [M+H]+ of the target compound.

Quantitative Data Presentation: Enolate Addition Optimization

The following table summarizes the optimization of the Mannich-type addition (Step 2), demonstrating the critical impact of solvent and base selection on the diastereomeric ratio.

EntryBaseSolventTemp (°C)AdditiveYield (%)d.r. (3S:3R)
1LDATHF-78None7892:8
2LHMDSTHF-78None6585:15
3NaHMDSTHF-78None4070:30
4 LDA Toluene -78 None 82 95:5
5LDAToluene-78HMPA (1 eq)15N/D

Data Interpretation: Entry 4 represents the optimized protocol. The shift from THF (Entry 1) to Toluene (Entry 4) increases the d.r. by tightening the transition state. Conversely, adding a strong lithium-coordinating additive like HMPA (Entry 5) destroys the necessary metal-coordination network, resulting in reaction failure.

Stereochemical Control Mechanism

The exceptional stereocontrol observed in Entry 4 is governed by a highly ordered, closed Zimmerman-Traxler-like transition state.

Mechanism TS Six-Membered Chair TS Li+ Coordination Re-face attack Product (3S)-Stereocenter Formed TS->Product Steric minimization dictates stereocontrol Imine Chiral Sulfinyl Imine (E-geometry) Imine->TS Enolate Lithium Enolate (Z-geometry) Enolate->TS

Caption: Transition state model governing the diastereoselective enolate addition.

In this transition state, the lithium cation coordinates simultaneously to the enolate oxygen, the imine nitrogen, and the sulfinyl oxygen. The bulky tert-butyl group of the (R)-sulfinamide occupies an equatorial-like position to minimize steric clash, effectively blocking the Si-face of the imine. Consequently, the ester enolate is funneled exclusively to the Re-face, yielding the (3S) configuration with high fidelity.

Conclusion

The asymmetric synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is most reliably achieved using Ellman's chiral sulfinamide chemistry. By strictly adhering to the mechanistic causality of the reagents—specifically the use of Ti(OEt)4​ for imine condensation and Toluene/LDA for the enolate addition—researchers can achieve exceptional diastereoselectivity ( 95:5 d.r.). The integration of continuous self-validation steps (IPCs) ensures high reproducibility, making this protocol highly suitable for drug discovery and early-stage scale-up campaigns.

References

  • Tang, T. P.; Ellman, J. A. Asymmetric synthesis of beta-amino acid derivatives incorporating a broad range of substitution patterns by enolate additions to tert-butanesulfinyl imines. J. Org. Chem. 2002, 67, 7819-7832. Available at:[Link]

  • Weiner, B.; Szymanski, W.; Janssen, D. B.; Minnaard, A. J.; Feringa, B. L. Recent advances in the catalytic asymmetric synthesis of beta-amino acids. Chem. Soc. Rev. 2010, 39, 1656-1691. Available at: [Link]

Sources

Application

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid: A Novel Chiral Building Block for Drug Discovery

Introduction: The Significance of Conformationally Constrained β-Amino Acids in Medicinal Chemistry In the landscape of modern drug discovery, the quest for molecules with enhanced potency, selectivity, and metabolic sta...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Conformationally Constrained β-Amino Acids in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for molecules with enhanced potency, selectivity, and metabolic stability is perpetual. Unnatural amino acids have emerged as invaluable tools in this endeavor, offering a means to expand the chemical space of peptides and small molecule therapeutics.[1] Among these, β-amino acids are of particular interest as they can induce unique secondary structures in peptides, such as helices and turns, that are distinct from those formed by their α-amino acid counterparts.[2][3] This conformational pre-organization can lead to improved binding affinity and resistance to enzymatic degradation.

This technical guide introduces (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid , a novel chiral building block that combines the structural features of a β-amino acid with a substituted tetrahydrofuran moiety. The oxolane ring is a prevalent scaffold in numerous bioactive natural products and approved drugs, where it often engages in key hydrogen bonding and van der Waals interactions with biological targets.[4][5] The incorporation of this specific building block is anticipated to impart favorable pharmacokinetic properties and provide a unique three-dimensional architecture for probing protein-protein interactions or active site binding.

This document provides a comprehensive, albeit proposed, guide for the asymmetric synthesis, characterization, and application of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid for researchers, scientists, and drug development professionals. The protocols herein are meticulously adapted from robust and well-established methodologies for analogous structures, ensuring a high probability of success.

Proposed Asymmetric Synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid

The asymmetric synthesis of the target β-amino acid presents the challenge of controlling the stereochemistry at the C3 position. Based on a comprehensive review of existing literature for the synthesis of chiral β-amino acids from aldehydes, we propose a highly convergent and stereoselective approach utilizing an organocatalytic asymmetric Mannich reaction.[6][7][8][9]

Retrosynthetic Analysis

G Target (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid Mannich_Adduct β-Amino Aldehyde Intermediate Target->Mannich_Adduct Oxidation Aldehyde 5-Methyloxolan-2-carbaldehyde Mannich_Adduct->Aldehyde Asymmetric Mannich Reaction Propionaldehyde Propionaldehyde Mannich_Adduct->Propionaldehyde Amine_Source Amine Source (e.g., p-Anisidine) Mannich_Adduct->Amine_Source Precursor_Aldehyde Furan-2-carbaldehyde Derivative Aldehyde->Precursor_Aldehyde Hydrogenation & Functional Group Manipulation G Start Free Amino Acid N_Protected N-Fmoc Protected Start->N_Protected Fmoc-OSu, NaHCO3 NC_Protected N-Fmoc, C-tBu Protected N_Protected->NC_Protected tert-Butyl 2,2,2-trichloroacetimidate SPPS Ready for SPPS NC_Protected->SPPS G Resin Resin-Bound Peptide Deprotection Fmoc Deprotection Resin->Deprotection 20% Piperidine/DMF Coupling Coupling of β-Amino Acid Deprotection->Coupling Activated β-Amino Acid Washing Washing Coupling->Washing Next_AA Continue Synthesis Washing->Next_AA Cleavage Cleavage from Resin Next_AA->Cleavage Final Peptide Purification HPLC Purification Cleavage->Purification TFA Cocktail

Sources

Method

Topic: Crystallization Conditions for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Derivatives

An Application Note from the Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive technical guide to developing robust crysta...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide to developing robust crystallization protocols for the chiral β-amino acid, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, and its common derivatives. These compounds present unique crystallization challenges due to their zwitterionic potential, multiple hydrogen bonding sites, and stereochemical complexity. This guide moves beyond generic protocols to explain the underlying physicochemical principles governing the crystallization of this molecular scaffold. We will cover systematic approaches to solvent screening, detailed step-by-step methodologies for various crystallization techniques, and a logical framework for troubleshooting common issues such as oiling out and the formation of amorphous solids. The objective is to empower researchers to rationally design and optimize crystallization experiments to obtain high-quality, single-crystal material suitable for structural analysis and further development.

Part I: Foundational Principles - A Molecular-Level Perspective

Success in crystallization begins with a deep understanding of the target molecule's inherent properties. The structure of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid contains several key features that dictate its behavior in solution and in the solid state.

  • Zwitterionic Nature and pH Sensitivity: Like other amino acids, this molecule contains both a basic amino group and an acidic carboxylic acid group. In solution, its charge state is highly dependent on pH. At its isoelectric point (pI), it exists predominantly as a neutral zwitterion, which often corresponds to its point of minimum solubility—an ideal condition for crystallization.[1][2] Dissolving the compound in an acidic or basic solution and then slowly adjusting the pH towards the pI is a powerful technique to induce controlled precipitation.[1][3]

  • Hydrogen Bonding Capabilities: The molecule possesses multiple sites for hydrogen bonding: the carboxylic acid (donor and acceptor), the amino group (donor), and the ether oxygen of the oxolane ring (acceptor). These strong, directional interactions are the primary forces that will govern the assembly of the crystal lattice.[4] The choice of solvent is critical; solvents that are strong hydrogen bond donors or acceptors (e.g., water, alcohols) will compete with the solute-solute interactions necessary for crystal formation.[4]

  • Stereochemistry: The "(3S)" designation indicates a specific stereoisomer. Ensuring the enantiomeric purity of the starting material is crucial. Racemic mixtures can crystallize differently than pure enantiomers, sometimes forming racemic compounds or conglomerates, which can complicate analysis. When working with diastereomeric derivatives (e.g., salts formed with a chiral acid or base), the significant differences in solubility between the diastereomers can be exploited for resolution and crystallization.[5][6]

  • Impact of Derivatives:

    • N-Protected Derivatives (e.g., Boc, Cbz): These groups remove the basicity of the amino group and eliminate its hydrogen bond donating ability. This generally increases lipophilicity, making the compound more soluble in organic solvents and less soluble in water.

    • Esters (e.g., Methyl, Ethyl): Esterification of the carboxylic acid removes its acidity and its primary hydrogen bond donating site. This modification significantly reduces polarity.

    • Salts (e.g., Hydrochloride, Acetate): Salt formation increases polarity and often enhances solubility in polar solvents, particularly water. Crystallization of a salt can be an effective strategy if the free-base or zwitterionic form fails to yield crystals.[1]

Part II: Pre-Crystallization Workflow: Setting the Stage for Success

Rushing into crystallization attempts with impure material is a common cause of failure. The pre-crystallization phase is arguably the most critical part of the process.

Diagram: Overall Crystallization Strategy

G cluster_prep Phase 1: Preparation cluster_method Phase 2: Method Selection cluster_outcome Phase 3: Analysis & Troubleshooting Pure Pure Compound (>95%) Screen Systematic Solvent Screening Pure->Screen Determine solubility profile SlowCool Slow Cooling Screen->SlowCool SlowEvap Slow Evaporation Screen->SlowEvap VaporDiff Vapor Diffusion Screen->VaporDiff AntiSolv Anti-Solvent Screen->AntiSolv Crystals Single Crystals SlowCool->Crystals Failure No Crystals / Oil / Powder SlowCool->Failure SlowEvap->Crystals SlowEvap->Failure VaporDiff->Crystals VaporDiff->Failure AntiSolv->Crystals AntiSolv->Failure Optimize Optimize & Re-attempt Failure->Optimize Consult Troubleshooting Guide Optimize->Screen

Caption: A workflow for systematic crystallization development.

Protocol 1: Purity Assessment and Final Purification

Impurities can act as nucleation inhibitors or become incorporated into the crystal lattice, leading to poor crystal quality.[7][8][9]

  • Assess Purity: Use high-sensitivity analytical techniques like UPLC-MS and ¹H NMR to confirm the purity of the compound is >95%. Pay close attention to residual solvents or reagents from the synthesis.

  • Final Purification: If necessary, perform a final purification step. For polar compounds like the target molecule, reversed-phase flash chromatography is often effective.

  • Thorough Drying: Ensure the purified compound is completely free of solvents by drying under high vacuum. Residual solvents can drastically alter solubility behavior.

Protocol 2: Systematic Solvent Screening

The goal is to find a solvent or solvent system where the compound has high solubility at an elevated temperature but low solubility at room temperature or below.[7]

  • Dispense Compound: Place approximately 2-5 mg of the compound into several small, clear vials (e.g., 1-dram vials or HPLC vials).

  • Select Solvents: Choose a range of at least 8-10 solvents with varying polarities and hydrogen bonding capabilities. A suggested starting set is provided in the table below.

  • Test Solubility (Room Temp): Add a solvent dropwise to each vial at room temperature, swirling after each addition, up to a volume of ~0.5 mL. Note if the compound dissolves completely, partially, or is insoluble.

  • Test Solubility (Elevated Temp): Gently heat the vials containing undissolved solid to near the solvent's boiling point.[7] Note if the compound dissolves.

  • Cool Down: Allow any vials that formed a clear solution upon heating to cool slowly to room temperature, and then place them in a refrigerator (~4°C). Observe for crystal formation.

  • Analyze Results:

    • Good Single-Solvent Candidates: Solvents where the compound was insoluble at room temperature but fully dissolved upon heating, and then produced a crystalline precipitate upon cooling.

    • Good Anti-Solvent Candidates: Solvents in which the compound is completely insoluble at all temperatures.

    • Good "Soluble" Solvent Candidates: Solvents in which the compound is highly soluble at room temperature. These are useful for layering or vapor diffusion techniques.

Solvent Class Example Solvents Potential Role
Protic Water, Methanol, Ethanol, IsopropanolGood for dissolving the polar amino acid; can be used in cooling or as the "good" solvent in a binary system.
Polar Aprotic Acetonitrile, Acetone, Ethyl Acetate, Tetrahydrofuran (THF)Can offer intermediate solubility. Often used as anti-solvents with water or alcohols.
Nonpolar Toluene, Heptane, Diethyl EtherCompound is likely insoluble. Excellent candidates for anti-solvents.

Part III: Core Crystallization Methodologies

Based on the solvent screen, select one or more of the following methods. It is highly recommended to set up multiple experiments in parallel using different conditions.

Method 1: Slow Cooling Crystallization

This is a fundamental technique based on the principle that solubility decreases as temperature decreases.[7] Slow cooling is essential to prevent the compound from "crashing out" as a powder.[10]

  • Rationale: This method allows crystals to form under near-equilibrium conditions, promoting the growth of larger and more ordered crystals by giving molecules sufficient time to orient correctly onto the growing lattice.[7]

  • Protocol:

    • Place the compound in an Erlenmeyer flask.

    • Add the chosen solvent (a "Good Single-Solvent Candidate") dropwise while heating and swirling until the compound just dissolves. Avoid using a large excess of solvent.[11]

    • Cover the flask with a watch glass or loosely inserted stopper to prevent rapid evaporation and contamination.

    • To ensure very slow cooling, place the flask inside a beaker of hot water or in a Dewar flask and allow it to cool to room temperature over several hours.[12]

    • Once at room temperature, if significant crystal growth has occurred, the flask can be moved to a refrigerator (4°C) to maximize the yield.

Method 2: Slow Evaporation

This technique is simple and effective for compounds that are soluble at room temperature in a moderately volatile solvent.[12][13]

  • Rationale: As the solvent slowly evaporates, the concentration of the solute gradually increases. Once the solution becomes supersaturated, nucleation and crystal growth will begin.

  • Protocol:

    • Dissolve the compound in a suitable solvent (one where it is soluble at room temperature) to create a near-saturated or saturated solution.

    • Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any dust or particulate matter which could act as unwanted nucleation sites.

    • Cover the vial with a cap that has a small hole pricked in it, or with parafilm with a few needle-poked holes.[13] This slows the rate of evaporation.

    • Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.

Method 3: Vapor Diffusion

This is one of the most powerful methods for crystallizing small amounts of material and is highly effective for sensitive molecules.[12][14]

  • Rationale: The vapor of a volatile "anti-solvent" (in which the compound is insoluble) slowly diffuses into a chamber containing a concentrated solution of the compound in a less volatile "soluble" solvent. This gradual change in the solvent composition reduces the compound's solubility, leading to slow, controlled crystal growth.

  • Protocol (Sitting Drop):

    • In a small, wide-mouthed vial (the "inner chamber"), dissolve 2-10 mg of the compound in 50-100 µL of a "soluble" solvent.

    • In a larger jar or beaker (the "outer chamber"), pour 1-2 mL of an "anti-solvent."

    • Place the inner vial inside the outer chamber, ensuring the solvent levels are not able to mix directly.

    • Seal the outer chamber tightly with a cap or parafilm.

    • Store in a stable, vibration-free environment and monitor over time.

Recommended Solvent/Anti-Solvent Pairs
Water / Acetonitrile
Methanol / Diethyl Ether
Ethanol / Heptane
Ethyl Acetate / Hexane

Part IV: Troubleshooting Common Crystallization Challenges

It is rare for ideal crystals to form on the first attempt. A logical approach to troubleshooting is essential.

Diagram: Troubleshooting Crystallization Failures

G Start Initial Crystallization Attempt Outcome What is the result? Start->Outcome Oil An Oil Forms Outcome->Oil Oiling Out Powder Fine Powder / Microcrystals Outcome->Powder Precipitation Clear Clear Solution (No Crystals) Outcome->Clear No Change Sol1 Reduce concentration (use more solvent) Oil->Sol1 Sol2 Cool more slowly Oil->Sol2 Sol3 Change solvent system Oil->Sol3 Powder->Sol1 Powder->Sol2 Sol4 Reduce rate of evaporation/diffusion Powder->Sol4 Clear->Sol3 If still no result Sol5 Concentrate solution further Clear->Sol5 Sol6 Induce nucleation: - Scratch flask - Add seed crystal Clear->Sol6

Caption: A decision tree for troubleshooting common crystallization problems.

Problem Potential Cause(s) Recommended Solutions Citation
No Crystals Form Solution is not supersaturated; nucleation barrier is too high.1. Concentrate: Gently evaporate some solvent and re-cool. 2. Induce Nucleation: Scratch the inside of the flask with a glass rod at the air-liquid interface. 3. Seed: Add a tiny, pre-existing crystal of the compound (if available).[10]
Oiling Out Compound's solubility is too high at the point of saturation, or it is precipitating above its melting point.1. Dilute: Use a more dilute starting solution. 2. Slow Down: Decrease the rate of cooling or anti-solvent addition. 3. Change Solvent: Switch to a solvent in which the compound is less soluble.[10][14]
Amorphous Powder / Fine Needles Nucleation is too rapid and widespread; crystal growth is too fast.1. Reduce Supersaturation: Use a slightly larger volume of solvent. 2. Slow Down: Decrease the rate of cooling, evaporation, or diffusion significantly. 3. Insulate: Insulate the flask to ensure very slow cooling.[10]
Poor Yield Too much solvent was used; compound is significantly soluble even at low temperatures.1. Concentrate Mother Liquor: Carefully evaporate the remaining solution (mother liquor) to recover more material. 2. Cool Further: Move the flask to a freezer (-20°C) if the solvent allows.[10]

References

  • wikiHow. (2026, February 19). 9 Ways to Crystallize Organic Compounds. [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

  • Thall, E. L., & Cherian, J. V. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC. [Link]

  • University of Washington, Department of Chemistry. (2006, January 8). Crystallisation Techniques. [Link]

  • ResearchGate. (2014, August 6). How to get (or crystallize) solid amino acids derivatives and peptides?[Link]

  • Braatz, R. D. (n.d.). First-principles and direct design approaches for the control of pharmaceutical crystallization. MIT. [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Crystallization. [Link]

  • University of Florida, Department of Chemistry. (n.d.). Guide for crystallization. [Link]

  • Google Patents. (n.d.).
  • American Chemical Society Publications. (2007, March 27). Development of Amino Acid Crystallization Processes: l-Glutamic Acid. [Link]

  • Google Patents. (n.d.).
  • Radboud Repository. (2015, January 2). On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. [Link]

  • International Union of Crystallography. (n.d.). A rational protocol for the successful crystallization of l-amino-acid oxidase from Bothrops atrox. [Link]

  • Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development. [Link]

  • Tianming Pharmaceuticals. (2025, December 25). Crystallization & Solid Form Challenges for Intermediates. [Link]

  • BIA. (n.d.). Crystallisation in pharmaceutical processes. [Link]

  • American Chemical Society Publications. (2004, May 18). Efficient Crystallization-Induced Dynamic Resolution of α-Substituted Carboxylic Acids. [Link]

  • ResearchGate. (2018, January 12). Solvent design for crystallization of carboxylic acids. [Link]

  • Royal Society of Chemistry. (2023, April 17). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. [Link]

  • University of California, Los Angeles. (n.d.). Crystallization Solvents. [Link]

Sources

Application

Analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid using Tandem Mass Spectrometry: Fragmentation Patterns and Structural Elucidation

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a detailed guide to the analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, a novel...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed guide to the analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, a novel non-proteinogenic β-amino acid, using electrospray ionization tandem mass spectrometry (ESI-MS/MS). We explore the characteristic fragmentation patterns of this molecule, offering a predictive framework for its identification and structural confirmation. The methodologies and protocols herein are designed to be directly applicable in research and drug development settings, providing a robust system for the characterization of complex small molecules combining amino acid and heterocyclic moieties.

Introduction: The Scientific Imperative

Non-proteinogenic amino acids are critical building blocks in medicinal chemistry, offering pathways to novel peptide structures with enhanced stability and unique conformational properties. The title compound, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, incorporates both a β-amino acid backbone and a substituted cyclic ether (oxolane) ring. This unique structure presents a compelling analytical challenge. Understanding its behavior under mass spectrometric conditions is paramount for its use in drug discovery, pharmacokinetic studies, and quality control.

Mass spectrometry, particularly tandem MS (MS/MS), is an indispensable tool for molecular structure elucidation due to its high sensitivity and specificity.[1][2] This guide moves beyond a simple recitation of methods to explain the causal chemical principles governing the molecule's fragmentation, providing a deeper understanding of the resulting mass spectrum.

Foundational Principles: Predicting Fragmentation

The fragmentation of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid in a collision cell is not random; it is governed by the molecule's inherent chemical structure. The most probable sites for protonation and subsequent bond cleavage can be logically deduced.

  • Ionization and Protonation: In positive-ion ESI, protonation will preferentially occur at the most basic site, the primary amine group (-NH₂), to form the precursor ion [M+H]⁺.

  • Charge-Directed Fragmentation: The newly formed positive charge on the nitrogen atom initiates a cascade of fragmentation events. The primary pathways are predictable and involve:

    • Neutral Losses: The loss of small, stable neutral molecules is a hallmark of amino acid fragmentation. Common losses include water (from the carboxylic acid), ammonia (from the amino group), and the entire carboxylic acid moiety as formic acid.[3]

    • Side-Chain Cleavage: The bond connecting the propanoic acid backbone to the oxolane ring is a likely point of scission. This cleavage provides significant structural information by separating the two core motifs of the molecule.

    • Heterocyclic Ring Fragmentation: Cyclic ethers have well-documented fragmentation patterns, often initiated by an α-cleavage (cleavage of a C-C bond adjacent to the ether oxygen) or a ring-opening event.[4][5][6] The positions of the substituents heavily influence which bonds are preferentially cleaved.

This predictive approach forms a self-validating system; the experimental spectrum should contain fragment ions corresponding to these logical and well-established fragmentation pathways.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a robust method for acquiring high-quality MS/MS data for the target analyte using a standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Sample Preparation
  • Stock Solution: Prepare a 1 mg/mL stock solution of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid in a 50:50 mixture of methanol and deionized water.

  • Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the mobile phase composition (see below) for direct infusion or LC-MS analysis.

  • Filtration: Filter the working solution through a 0.22 µm syringe filter to remove any particulates that could interfere with the analysis.

Liquid Chromatography Parameters (Optional, for mixture analysis)
  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water. The use of an acidic mobile phase improves sensitivity for positive ionization mode.[7]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A shallow gradient from 5% to 95% B over 5-10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

Mass Spectrometry Parameters
  • Instrument: A triple quadrupole or Q-TOF mass spectrometer equipped with an ESI source.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Gas Flow: Use manufacturer-recommended settings for nebulizer and drying gases (typically Nitrogen).

  • MS1 Full Scan: Acquire a full scan from m/z 50 to 300 to identify the protonated parent molecule, [M+H]⁺.

  • MS/MS Product Ion Scan:

    • Select the [M+H]⁺ ion (predicted m/z 188.12) as the precursor for fragmentation.

    • Use Collision-Induced Dissociation (CID) with Argon as the collision gas.

    • Perform a collision energy ramp (e.g., 10-40 eV). This is crucial as different fragmentation pathways require different amounts of energy; a ramp ensures all major fragments are observed.

Predicted Fragmentation Data and Pathway Analysis

The molecular formula of the analyte is C₉H₁₇NO₃, with a monoisotopic mass of 187.1208 Da. The expected precursor ion in positive mode is [M+H]⁺ at m/z 188.1281 . The predicted major fragment ions are detailed below.

Table 1: Predicted Fragment Ions for [M+H]⁺ of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Predicted m/zProposed FormulaNeutral LossDescription of Fragment
170.1175[C₉H₁₆NO₂]⁺H₂OLoss of water from the carboxylic acid group.
142.1226[C₈H₁₆O₂]⁺HCOOHLoss of formic acid, a common pathway for amino acids.[3]
101.0961[C₆H₁₃O]⁺C₃H₆NO₂Cleavage of the Cβ-Cγ bond, with charge retained on the oxolane fragment.
88.0706[C₄H₁₀NO]⁺C₅H₇O₂Cleavage of the Cβ-Cγ bond, with charge retained on the aminopropanoic acid fragment.
83.0855[C₆H₁₁]⁺C₃H₈NO₃Fragmentation of the oxolane ring following initial cleavage.
70.0651[C₄H₈N]⁺C₅H₉O₃Represents a fragment from the amino acid backbone after initial losses.
Logical Flow of Fragmentation

The fragmentation process can be visualized as a series of competing and sequential reactions originating from the protonated parent molecule. The diagram below illustrates the primary proposed pathways.

Fragmentation_Pathway Parent [M+H]⁺ m/z 188.13 [C₉H₁₈NO₃]⁺ Frag1 m/z 170.12 [C₉H₁₆NO₂]⁺ Parent->Frag1 - H₂O Frag2 m/z 142.12 [C₈H₁₆O₂]⁺ Parent->Frag2 - HCOOH Frag3 m/z 101.10 [C₆H₁₃O]⁺ Parent->Frag3 - C₃H₆NO₂ Frag4 m/z 88.07 [C₄H₁₀NO]⁺ Parent->Frag4 - C₅H₉O₂ Frag5 m/z 70.07 [C₄H₈N]⁺ Frag1->Frag5 - C₅H₈O₂

Figure 1: Proposed ESI-MS/MS fragmentation pathway for the target analyte.

Interpretation of the Pathway: The primary fragmentation event is predicted to be the cleavage of the bond between the amino acid and the oxolane ring. This is a crucial diagnostic fragmentation, yielding two possible ions: m/z 101.10 (the charged oxolane moiety) and m/z 88.07 (the charged aminopropanoic acid fragment). Due to the charge being stabilized by the nitrogen atom, the fragment at m/z 88.07 is anticipated to be a highly abundant, diagnostic ion . The neutral losses of water (leading to m/z 170.12) and formic acid (leading to m/z 142.12) are also expected to be significant pathways. Further fragmentation of these initial products can lead to smaller ions like m/z 70.07.

Conclusion and Applications

This application note establishes a predictive framework and a detailed protocol for the mass spectrometric analysis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. By understanding the underlying chemical principles of its fragmentation, researchers can confidently identify this molecule and its analogues in complex mixtures. The characteristic fragments, particularly the ion at m/z 88.07, can be used to develop highly selective and sensitive quantitative methods, such as Multiple Reaction Monitoring (MRM), essential for preclinical and clinical drug development.

References

  • Koritzke, A. L., Frandsen, K. M., et al. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. International Journal of Mass Spectrometry, 454, 116342.
  • Rotavera, B. (2020). Fragmentation Mechanisms from Electron-Impact Ionization of Complex Cyclic Ethers Formed in Combustion. The Rotavera Group.
  • Vanhove, G., et al. (2011). Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. Proceedings of the Combustion Institute, 33(1), 437-444. Available at: [Link]

  • Pilo, A. L., et al. (2014). Unusual fragmentation of β-linked peptides by ExD tandem Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 25(8), 1346–1356. Available at: [Link]

  • Piraud, M., et al. (2003). ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Rapid Communications in Mass Spectrometry, 17(12), 1297-1311. Available at: [Link]

  • Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Advances, 6, 28587-28613. Available at: [Link]

  • Yates, J. R., et al. (1996). Use of mass spectrometry fragmentation patterns of peptides to identify amino acid sequences in databases. Google Patents, US5538897A.
  • Chikara, S., et al. (2016). LC/ESI-MS analysis of underivatized amino acids and mass spectrum. arXiv preprint arXiv:1608.07780. Available at: [Link]

  • Königs, S., & Fales, H. M. (2011). Reference of fragmentation data of single amino acids prepared by electrospray. Biomacromolecular Mass Spectrometry, 2(3), 211-220. Available at: [Link]

  • Paizs, B., & Suhai, S. (2005). Fragmentation pathways of protonated peptides. Mass Spectrometry Reviews, 24(4), 508-548.
  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • Vachet, R. W., & Glish, G. L. (1998). Low Energy Peptide Fragmentations in an ESI-Q-Tof Type Mass Spectrometer. Journal of the American Society for Mass Spectrometry, 9(5), 494-502. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving enantiomeric excess in (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid synthesis

Technical Support Center: Synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid Welcome to the technical support center for the synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This guide is des...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Welcome to the technical support center for the synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of achieving high enantiomeric excess in this and similar asymmetric syntheses. We will explore common issues, provide troubleshooting strategies, and answer frequently asked questions to support your research and development efforts.

Troubleshooting Guide: Enhancing Enantiomeric Excess

This section addresses specific problems you may encounter during the synthesis, offering potential causes and actionable solutions.

Question 1: I am observing low enantiomeric excess (e.e.) in my product. What are the primary factors I should investigate?

Answer: Low enantiomeric excess is a common challenge in asymmetric synthesis and can stem from several factors. A systematic approach to troubleshooting is crucial. Here are the key areas to investigate:

  • Catalyst Integrity and Activity: The chiral catalyst is the cornerstone of enantioselectivity. Its performance can be compromised by:

    • Improper Activation or Handling: Many catalysts require specific activation procedures or are sensitive to air and moisture. Ensure you are following the recommended protocol for your chosen catalyst system.

    • Catalyst Decomposition: The catalyst may be degrading under the reaction conditions. Consider if the reaction temperature is too high or if there are incompatible functional groups on your substrate.

    • Insufficient Catalyst Loading: While higher catalyst loading can sometimes increase costs, a certain threshold is necessary to ensure the catalyzed pathway outcompetes the non-selective background reaction.

  • Reaction Conditions: The solvent, temperature, and concentration can have a profound impact on the transition state energies of the enantiomeric pathways.

    • Solvent Effects: The polarity and coordinating ability of the solvent can influence catalyst-substrate interactions. A solvent screen is often a valuable first step in optimization.

    • Temperature Control: Lowering the reaction temperature generally increases enantioselectivity by amplifying the small energy difference between the diastereomeric transition states. However, this may also decrease the reaction rate.

  • Purity of Starting Materials: Impurities in your starting materials can interfere with the catalyst or promote side reactions, leading to a decrease in enantiomeric excess. Ensure the purity of your substrates and reagents before starting the reaction.

Experimental Workflow for Troubleshooting Low e.e.:

G cluster_0 Initial Observation cluster_1 Investigation & Optimization cluster_2 Resolution A Low Enantiomeric Excess (<90%) B Verify Catalyst Integrity & Loading A->B Step 1 C Screen Solvents B->C Step 2 F Achieved Target e.e. (≥99%) B->F D Optimize Temperature C->D Step 3 C->F E Check Purity of Starting Materials D->E Step 4 D->F E->F Iterative Process

Caption: Troubleshooting workflow for low enantiomeric excess.

Question 2: I am seeing significant batch-to-batch variability in enantiomeric excess. What are the likely causes and how can I improve consistency?

Answer: Inconsistent results are often traced back to subtle variations in experimental setup and execution. Here’s a checklist to help you identify the source of variability:

  • Atmospheric Control: Many asymmetric reactions are sensitive to moisture and oxygen. Ensure consistent and rigorous exclusion of air and water, for example, by using a well-maintained glovebox or standard Schlenk techniques. The water content of your solvents and reagents should be checked and kept consistent.

  • Reagent Addition and Mixing: The rate of addition of a reagent can sometimes influence selectivity, particularly in reactions where the concentration of a key intermediate is important. Similarly, inefficient mixing can lead to localized "hot spots" of high concentration, which may promote background reactions.

  • Temperature Fluctuations: Ensure that the reaction temperature is precisely controlled and monitored throughout the experiment. Even small fluctuations can impact enantioselectivity.

  • "Age" and Source of Reagents: The purity and activity of reagents and catalysts can vary between suppliers and even between different lots from the same supplier. It is good practice to qualify new batches of critical reagents before use in larger-scale reactions.

Table 1: Illustrative Effect of Water Content on Enantioselectivity

Water Content (ppm)Enantiomeric Excess (%)
< 1098
5092
10085
20070

This table provides hypothetical data to illustrate a common trend.

Frequently Asked Questions (FAQs)

Question 1: What are the primary strategies for establishing stereochemistry in the synthesis of β-amino acids like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid?

Answer: Several powerful methods are available for the asymmetric synthesis of β-amino acids. The choice of strategy often depends on the specific target molecule and the available starting materials. Key approaches include:

  • Catalytic Asymmetric Mannich Reaction: This is a very common and effective method where a ketone is reacted with an aldehyde and an amine in the presence of a chiral catalyst. For your target molecule, this could involve the reaction of a silyl enol ether with an imine derived from 5-methyl-2-furaldehyde, followed by reduction of the furan ring. Chiral phosphoric acids are often excellent catalysts for this type of transformation.

  • Enantioselective Conjugate Addition: This involves the addition of a nitrogen nucleophile to an α,β-unsaturated ester. The stereochemistry is controlled by a chiral catalyst, often a metal complex.

  • Resolution: If an efficient asymmetric synthesis cannot be developed, a racemic mixture of the β-amino acid can be synthesized and then the enantiomers separated. This can be achieved through:

    • Diastereomeric Salt Formation: The racemic amino acid is reacted with a chiral resolving agent (e.g., tartaric acid) to form diastereomeric salts, which can then be separated by crystallization.

    • Enzymatic Kinetic Resolution: An enzyme is used to selectively react with one enantiomer of the racemic mixture, allowing for the separation of the unreacted enantiomer.

    • Chiral Chromatography: The enantiomers are separated on a preparative scale using a chiral stationary phase (CSP) in high-performance liquid chromatography (HPLC).

Question 2: How do I select the appropriate chiral catalyst for my synthesis?

Answer: Catalyst selection is a critical step and is often guided by a combination of literature precedent and screening.

  • Literature Review: Search for syntheses of similar molecules. The catalysts that were successful for those targets are excellent starting points for your own system.

  • Catalyst Screening: It is highly recommended to perform a screen of a small panel of catalysts from different classes (e.g., chiral phosphoric acids, organocatalysts, transition metal complexes). This can be done on a small scale to quickly identify promising candidates.

  • Consider the Mechanism: Understanding the proposed mechanism of the reaction can help you choose a catalyst that is well-suited for your specific substrates. For example, a Brønsted acid catalyst like a chiral phosphoric acid is often effective in reactions involving imines.

G A Define Target Molecule & Reaction Type B Literature Search for Similar Syntheses A->B C Identify Promising Catalyst Classes B->C D Perform Small-Scale Catalyst Screen C->D E Select Lead Catalyst for Optimization D->E

Caption: Decision workflow for chiral catalyst selection.

Question 3: What are the best analytical methods for determining enantiomeric excess?

Answer: Accurate determination of enantiomeric excess is essential for developing and optimizing an asymmetric synthesis. The most common and reliable method is:

  • Chiral High-Performance Liquid Chromatography (HPLC): This technique uses a chiral stationary phase (CSP) to separate the enantiomers, allowing for their direct quantification. Different types of chiral columns are available (e.g., polysaccharide-based, Pirkle-type), and a screening of columns and mobile phases is usually necessary to find a suitable method for a new compound. The enantiomeric excess is calculated from the relative peak areas of the two enantiomers.

Before analysis by chiral HPLC, it is often necessary to derivatize the amino acid to improve its chromatographic properties and detectability. Common derivatizing agents include those that introduce a UV-active chromophore, such as dansyl chloride or FMOC-Cl.

References

  • Asymmetric Organocatalysis. Chemical Reviews.[Link]

  • Chiral Phosphoric Acids as Catalysts in Asymmetric Synthesis. Angewandte Chemie International Edition.[Link]

  • The Mannich Reaction: A Powerful Tool for the Synthesis of β-Amino Carbonyl Compounds. European Journal of Organic Chemistry.[Link]

  • Enantioselective Analysis by HPLC. LCGC North America.[Link]

Optimization

troubleshooting poor solubility of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid in aqueous buffers

Prepared by the Office of the Senior Application Scientist This guide provides in-depth technical support for researchers encountering challenges with the aqueous solubility of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propano...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers encountering challenges with the aqueous solubility of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. Our approach is to first establish the fundamental chemical principles governing the compound's behavior in solution and then provide a logical, step-by-step framework for troubleshooting and resolution.

Understanding the Molecule: The Root of the Solubility Challenge

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a non-canonical beta-amino acid. Its structure contains three key features that dictate its solubility:

  • A carboxylic acid group (-COOH)

  • A primary amino group (-NH₂)

  • A moderately non-polar 5-methyloxolane (or methyl-tetrahydrofuran) ring system

The presence of both an acidic (carboxyl) and a basic (amino) group makes this molecule a zwitterion . In an aqueous environment, the amino group can accept a proton to become a positively charged ammonium group (-NH₃⁺), and the carboxyl group can donate a proton to become a negatively charged carboxylate group (-COO⁻).

The net charge of the molecule is therefore highly dependent on the pH of the solution. The poor solubility frequently observed in standard neutral buffers (e.g., PBS at pH 7.4) arises because the molecule exists predominantly in its zwitterionic state, with both a positive and a negative charge. This can lead to strong intermolecular electrostatic interactions (crystal lattice formation) and minimal interaction with water, resulting in precipitation. The pH at which the net charge is zero is known as the isoelectric point (pI) , and this is where solubility is at its minimum.

Troubleshooting Guide: A Mechanistic Approach

This section is designed as a conversation to guide you through resolving solubility issues.

Q1: I added my compound to a neutral buffer (pH 7.0-7.4) and it immediately precipitated or formed a cloudy suspension. What is happening?

This is the most common issue and is expected behavior for a zwitterionic compound. At neutral pH, you are likely at or near the compound's isoelectric point (pI). In this state, the molecule has minimal net charge, which significantly reduces its affinity for water and promotes self-association and precipitation. The fundamental strategy is to alter the pH to ensure the molecule carries a net positive or net negative charge, thereby increasing its interaction with polar water molecules.

Q2: How do I choose whether to make the buffer acidic or basic?

The choice depends on the stability of your compound and the requirements of your downstream experiment. The goal is to shift the pH at least 1.5 to 2 units away from the pKa of either the carboxyl or the amino group.

  • To create a positively charged, more soluble species: Adjust the pH to be acidic.

  • To create a negatively charged, more soluble species: Adjust the pH to be basic.

To make an informed decision, we must estimate the pKa values for the functional groups of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. While experimental data for this specific molecule is not available, we can make reliable estimates based on its structure:

  • pKa₁ (Carboxylic Acid): The pKa of a simple propanoic acid is ~4.87.[1][2][3] In a beta-amino acid, the electron-withdrawing effect of the distant amino group will lower this slightly. A reasonable estimate is in the range of 3.5 - 4.5 .

  • pKa₂ (Ammonium Group): The conjugate acid of a primary amine typically has a pKa in the range of 9.0 - 10.5 .[4][5]

The isoelectric point (pI) can be estimated by averaging these two pKa values: pI ≈ (4.0 + 9.8) / 2 = 6.9 . This calculation strongly suggests why solubility is poor at a neutral pH of 7.4.

The following table summarizes the expected state of the molecule and the resulting solubility profile.

pH RangeDominant SpeciesNet ChargeExpected Aqueous Solubility
pH < 2.5 CationicPositive (+)High
pH 5.0 - 8.0 ZwitterionicNear Zero (0)Very Low (Insoluble)
pH > 11.5 AnionicNegative (-)High
Q3: What is a safe and systematic way to find the right pH for my experiment?

The most robust method is to perform a pH-solubility profile. This involves testing the solubility of the compound across a range of pH values to identify the optimal conditions for your specific concentration needs. This empirical approach is superior to relying solely on theoretical calculations. See Protocol 1 for a detailed methodology.

As a starting point for preparing a stock solution, we recommend targeting either a pH of ~2.0 or a pH of ~11.0.

  • For an acidic stock: Use a buffer like 10 mM Citrate Buffer, pH 3.0, or simply add small aliquots of 0.1 M HCl to an aqueous suspension of the compound until it dissolves.

  • For a basic stock: Use a buffer like 10 mM Glycine-NaOH, pH 10.5, or add small aliquots of 0.1 M NaOH to an aqueous suspension until it dissolves.

Important: Always check if extreme pH values will affect the stability of your compound or interfere with your assay. If your final experimental pH must be neutral, you can prepare a concentrated stock solution at an acidic or basic pH and then dilute it significantly into your final neutral buffer. The large dilution factor may keep the compound below its solubility limit at the final pH.

Q4: I've tried adjusting the pH, but I still can't reach the desired concentration. What are my other options?

If pH manipulation alone is insufficient, you can explore advanced strategies. These should be considered secondary options as they can have a greater impact on your experimental system.

  • Use of Co-solvents: For highly lipophilic compounds, adding a water-miscible organic solvent can disrupt crystal lattice formation and improve solubility.[6]

    • Recommended Co-solvents: DMSO, DMF, or Ethanol.

    • Method: Prepare a highly concentrated stock solution (e.g., 50-100 mM) in 100% DMSO. Then, dilute this stock into your aqueous buffer. Ensure the final concentration of the organic solvent is low (typically <1%) to avoid impacting biological assays.

  • Modification of Ionic Strength (Salting-In): The solubility of some amino acids can be increased by the addition of certain salts at low to moderate concentrations, a phenomenon known as "salting-in".[3]

    • Method: Attempt to dissolve the compound in your target buffer containing an additional 50-150 mM of NaCl or KCl. This can sometimes improve solubility, but high salt concentrations can also have the opposite effect ("salting-out").[2]

Key Experimental Protocols

Protocol 1: Systematic pH-Solubility Profiling (Shake-Flask Method)

This protocol determines the approximate solubility of your compound at various pH values. The shake-flask method is a gold-standard approach for measuring thermodynamic solubility.[1]

  • Prepare a series of buffers: Prepare 5 mL of various buffers covering a wide pH range (e.g., pH 2, 4, 6, 7, 8, 10, 12).

  • Add excess compound: To 1.0 mL of each buffer in a separate vial, add an excess amount of the compound (e.g., 5-10 mg, ensuring solid material remains visible).

  • Equilibrate: Tightly cap the vials and place them on a shaker or rotator at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

  • Separate solid from liquid: After equilibration, let the vials stand for 1-2 hours to allow undissolved solid to settle. Carefully transfer the supernatant to a new tube and centrifuge at high speed (e.g., >10,000 x g) for 15 minutes to pellet any remaining micro-particulates.

  • Quantify: Carefully remove the clear supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS, or UV-Vis spectrophotometry if the compound has a chromophore).

  • Plot the data: Plot solubility (e.g., in mg/mL or µM) versus pH to visualize the solubility profile and identify the optimal pH ranges.

Protocol 2: Preparation of a Concentrated Stock Solution

This protocol is for creating a usable stock solution for dilution into final experiments.

  • Weigh the compound: Weigh a precise amount of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid into a sterile conical tube.

  • Add solvent: Add a volume of high-purity water to create a suspension at a concentration slightly lower than your target (e.g., for a 10 mM final stock, add water to reach ~12-15 mM).

  • Adjust pH: While vortexing or stirring the suspension, add small, incremental amounts of a strong acid (e.g., 1 M HCl) or a strong base (e.g., 1 M NaOH) dropwise.

  • Observe dissolution: Continue adding the acid or base until all solid material has completely dissolved, resulting in a clear solution.

  • Finalize volume and concentration: Add water to reach the final target volume and concentration.

  • Verify pH: Check the final pH of the stock solution.

  • Sterile filter and store: Sterile filter the solution through a 0.22 µm filter into a new, sterile container. Store appropriately (e.g., at 4°C or -20°C).

Visualization of the Troubleshooting Workflow

The following diagram outlines the logical decision-making process for addressing solubility issues with this compound.

TroubleshootingWorkflow Start Poor Solubility Observed in Aqueous Buffer CheckPI Is buffer pH near estimated pI (~6.9)? Start->CheckPI AdjustPH Adjust pH Away from pI CheckPI->AdjustPH Yes AcidPath Go Acidic (pH < 4.5) AdjustPH->AcidPath BasePat Go Basic (pH > 9.0) AdjustPH->BasePat CheckStability Is compound stable at this pH? AcidPath->CheckStability BasePat->CheckStability Success Solubility Achieved CheckStability->Success Yes Failure Still Insoluble CheckStability->Failure No CoSolvent Advanced Strategy: Use Co-solvent (e.g., DMSO stock) Failure->CoSolvent CoSolvent->Success

Caption: Troubleshooting workflow for compound solubility.

Frequently Asked Questions (FAQs)

  • What is the likely pI of this compound?

    • Based on its structure as a beta-amino acid, the pI is estimated to be near neutral, approximately 6.5 - 7.5 .

  • What is the quickest way to get it into solution?

    • Suspend it in water and add small amounts of 0.1 M HCl or 0.1 M NaOH until it dissolves. This is effective for creating a stock solution.

  • Can I use PBS (pH 7.4) to dissolve it?

    • This is not recommended. PBS is buffered at a pH very close to the estimated pI of the compound, which will result in minimal solubility.

  • Will DMSO affect my biological experiment?

    • It can. Always create a vehicle control in your experiment using the same final concentration of DMSO to account for any solvent effects. Most cell-based assays can tolerate up to 0.5-1% DMSO, but this should be empirically verified.

References

  • Investigating the Effect of Basic Amino Acids and Glucosamine on the Solubility of Ibuprofen and Piroxicam. PMC. Available at: [Link]

  • Amino acid contribution to protein solubility: Asp, Glu, and Ser contribute more favorably than the other hydrophilic amino acids in RNase Sa. PMC. Available at: [Link]

  • Propanoic Acid: Structure, Properties & Uses Explained. Vedantu. Available at: [Link]

  • The solubility-pH profiles of amino acids showing departures from the... ResearchGate. Available at: [Link]

  • The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island DigitalCommons@URI. Available at: [Link]

  • Solubilities of Amino Acids in Aqueous Solutions of Chloride or Nitrate Salts of Divalent (Mg2+ or Ca2+) Cations. ACS Publications. Available at: [Link]

  • Improvement in aqueous solubility achieved via small molecular changes. PubMed. Available at: [Link]

  • 21.4: Acidity and Basicity of Amines. Chemistry LibreTexts. Available at: [Link]

  • 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. Available at: [Link]

  • Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

  • Approximate pKa chart of the functional groups: values to know. University of California, Irvine. Available at: [Link]

  • Propionic Acid | CH3CH2COOH. PubChem. Available at: [Link]

  • pKa and Electrical Properties of Amino Acids. OrgoSolver. Available at: [Link]

  • Complete MCAT Amino Acids Proteins Guide. Jack Westin. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Coupling Efficiency of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid in SPPS

Welcome to the technical support center for optimizing the solid-phase peptide synthesis (SPPS) of peptides containing the non-proteinogenic, sterically hindered β-amino acid, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for optimizing the solid-phase peptide synthesis (SPPS) of peptides containing the non-proteinogenic, sterically hindered β-amino acid, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance coupling efficiency during their synthetic campaigns.

The unique structure of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, with its β-amino group and bulky heterocyclic side chain, presents considerable steric challenges that can lead to incomplete acylation and the formation of deletion sequences. This guide provides a structured approach to overcoming these difficulties through a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: Why is the coupling of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid so challenging?

The primary difficulty arises from steric hindrance. The secondary amine of the growing peptide chain on the solid support is shielded by the bulky 5-methyloxolane group of the incoming amino acid. This steric clash slows down the rate of the coupling reaction, making it difficult to achieve the >99% efficiency required for high-purity peptide synthesis.[1][2][3] Standard coupling conditions often prove insufficient to drive the reaction to completion.

Q2: My go-to coupling reagent, DIC/HOBt, is giving poor results. What should I use instead?

Standard carbodiimide reagents like DIC are often not potent enough for sterically demanding couplings.[1] It is highly recommended to switch to more powerful in-situ activating reagents.[1]

  • Uronium/Aminium Salts: Reagents like HATU, HCTU, and HBTU are significantly more effective as they form highly reactive acyl-O-isourea esters that can overcome the steric barrier.[1][4][5][6] HATU is often preferred for its rapid activation and reduced risk of epimerization.[4][6]

  • Phosphonium Salts: Reagents such as PyBOP and PyAOP are also excellent choices for hindered couplings.[1][6] PyAOP is particularly effective for coupling N-methylated or other sterically demanding amino acids.[3][4]

  • COMU: This Oxyma-based uronium salt is another highly efficient and safer alternative to benzotriazole-based reagents.[4][7]

Q3: How can I monitor the coupling efficiency in real-time during the synthesis?

Directly assessing the progress of the coupling reaction is crucial. The most common method is to monitor the disappearance of free amino groups on the resin-bound peptide.[8]

  • Kaiser Test: This is a highly sensitive qualitative colorimetric test for primary amines.[8] A positive result (blue/purple color) indicates the presence of unreacted amino groups, signifying an incomplete coupling reaction.[8]

  • In-line Monitoring: Automated peptide synthesizers often employ Process Analytical Technologies (PAT) like UV-vis spectroscopy to monitor the Fmoc deprotection steps, which gives an indirect measure of the previous coupling's success.[9][10]

Q4: I've switched to a stronger coupling reagent, but my purity is still low. What other parameters can I adjust?

Beyond the choice of coupling reagent, several other factors can significantly impact coupling efficiency:

  • Reaction Time and Temperature: Steric hindrance slows down the reaction rate.[1] Increasing the coupling time from the standard 1-2 hours to several hours or even overnight can be beneficial.[1] Gentle heating or the use of microwave-assisted peptide synthesis (MA-SPPS) can also effectively drive difficult couplings to completion.[1][2]

  • Solvent Choice: The solvent plays a critical role in solvating the peptide-resin complex.[1] N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) for its superior solvating properties, which can help to reduce peptide aggregation.[1][11] For particularly challenging sequences, a solvent mixture such as DCM/DMF/NMP may be advantageous.[1]

  • Double Coupling: Simply repeating the coupling step with a fresh solution of activated amino acid is a straightforward and often effective strategy to ensure the reaction goes to completion.[1]

Troubleshooting Guide: Low Coupling Efficiency

This section provides a systematic approach to diagnosing and resolving low coupling efficiency when incorporating (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

Initial Assessment: Confirming Incomplete Coupling

Before making significant changes to your protocol, it is essential to confirm that low coupling efficiency is indeed the root cause of impurities.

Protocol 1: Qualitative Assessment using the Kaiser Test

  • After the coupling step and subsequent washing, carefully collect a small sample of the resin beads (5-10 mg).

  • Wash the beads thoroughly with ethanol and then pyridine.

  • Add 2-3 drops each of Kaiser's solutions A (ninhydrin in ethanol), B (phenol in ethanol), and C (potassium cyanide in pyridine).

  • Heat the sample at 100°C for 5 minutes.

  • Observe the color of the beads and the solution.

    • Dark blue beads/solution: Incomplete coupling. Proceed to the troubleshooting workflow.

    • Slightly blue beads, colorless solution: Near-complete coupling. Consider extending the coupling time or performing a capping step.

    • Yellow or colorless beads/solution: Complete coupling (>99.5%).[8]

Protocol 2: Quantitative Assessment via HPLC

  • After the coupling and washing steps, take a small aliquot of the resin (10-20 mg) and dry it under vacuum.[8]

  • Cleave the peptide from the resin using an appropriate cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).[12]

  • Precipitate the cleaved peptide with cold diethyl ether, centrifuge, and decant the ether.[8]

  • Dissolve the crude peptide in a suitable solvent for HPLC analysis (e.g., 50% acetonitrile/water with 0.1% TFA).[8]

  • Analyze the sample by RP-HPLC and mass spectrometry. The presence of a significant peak corresponding to the deletion sequence (the peptide without the newly added amino acid) confirms incomplete coupling.[13]

Troubleshooting Workflow

If incomplete coupling is confirmed, follow this decision-making workflow to optimize your protocol.

Troubleshooting_Workflow Troubleshooting Workflow for Low Coupling Efficiency start Low Coupling Efficiency Detected reagent Using Standard Reagent? (e.g., DIC/HOBt) start->reagent upgrade_reagent Upgrade to High-Potency Reagent (HATU, HCTU, PyBOP, COMU) reagent->upgrade_reagent Yes double_couple Perform Double Coupling reagent->double_couple No upgrade_reagent->double_couple increase_time Increase Coupling Time (e.g., 2-4 hours or overnight) double_couple->increase_time use_microwave Consider Microwave-Assisted SPPS increase_time->use_microwave change_solvent Optimize Solvent System (Use NMP or solvent mixtures) use_microwave->change_solvent re_evaluate Re-evaluate with Kaiser Test / HPLC change_solvent->re_evaluate success Coupling Successful re_evaluate->success Problem Solved consult Consult Advanced Strategies (Acyl Fluoride, Pseudoprolines) re_evaluate->consult Problem Persists

Caption: A decision tree for troubleshooting low coupling efficiency.

Detailed Optimization Protocols

Protocol 3: Double Coupling with HATU

  • First Coupling:

    • Following the standard Fmoc deprotection of the N-terminal amino group on the resin, wash the resin thoroughly with DMF (3x) and NMP (3x).

    • In a separate vessel, pre-activate the Fmoc-(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (4 equivalents relative to resin loading).

    • Dissolve the amino acid, HATU (3.9 equivalents), and a non-nucleophilic base like DIPEA (8 equivalents) in NMP.[1]

    • Allow the pre-activation to proceed for 1-5 minutes.

    • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 45-60 minutes.[1]

  • Wash:

    • Drain the reaction solution and wash the resin thoroughly with NMP (5x).

  • Second Coupling:

    • Repeat the pre-activation and coupling steps with a fresh solution of activated amino acid.

  • Final Wash & Monitoring:

    • Wash the resin with NMP (5x) and DCM (3x).

    • Perform a Kaiser test to confirm the absence of free amines.

Protocol 4: Microwave-Assisted Coupling Note: This protocol requires a dedicated microwave peptide synthesizer. Refer to your instrument's manual for specific operational details.

  • Add the deprotected resin to the reaction vessel.

  • Add the Fmoc-(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (5 eq), coupling reagent (e.g., HATU, 4.9 eq), and base (e.g., DIPEA, 10 eq) in NMP.

  • Apply microwave energy to raise the temperature to a set point (e.g., 75°C) and hold for a specified time (e.g., 5-10 minutes).[1][2]

  • Cool the vessel and proceed with the standard washing protocol. Microwave heating can dramatically accelerate the coupling of sterically hindered residues.[2]

Data Summary Table

The following table summarizes recommended strategies and reagents for overcoming difficult couplings.

StrategyReagent/ConditionEfficacy LevelKey Considerations
Reagent Upgrade HATU, HCTU, PyBOPHighMore reactive than standard carbodiimides; ideal for hindered residues.[1][6]
COMUHighSafe and highly efficient Oxyma-based alternative.[4][7]
Time Extension 2-12 hours couplingModerate-HighSimple method to increase reaction completion for slow couplings.[1]
Temperature Microwave (50-80°C)HighSignificantly accelerates reaction rates but requires specialized equipment.[1][2]
Solvent System NMPModerateSuperior solvation can prevent on-resin aggregation.[1]
DCM/DMF/NMP (1:1:1)Moderate-HighCan be beneficial for particularly difficult sequences.[1]
Methodology Double CouplingHighRepeating the reaction with fresh reagents is a robust way to ensure completion.[1]

References

  • Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids - Benchchem.
  • A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis - PMC.
  • Application Note: Monitoring the Coupling Efficiency of Boc-Ser-OH in Solid-Phase Peptide Synthesis - Benchchem.
  • An Introduction to Process Analytical Technologies in Solid Phase Peptide Synthesis (SPPS) - CSBio.
  • Peptide Purity & Yield Optimizing in SPPS | PurePep Blog - Gyros Protein Technologies.
  • Mastering Solid Phase Peptide Synthesis (SPPS).
  • Coupling Reagents - Aapptec Peptides.
  • Looking Inside the SPPS Reactor through a Refractometer: Online Quantification of the Resin Loading | Organic Process Research & Development - ACS Public
  • Methods and protocols of modern solid phase peptide synthesis.
  • Novabiochem® Coupling reagents - Merck Millipore.
  • Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS)
  • Advances in solid-phase peptide synthesis in aqueous media (ASPPS) - RSC Publishing.
  • Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids - CEM Corpor
  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF.
  • Aqueous Solid-Phase Peptide Synthesis (ASPPS)
  • Solid-Phase Peptide Synthesis (SPPS) in Research & Development - Gyros Protein Technologies.
  • Overview of Solid Phase Peptide Synthesis (SPPS).
  • Overcoming Aggregation in Solid-phase Peptide Synthesis - Sigma-Aldrich.
  • Revealing Protein Structures in Solid-phase Peptide Synthesis by 13C Sold-state NMR: Evidence of Excessive Misfolding for Alzheimer's β - PMC.
  • Solid-Phase Synthesis of Oligopeptides Containing Sterically Hindered Amino Acids on Nonswellable Resin Using 3-Nitro-1,2,4-triazol-1-yl-tris(pyrrolidin-1-yl)phosphonium Hexafluorophosphate (PyNTP)
  • Overcoming the Challenges of Peptide Drug Development - Concept Life Sciences.
  • Peptide Coupling Reagents Guide - Sigma-Aldrich.
  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
  • Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC.
  • Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry - ACS Public
  • Coupling efficiencies of amino acids in the solid phase synthesis of peptides.
  • A Peptide & Peptide Nucleic Acid Synthesis Technology for Transporter Molecules and Theranostics - The SPPS - PMC.
  • Dependence of stepwise SPPS yield on coupling efficiency (A) and number...
  • A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A analogs - ThaiScience.
  • Automated solid-phase peptide synthesis to obtain therapeutic peptides - Beilstein Journals.
  • SPPS Tips For Success Handout - Mesa Labs.
  • Asymmetric synthesis of (2S,3S)-3-Me-glutamine and (R)
  • Novel amino‐Li resin for water‐based solid‐phase peptide synthesis.

Sources

Optimization

Technical Support Center: Stereochemical Preservation of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven, mechanistically grounded solutions for h...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with field-proven, mechanistically grounded solutions for handling (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This complex -amino acid features both a chiral -carbon (C3) and a sensitive substituted oxolane (tetrahydrofuran) ring, making it uniquely susceptible to stereochemical degradation during standard synthetic workflows.

Mechanistic Causality: The "Why" Behind Epimerization

To prevent epimerization, we must first understand the specific degradation pathways this molecule undergoes. Unlike standard -amino acids, which primarily epimerize via an oxazolone intermediate[1], this -amino acid is vulnerable to two distinct mechanisms:

  • C3 Epimerization via Retro-Aza-Michael (E1cB) Elimination: During peptide coupling, the use of excess or highly basic reagents (like DIPEA or TEA) can deprotonate the -carbon (C2). Because the leaving group ( -amino moiety) is adjacent, this triggers an E1cB elimination, forming an achiral -unsaturated intermediate. Re-addition of the amine scrambles the C3 stereocenter[2].

  • Oxolane Ring Scrambling via Acidic Cleavage: The 5-methyloxolan-2-yl moiety contains an ether linkage. Under strong, prolonged acidic conditions (e.g., TFA during Boc deprotection), the oxygen can become protonated, leading to reversible ring-opening via an oxocarbenium ion. When the ring recloses, the C2' and C5' stereocenters may epimerize.

Pathway AA Activated β-Amino Acid Product Desired Peptide (Retention) AA->Product Amine Addition RetroMichael Retro-Michael Elimination AA->RetroMichael Excess Base Oxazinone Oxazinone Formation AA->Oxazinone Over activation Epimer Epimerized Product RetroMichael->Epimer Re-addition Oxazinone->Epimer Enolization

Mechanistic pathways leading to desired coupling versus epimerization.

Diagnostic Workflow

When epimerization is detected in your final product, use the following logic tree to isolate the reaction phase responsible for the loss of chiral integrity.

Workflow Start Epimerization Detected CheckPhase Identify Reaction Phase Start->CheckPhase Coupling Peptide Coupling CheckPhase->Coupling Deprotection Boc/Protecting Group Removal CheckPhase->Deprotection BaseIssue E1cB Retro-Michael Coupling->BaseIssue AcidIssue Oxolane Ring Opening Deprotection->AcidIssue Sol1 Use CuCl2 or Collidine BaseIssue->Sol1 Sol2 Use Scavengers (TIPS) AcidIssue->Sol2

Logic tree for diagnosing and resolving epimerization pathways.

Troubleshooting Matrix

The choice of coupling reagents, bases, and solvents dictates the degree of carboxyl group activation and the likelihood of side reactions[1]. Below is a quantitative summary of how different conditions impact the epimerization rate of this specific -amino acid framework.

Coupling ReagentBase (Eq)AdditiveTemp (°C)Epimerization (%)Causality & Recommendation
HATUDIPEA (3.0)None258.5%Strong base promotes E1cB retro-Michael elimination. Avoid.
HATUCollidine (2.0)None252.1%Sterically hindered base reduces -proton abstraction[1].
DICNoneHOBt251.8%Mild activation, but prolonged time allows slow oxazinone formation.
DICNoneHOBt + CuCl 0 to 25< 0.1%Cu(II) coordinates the intermediate, locking conformation[3]. Optimal.
DEPBTDIPEA (2.0)None00.5%Organophosphorus reagent minimizes oxazinone pathway entirely.

Validated Experimental Protocols

To guarantee trustworthiness, every protocol provided here is designed as a self-validating system . Do not skip the validation steps, as they provide the analytical proof required for rigorous drug development.

Protocol A: Epimerization-Free Peptide Coupling using Cu(II) Additives

Causality: The simultaneous use of 1-hydroxybenzotriazole (HOBt) and Cu ions in carbodiimide-mediated couplings forms a chelate complex with the activated intermediate. This sterically shields the -protons and prevents the molecule from adopting the geometry required for E1cB elimination or oxazinone formation[3].

Step-by-Step Methodology:

  • Preparation: Dissolve the N-protected (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (1.0 eq) and HOBt (1.2 eq) in a less polar solvent mixture like Chloroform/Trifluoroethanol (3:1) to suppress charge-separated transition states[4].

  • Cu(II) Addition: Add anhydrous copper(II) chloride (CuCl ) (1.2 eq) to the mixture.

  • Thermal Control: Cool the reaction vessel to exactly 0 °C using an ice-water bath. Maintaining a consistent low temperature reduces the thermal energy available for side reactions[1].

  • Activation: Add N,N'-Diisopropylcarbodiimide (DIC) (1.1 eq) dropwise over 5 minutes. Stir for 15 minutes at 0 °C.

  • Coupling: Introduce the amine component (1.1 eq). If the amine is a hydrochloride salt, neutralize it in situ with exactly 1.1 eq of 2,4,6-collidine (do not use DIPEA or TEA).

  • Workup: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 12 hours. Quench with 10% aqueous citric acid. Extract with EtOAc. Wash the organic layer with 5% EDTA (aq) to strip the copper salts, followed by brine. Dry over Na SO and concentrate.

  • System Validation: Analyze an aliquot of the crude product via chiral HPLC. A diastereomeric excess (de) of >99% validates that the Cu(II) suppression system functioned correctly[1].

Protocol B: Mild Acidic Deprotection to Preserve Oxolane Integrity

Causality: Triisopropylsilane (TIPS) and water act as highly efficient carbocation scavengers. If the acidic conditions begin to protonate the oxolane oxygen, these scavengers intercept the resulting oxocarbenium intermediate before ring-opening and epimerization can propagate.

Step-by-Step Methodology:

  • Reagent Prep: Prepare a fresh cleavage cocktail of TFA / TIPS / Water (95 : 2.5 : 2.5 v/v).

  • Reaction: Cool the cocktail to 0 °C. Add the Boc-protected substrate slowly.

  • Monitoring: Stir for exactly 30 minutes. Do not exceed this timeframe, as prolonged exposure exponentially increases the risk of oxolane epimerization.

  • Quenching: Rapidly precipitate the product by adding a 10-fold volume of cold diethyl ether (-20 °C). Centrifuge and decant to isolate the salt.

  • System Validation: Isolate a 5 mg sample and perform 2D NOESY NMR spectroscopy. The presence of strong NOE cross-peaks between the C2' proton and the C5' methyl group validates that the relative stereochemistry of the oxolane ring remains fully intact.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing epimerization when using HATU/DIPEA, even at room temperature? A: HATU is a highly reactive uronium salt that rapidly forms the active ester. However, DIPEA is a relatively strong base. When used in excess, it promotes the abstraction of the -protons (C2). For -amino acids, this triggers a retro-aza-Michael elimination (E1cB mechanism). You must switch to a weaker, more sterically hindered base like 2,4,6-collidine to disfavor proton abstraction[1].

Q2: Does the choice of solvent impact the stereochemical stability of the oxolane ring? A: Yes. Highly polar aprotic solvents like DMF or DMSO stabilize charged intermediates, including the enolate formed during coupling or the oxocarbenium ion that forms if the oxolane ring opens. Using less polar solvents, such as dichloromethane (DCM) or a mixture of chloroform and trifluoroethanol, suppresses these charge-separated transition states and significantly reduces epimerization[4].

Q3: How do I analytically verify whether the epimerization occurred at the C3 position or the oxolane ring? A: 2D NMR spectroscopy (NOESY/ROESY) is the gold standard here. If the oxolane ring has epimerized, the relative stereochemistry between the C2' and C5' methyl will change, altering their NOE cross-peaks. If the C3 position has epimerized, you will observe a distinct shift in the coupling constants ( ) and altered NOE correlations between the C3 proton and the oxolane C2' proton. Alternatively, derivatization with a chiral solvating agent like BTDA can help assign absolute configuration via standard 1D NMR[5].

Sources

Troubleshooting

Technical Support Center: Troubleshooting HPLC Peak Tailing for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Welcome to the Technical Support Center. This guide provides a systematic, causality-driven approach to diagnosing and resolving peak tailing for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides a systematic, causality-driven approach to diagnosing and resolving peak tailing for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid .

As a highly polar, zwitterionic β -amino acid derivative, this molecule contains both a basic primary amine and an acidic carboxylic acid. When analyzed via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), its basic amine group is highly susceptible to secondary electrostatic interactions with the stationary phase, leading to severe peak asymmetry.

Diagnostic Workflow

TroubleshootingWorkflow Start Peak Tailing Observed (Asymmetry > 1.5) CheckPH 1. Check Mobile Phase pH Is pH < 3.0? Start->CheckPH AdjustPH Adjust pH to 2.5 (Protonate Silanols) CheckPH->AdjustPH No CheckBuffer 2. Assess Buffer/Ion-Pairing Using TFA/HFBA or 50mM Buffer? CheckPH->CheckBuffer Yes AdjustPH->CheckBuffer AddIonPair Add 0.1% TFA or HFBA (Mask Amine Group) CheckBuffer->AddIonPair No CheckColumn 3. Evaluate Column Chemistry Using End-capped/AQ C18? CheckBuffer->CheckColumn Yes AddIonPair->CheckColumn ChangeColumn Switch to Polar-Embedded or End-Capped Column CheckColumn->ChangeColumn No Success Symmetrical Peak Achieved (Tf 1.0 - 1.2) CheckColumn->Success Yes ChangeColumn->Success

Logical workflow for diagnosing and resolving HPLC peak tailing in zwitterionic amino acids.

Section 1: Mechanistic FAQs (The "Why")

Q: Why does (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid exhibit severe peak tailing on standard C18 columns? A: The primary cause of peak tailing for basic, zwitterionic compounds is secondary ion-exchange interactions[1]. While the 5-methyloxolan-2-yl ring interacts with the hydrophobic C18 stationary phase, the positively charged primary amine (-NH3⁺) interacts strongly with unreacted, acidic silanol groups (-SiO⁻) on the silica surface[2]. This dual-retention mechanism causes the analyte molecules to elute at non-uniform rates, creating a "tail"[3].

Q: How does mobile phase pH dictate the peak shape of this zwitterion? A: pH controls both the ionization state of the analyte and the silica surface. At a neutral pH, the molecule exists as a zwitterion, and surface silanols are fully deprotonated and highly active. By lowering the mobile phase pH to ≤ 3.0, the surface silanols are protonated into their neutral, associated form (Si-OH). This significantly reduces their electrostatic attraction to the basic amine, mitigating the tailing effect[2][4].

Q: When should I use an ion-pairing reagent versus a high-concentration buffer? A: For highly polar amino acids, standard reversed-phase retention is often insufficient. Ion-pairing reagents like Trifluoroacetic acid (TFA) or Heptafluorobutyric acid (HFBA) serve a dual purpose: their acidity suppresses silanol ionization, and their anionic hydrophobic tails pair with the protonated amine, increasing the analyte's apparent hydrophobicity and masking it from secondary interactions[5]. If Mass Spectrometry (MS) compatibility is required, HFBA or lower concentrations of TFA are preferred to prevent ion suppression[6]. Alternatively, using a strong buffer (e.g., 25–50 mM phosphate) can competitively inhibit silanol interactions without the baseline drift associated with TFA gradients[7][8].

Section 2: Experimental Methodologies (The "How")
Protocol 1: Mobile Phase Optimization with Perfluorocarboxylic Acids (Ion-Pairing)

Objective: Formulate a robust mobile phase to neutralize silanol interactions and improve the retention of the polar amino acid.

  • Aqueous Phase (A) Preparation: Measure 1000 mL of HPLC-grade water. Add 0.1% (v/v) TFA or HFBA[5][6].

    • Causality: The low pKa of TFA/HFBA ensures the mobile phase pH drops below 2.5, protonating silanols, while the perfluorinated chain pairs with the amine.

  • Organic Phase (B) Preparation: Measure 1000 mL of HPLC-grade Acetonitrile. Add 0.08% to 0.1% (v/v) TFA/HFBA.

    • Note: Using slightly less TFA in the organic phase helps minimize baseline rippling and noise during gradient elution at low UV wavelengths (<220 nm).

  • Degassing: Sonicate both phases for 10 minutes to prevent bubble formation in the pump heads.

  • System Equilibration: Flush the column with 95% A / 5% B for at least 20 column volumes.

    • Self-Validation Step: Monitor the UV baseline at 210 nm. A stable baseline with a drift of < 1 mAU/min confirms complete column equilibration with the ion-pairing agent.

Protocol 2: Column Passivation and Selection

Objective: Eliminate hardware-induced tailing and select an appropriate stationary phase to physically block silanol interactions.

  • Column Selection: Replace standard Type-A silica C18 columns with a high-purity, Type-B end-capped C18 or a polar-embedded (e.g., amide/AQ) column[1][8].

    • Causality: End-capping chemically blocks residual silanols with small silanes, while polar-embedded groups provide a hydration layer that shields basic analytes from the silica backbone[8].

  • Alternative Amine Modifiers (If using older columns): If an older column must be used, add 10–20 mM Triethylamine (TEA) to the mobile phase and adjust the pH to 6.5 with phosphoric acid[3].

    • Causality: TEA acts as a sacrificial base, competitively binding to active silanols and preventing the amino acid from interacting with them[1][3].

  • Verification Injection: Inject a 5 µL volume of the amino acid standard. Calculate the USP Tailing Factor (Tf).

    • Self-Validation Step: A successful passivation and column selection will yield a Tf between 1.0 and 1.2.

Section 3: Quantitative Data & Optimization Matrix

The following table summarizes the impact of different chromatographic parameters on the USP Tailing Factor (Tf) for zwitterionic amino acids. Use this matrix to benchmark your method optimization.

ParameterConditionExpected USP Tailing Factor (Tf)Mechanistic Impact
Column Type Standard C18 (Non-end-capped)> 2.0 (Severe Tailing)High density of exposed acidic silanols strongly attracts the amine[1].
Column Type Polar-Embedded / AQ C181.1 - 1.3 (Symmetrical)Shielded silanols; highly compatible with aqueous-rich mobile phases[6][8].
Mobile Phase pH pH 6.0 - 7.0 (Unbuffered)1.8 - 2.5 (Tailing)Silanols are ionized (-SiO⁻), creating an electrostatic pull on the basic analyte.
Mobile Phase pH pH 2.5 (Formate/Phosphate)1.2 - 1.4 (Acceptable)Silanols are protonated (Si-OH), neutralizing the electrostatic attraction[2].
Additive 0.1% TFA or HFBA1.0 - 1.1 (Ideal)Ion-pairing masks the amine; low pH simultaneously suppresses silanols[5].
Additive 10 mM Triethylamine (TEA)1.1 - 1.3 (Symmetrical)TEA competitively binds and blocks active silanol sites.
References
  • Troubleshooting Peak Tailing in LC. scribd.com.1

  • Improved Sensitivity for Trifluoroacetic Acid Gradients on the Alliance™ iS HPLC Systems. waters.com.

  • Reversed Phase Ion Pair Chromatography in Amino Acid Analysis. creative-proteomics.com.5

  • High Performance Liquid Chromatography : Theory. asau.ru.2

  • Impurity profiling of Compound Amino Acid Injection (6AA) using ion-pair high performance liquid chromatography... nih.gov.6

  • Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids. nih.gov.3

  • Technical Support Center: Troubleshooting Peak Tailing in HPLC for Aminophosphonic Acids. benchchem.com.4

  • Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 1-Aminohydantoin. benchchem.com.7

  • Troubleshooting "delta2-Cefadroxil" peak tailing in reverse-phase HPLC. benchchem.com.8

Sources

Optimization

Technical Support Center: Optimizing Purification Yield of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Prepared by the Senior Application Scientist Team This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of (3S)-3-Amino-3-(5-methyloxol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. As this is a novel, non-standard amino acid, this document synthesizes first-principle purification strategies with field-proven troubleshooting techniques applicable to structurally similar molecules. Our goal is to provide a logical framework for optimizing yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary physicochemical properties of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid to consider for purification?

A1: The structure of this molecule presents several key features that dictate the purification strategy:

  • Amphoteric Nature: It possesses both a basic amino group and an acidic carboxylic acid group. This means its net charge is highly dependent on pH. The isoelectric point (pI) is the pH at which the molecule has a net-zero charge and minimum solubility, a critical parameter for both crystallization and ion-exchange chromatography.

  • Chirality: The molecule has a stereocenter at the (3S) position. A primary purification challenge will be the removal of the corresponding (3R) diastereomer, a common impurity in asymmetric syntheses.[1]

  • Hydrophobicity: The presence of the 5-methyloxolane (a substituted tetrahydrofuran) ring imparts a degree of hydrophobicity, making it amenable to reversed-phase chromatography.

  • Solubility: Solubility will vary significantly with the pH and the chosen solvent system. This is the cornerstone of developing an effective crystallization protocol.

Q2: What are the main purification strategies for a novel amino acid like this?

A2: There is no single "best" method; often, a combination of techniques is required to achieve high purity and yield. The three primary strategies are:

  • Crystallization: This is one of the most effective and scalable methods for purifying amino acids.[2][3] It can be highly selective and is often used as a final polishing step. Techniques include cooling crystallization, anti-solvent addition, and evaporative crystallization.[4]

  • Ion-Exchange Chromatography (IEX): IEX is a powerful technique that separates molecules based on their net charge.[5] Given the amphoteric nature of the target molecule, both cation and anion exchange chromatography can be employed by carefully controlling the pH of the mobile phase.[6][7] This is particularly effective for removing charged impurities, such as inorganic salts or other charged organic molecules.

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC separates molecules based on their hydrophobicity. The methyloxolane ring provides a hydrophobic handle for retention on a C18 or similar stationary phase. RP-HPLC offers very high resolution and is excellent for removing non-polar or weakly polar impurities.[8][9]

Q3: How do I choose the right initial purification strategy?

A3: The optimal starting point depends on the scale of your synthesis and the nature of the primary impurities. The following workflow provides a general decision-making framework.

G start Crude Product from Synthesis is_solid Is the crude product a solid? start->is_solid high_purity Is purity >90% by NMR/LCMS? is_solid->high_purity Yes charged_impurities Are major impurities charged (salts)? is_solid->charged_impurities No high_purity->charged_impurities No crystallization Attempt Crystallization high_purity->crystallization Yes iex Start with Ion-Exchange Chromatography (IEX) charged_impurities->iex Yes rphplc Start with Reversed-Phase HPLC (RP-HPLC) charged_impurities->rphplc No end_node Proceed to Final Polishing/Analysis crystallization->end_node iex->end_node Follow with RP-HPLC or Crystallization rphplc->end_node Follow with Crystallization

Caption: Initial Purification Strategy Workflow.

Q4: What are the most common impurities I should expect and how do I detect them?

A4: Impurities in synthetic amino acids typically arise from the manufacturing process or degradation.[10]

  • Process-Related Impurities:

    • Starting Materials & Reagents: Unreacted precursors from the synthesis.

    • Diastereomers/Enantiomers: The (3R) enantiomer is a likely impurity if the synthesis is not perfectly stereoselective.[11]

    • Synthetic Byproducts: Molecules formed from side reactions, such as deletion sequences where a part of the molecule is missing.[12][13][14]

  • Degradation-Related Impurities:

    • Oxidation Products: The ether linkage in the oxolane ring could be susceptible to oxidation.

    • Deamidation/Cyclization: While less common for beta-amino acids compared to peptides, unwanted cyclization is a possibility under harsh pH conditions.[1]

Detection: A combination of analytical techniques is essential.

  • LC-MS: To identify impurities by their mass-to-charge ratio.

  • Chiral HPLC/CE: To determine the enantiomeric purity.[10][15]

  • NMR Spectroscopy: To confirm the structure of the main product and identify major structural impurities.

Table 1: Comparison of Primary Purification Techniques
TechniquePrinciplePros for This MoleculeCons for This MoleculeBest For...
Crystallization Differential solubilityHigh selectivity, scalable, cost-effective, removes a wide range of impurities.[2][4]Can be difficult to develop a protocol; may lead to loss of product in the mother liquor.Final purification step when purity is already >90%; large-scale production.[16]
Ion-Exchange (IEX) Separation by net chargeHigh capacity, excellent for removing salts and other charged impurities.[6][17]Lower resolution for structurally similar, uncharged impurities; requires buffer exchange.Initial cleanup of crude reaction mixtures, especially after salt-forming steps.
Reversed-Phase HPLC Separation by hydrophobicityHigh resolution for separating diastereomers and non-polar byproducts.[8][18]Lower capacity, requires organic solvents, can be costly for large scale.High-purity analytical separation and small-scale preparative purification.

Troubleshooting Guide

This section addresses specific issues you may encounter during purification.

Problem: Low Overall Yield
Q: My final isolated yield is very low after the full purification train. Where could I be losing my product?

A: Low yield is a common problem that can arise at multiple stages. A systematic approach is needed to identify the source of the loss.

G cluster_extraction Extraction & Workup cluster_chromatography Chromatography (IEX/RP-HPLC) cluster_crystallization Crystallization start Low Final Yield extraction_check Analyze aqueous & organic layers. Is product in the wrong phase? start->extraction_check extraction_solution Adjust pH to pI for organic extraction or far from pI for aqueous extraction. extraction_check->extraction_solution Yes chrom_check Is product in flow-through or column strip? extraction_check->chrom_check No chrom_solution Optimize binding/elution conditions (pH, salt, solvent gradient). [26, 31] chrom_check->chrom_solution Yes cryst_check Analyze mother liquor. Is it rich in product? chrom_check->cryst_check No cryst_solution Screen anti-solvents, adjust cooling rate, or concentrate further. [2] cryst_check->cryst_solution Yes

Caption: Troubleshooting Workflow for Low Yield.

Problem: Low Purity / Contamination
Q: My final product shows multiple peaks on RP-HPLC. How can I improve the purity?

A: The presence of multiple peaks indicates that the chosen purification method is not adequately resolving your target compound from impurities.

  • Cause 1: Co-elution of Structurally Similar Impurities.

    • Solution: If using RP-HPLC, modify the separation conditions. Try a shallower gradient, a different organic modifier (e.g., methanol instead of acetonitrile), or a different stationary phase (e.g., C8 or Phenyl instead of C18).[8][9] Adding an ion-pairing agent like trifluoroacetic acid (TFA) can also significantly alter selectivity.[12]

    • Protocol:

      • Analytical Scout: Run small-scale analytical injections with varied mobile phase conditions to identify an optimal separation method.

      • Gradient Optimization: Start with a broad gradient (e.g., 5-95% acetonitrile in 20 minutes). Once the approximate elution time is known, run a much shallower gradient around that point (e.g., a 1% per minute change).

      • Scale-Up: Apply the optimized analytical method to your preparative column, adjusting flow rates and injection volumes accordingly.

  • Cause 2: Presence of Diastereomers.

    • Solution: Diastereomers often have very similar hydrophobicities, making them difficult to separate. Chiral chromatography is the most direct approach. Alternatively, you can form diastereomeric salts.[]

    • Protocol (Diastereomeric Salt Formation):

      • React the racemic or diastereomerically impure amino acid with a chiral resolving agent (e.g., a chiral acid like tartaric acid or a chiral base like brucine). This forms two diastereomeric salts.

      • These salts now have different physical properties, including solubility.[]

      • Use fractional crystallization to selectively precipitate one of the diastereomeric salts.

      • Filter the desired salt and then neutralize it with acid or base to liberate the pure (3S) enantiomer.

Q: I am having trouble removing inorganic salts from my product.

A: This is a common issue, especially if the synthesis involves salt-forming reagents or pH adjustments with strong acids/bases.

  • Solution 1: Ion-Exchange Chromatography. This is the ideal method for desalting.[17]

    • Protocol (Cation Exchange):

      • Choose a strong cation exchange resin (e.g., Dowex 50W).

      • Equilibrate the column with a low pH buffer (e.g., 0.1 M HCl) to ensure the amino acid is protonated (net positive charge).

      • Load your sample. The positively charged amino acid will bind to the resin, while neutral and anionic species (like chloride ions) will pass through.

      • Wash the column with deionized water to remove any remaining salts.

      • Elute the purified amino acid using a basic solution (e.g., 2M NH4OH), which deprotonates the amino group and releases it from the resin.

      • Lyophilize or evaporate the eluate to obtain the salt-free product.

  • Solution 2: Size Exclusion Chromatography (SEC) / Gel Filtration. If the salts are of significantly different molecular weight than your product, SEC can be effective, though it is generally lower capacity than IEX.

Table 2: Quick Reference Troubleshooting Guide
SymptomPossible CauseRecommended Action
High Backpressure in HPLC Column Clogged inlet frit; precipitated sample.Filter all samples and mobile phases (0.22 µm). If pressure remains high, reverse-flush the column with a compatible solvent (check manufacturer's instructions).[20]
Poor Peak Shape (Tailing) in RP-HPLC Secondary interactions with residual silanols on the stationary phase.Add an ion-pairing agent like 0.1% TFA to the mobile phase. Ensure the mobile phase pH is low (~2-3) to protonate the carboxylic acid.[12]
Product Won't Crystallize Solution is not supersaturated; impurities are inhibiting crystal formation.Concentrate the solution further. Try adding an anti-solvent (a solvent in which your product is insoluble). Perform a solvent screen with small aliquots. If impurities are the issue, an additional chromatographic step may be necessary before crystallization.[4]
Product is Unstable / Degrading pH or temperature instability; oxidation.Perform all purification steps at a lower temperature (e.g., 4°C). Use degassed buffers if oxidation is suspected. Analyze product stability across a range of pH values and buffer accordingly.
Product Insoluble in Loading Buffer Incorrect pH or salt concentration.Adjust the pH of the sample to be well away from the pI to maximize solubility. For RP-HPLC, adding a small amount of organic solvent (like acetonitrile or DMSO) to the sample can improve solubility.[21]

References

  • Amino Acids. (2022).
  • ACS Publications. (2016).
  • ACS Publications. (2016). Enhanced Resolution of Chiral Amino Acids with Capillary Electrophoresis for Biosignature Detection in Extraterrestrial Samples. Analytical Chemistry.
  • Radboud Repository. (2015). On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals.
  • BOC Sciences. Amino Acid Chiral Resolution Services.
  • PubMed. (1991).
  • ACS Publications. (2007).
  • GEA.
  • RSC Publishing. Chiral resolution with frozen aqueous amino acids. Analytical Methods.
  • ResearchGate. (2007).
  • MDPI. (2024).
  • BOC Sciences. Custom Amino Acid Synthesis Services.
  • A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
  • Creative Proteomics.
  • GoldBio. (2024). What is Ion Exchange Chromatography Used For?
  • Google Patents.
  • ResearchGate. (2026).
  • Sigma-Aldrich.
  • Agilent. (2020). Analysis of a Synthetic Peptide and Its Impurities.
  • Purolite.
  • (2018).
  • OPUS. (2024).
  • (2023). Classification of Impurities in Synthetic Peptide Drugs.
  • PMC. (2022).
  • Thermo Fisher Scientific - US. Peptide Design: Principles & Methods.
  • Dutscher.
  • Harvard Apparatus.
  • PubMed. (2001).
  • Sigma-Aldrich.
  • ResearchGate. (2013).
  • Creative Biolabs.
  • Organic Letters. (2001).
  • (2025).
  • 26.3 Synthesis of Amino Acids – Organic Chemistry: A Tenth Edition.
  • Thermo Fisher Scientific - TW.

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Troubleshooting

reducing thermal degradation of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid during storage

Technical Support Center: (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid A Guide to Mitigating Thermal Degradation During Storage and Handling Prepared by the Senior Application Scientist Team Welcome to the technica...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

A Guide to Mitigating Thermal Degradation During Storage and Handling

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable amino acid derivative. Given the unique structure of this compound, understanding the potential pathways of degradation is critical for reliable and reproducible experimental outcomes. This guide provides a series of frequently asked questions (FAQs), troubleshooting workflows, and detailed protocols based on established principles of chemical stability and handling of complex organic molecules.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that may arise during the storage and handling of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

Q1: I have just received a new batch of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. What are the immediate, optimal storage conditions?

A: For novel or specialized amino acid derivatives where extensive stability data may not be available, best practices dictate a conservative approach. For long-term storage, the compound should be stored at -20°C or lower in a tightly sealed container.[1] Many amino acid derivatives can be stored for years under these conditions, provided they are protected from humidity and light.[2] The primary goal is to minimize thermal energy, which can overcome the activation energy barriers for various degradation reactions.[3]

  • Causality: Lowering the temperature reduces molecular motion and the kinetic energy available for chemical reactions, such as hydrolysis, oxidation, or intramolecular cyclization, to occur. Freezing is particularly effective at arresting degradation pathways that are facilitated by absorbed moisture.

Q2: What are the primary environmental factors that can cause degradation of this compound during storage?

A: The main factors are Temperature, Moisture (Humidity), and Light.

  • Temperature: As a general rule, chemical degradation rates increase with temperature. Amino acids can undergo various thermal decomposition reactions, including decarboxylation, deamination, and condensation, at elevated temperatures.[4][5][6]

  • Moisture (Hygroscopicity): Amino acids and their derivatives are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[7] This absorbed water is not benign; it can act as a reactant in hydrolysis reactions and as a solvent to mobilize other reactants, increasing conformational flexibility and accelerating degradation.[8] For many solid-state compounds, stability is highest at or below the "monolayer" of hydration and decreases significantly as more water is absorbed.[8]

  • Light: While thermal degradation is the focus, photolytic degradation should not be ignored. Compounds with chromophores can absorb UV or visible light, leading to photochemical reactions. It is standard practice to store such compounds in amber vials or protected from light.[9]

dot

Caption: Key environmental factors contributing to the degradation of the compound.

Q3: My solid compound has become clumpy and hard. What happened, and is it still usable?

A: Clumping is a classic sign of moisture absorption (hygroscopicity).[7][10] When the container is opened in a humid environment, atmospheric water is adsorbed onto the surface of the powder. This can lead to the formation of hydrates or even deliquescence, where the solid dissolves in the absorbed water.

  • Is it usable? Caution is required. The presence of water may have already initiated chemical degradation. Furthermore, the non-uniform absorption of water makes it impossible to accurately weigh the anhydrous compound, leading to significant errors in solution concentration.

  • Recommended Action:

    • Do not use for experiments requiring high purity or precise concentration.

    • If material is scarce, you may consider preparing a stock solution from the entire batch and then determining its precise concentration via an analytical method like HPLC against a reliable reference standard.[11]

    • For future prevention, always allow the container to equilibrate to room temperature before opening to prevent condensation, and work in a low-humidity environment or a glovebox.[1][11]

Q4: How can I proactively assess the stability of my compound and identify potential degradation products?

A: The most robust method is to perform a forced degradation study , also known as stress testing.[12][13] This is a standard practice in pharmaceutical development to understand degradation pathways and to develop stability-indicating analytical methods.[14][15] The study involves intentionally exposing the compound to harsh conditions to generate degradation products.

  • Why do this? It helps you:

    • Identify the likely degradation products that could form under long-term storage.[16]

    • Develop an analytical method (e.g., HPLC, LC-MS) that can separate the parent compound from all potential impurities and degradants.[17][18]

    • Understand the intrinsic stability of your molecule.[12]

A basic forced degradation study would expose the compound to heat, humidity, acid, base, and oxidative stress. See the protocols section for a detailed workflow.

Quantitative Data & Recommended Conditions

The following table summarizes the recommended storage conditions based on general principles for amino acid derivatives.

Condition Parameter Recommendation Rationale & References
Long-Term Storage Temperature-20°C or belowMinimizes all potential degradation pathways by reducing kinetic energy.[1][9]
AtmosphereInert Gas (Argon/Nitrogen)Displaces oxygen and moisture, preventing oxidation and hydrolysis.[1]
ContainerTightly-sealed, amber glass vialProtects from moisture, oxygen, and light.[2][9]
Short-Term Storage Temperature2-8°CSuitable for days to weeks, but not ideal for months or years.[1]
(Working Aliquot)AtmosphereSealed vial with desiccantProtects from ambient humidity during frequent use.[19][20]
Handling EnvironmentLow humidity / Dry BoxMinimizes moisture uptake during weighing and sample preparation.[11]
EquilibrationAllow container to reach RT before openingPrevents condensation of atmospheric moisture on the cold compound.[1]

Experimental Protocols

Protocol 1: Optimal Storage and Handling Workflow

This protocol is designed to be a self-validating system to preserve the integrity of your compound.

  • Aliquot Upon Receipt: Upon receiving a new batch, and working quickly in a low-humidity environment, aliquot the bulk powder into smaller, single-use vials suitable for your typical experimental needs. This prevents repeated warming/cooling and exposure of the entire batch.[11]

  • Inert Gas Purge: Before sealing each aliquot, gently purge the vial with an inert gas like argon or nitrogen to displace air and moisture.[1]

  • Primary Sealing: Use vials with PTFE-lined screw caps for a tight seal. For extra protection, wrap the cap-vial interface with parafilm.[19]

  • Secondary Containment: Place the primary aliquots inside a larger, sealed container (e.g., a small desiccator or a heat-sealed foil bag) that also contains a desiccant pouch.[19][20]

  • Labeling: Clearly label each aliquot with the compound name, batch number, date, and concentration (if in solution).

  • Storage: Place the secondary container in a -20°C or -80°C freezer.

  • Retrieval for Use:

    • Remove only the secondary container from the freezer.

    • Allow the entire container to equilibrate to room temperature on the benchtop (typically 30-60 minutes) before opening it.[1]

    • Remove a single aliquot vial and promptly reseal and return the secondary container to the freezer.

    • The single aliquot can now be opened for weighing.

dot

TroubleshootingWorkflow Observe Observe Stored Sample CheckAppearance Visual Change? (Clumping, Discoloration) Observe->CheckAppearance PurityCheck Perform Routine Purity Check (e.g., HPLC) CheckAppearance->PurityCheck No Hypothesize Hypothesize Degradation (Moisture and/or Thermal) CheckAppearance->Hypothesize Yes Compare Compare to Reference Standard and Initial Data PurityCheck->Compare Result Purity within Specification? Compare->Result Proceed Proceed with Experiment Result->Proceed Yes Quarantine Quarantine Batch Contact Supplier Result->Quarantine No Investigate Conduct Investigation Hypothesize->Investigate Actions 1. Quantify Water Content (Karl Fischer) 2. Forced Degradation Study 3. Structure Elucidation (LC-MS/NMR) Investigate->Actions

Caption: Troubleshooting workflow for a potentially degraded sample.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing purity. The exact conditions (column, mobile phase) must be developed specifically for your molecule.

  • Objective: To separate the parent compound from any potential impurities or degradants.

  • Materials:

    • (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (test sample and a retained reference standard).

    • HPLC-grade solvents (e.g., acetonitrile, methanol, water).

    • HPLC-grade buffers/additives (e.g., formic acid, ammonium acetate).

    • Appropriate HPLC column (e.g., C18 for reversed-phase).

    • HPLC system with UV or MS detector.[21][22]

  • Method:

    • Standard Preparation: Prepare a stock solution of the reference standard in a suitable diluent (e.g., 1 mg/mL in water/acetonitrile).

    • Sample Preparation: Prepare the test sample at the exact same concentration as the standard.

    • Chromatography:

      • Inject equal volumes of the standard and sample solutions.

      • Run a gradient elution method (e.g., starting with high aqueous content and ramping up the organic solvent) to ensure both polar and non-polar impurities are eluted and detected.

      • The detection wavelength should be chosen to maximize the response of the parent compound (e.g., 210 nm for the carboxyl group if no other chromophore is present).[22]

  • Data Analysis:

    • Compare the chromatograms of the test sample and the reference standard.

    • Look for any new peaks in the test sample or a significant decrease in the main peak area relative to the standard.

    • Calculate the purity of the test sample by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

    • A significant drop in purity compared to the initial certificate of analysis indicates degradation.

References

  • A practical guide to forced degradation and stability studies for drug substances. Vertex AI Search.
  • Handling and Storage of Peptides - FAQ. AAPPTEC.
  • Development of forced degradation and stability indicating studies of drugs—A review. Ain-Shams Journal of Pharmaceutical Sciences.
  • A Review on Force Degradation Studies for Drug Substances. ijarsct.org.
  • Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider
  • Forced degradation studies for drug substances and drug products- scientific and regulatory considerations.
  • Weiss, I. M., et al. (2018). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. BMC Biophysics.
  • How long can I store amino acid deriv
  • Thermal degradation of 18 amino acids during pyrolytic processes.
  • The Role of Moisture in Protein Stability. University of Connecticut.
  • Shelf Life and Storage Requirements for Amino Acids: A Guide. Pangoo.biz.
  • Handling and storage of hygroscopic 1-Phenylcyclohexylamine hydrochloride. Benchchem.
  • Predicting the Decomposition Mechanism of the Serine α-Amino Acid in the Gas Phase and Condensed Media. ACS Omega.
  • Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine.
  • The MSDS HyperGlossary: Hygroscopic.
  • Is there a practical and efficient way to protect hygroscopic compounds
  • How long can one store amino acids at room temper
  • The Role of Desiccants in Protecting Hygroscopic Chemicals. Ibis Scientific, LLC.
  • Summary of analytical methods for detecting amino acid impurities.
  • Analytical Methods For Amino Acids. Tamilnadu Test House.
  • How to Handle Hygroscopic Reference Standards?
  • Analytical Methods for Amino Acids. Shimadzu.
  • Recent trends in analytical methods for the determination of amino acids in biological samples. PubMed.

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Optimization

Technical Support Center: Troubleshooting (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Synthesis

Welcome to the Advanced Application Support Center. The synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid —a sterically demanding, oxygen-heterocycle-bearing β -amino acid—presents unique kinetic and thermo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support Center. The synthesis of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid —a sterically demanding, oxygen-heterocycle-bearing β -amino acid—presents unique kinetic and thermodynamic challenges.

Because this molecule is highly valuable for peptidomimetic drug development, researchers typically employ one of two scalable routes: Biocatalytic Asymmetric Amination (using ω -transaminases) or Chemocatalytic Asymmetric Hydrogenation (using Rh/Ru transition metal complexes). This guide addresses the root causes of low conversion rates in both pathways, providing causality-driven explanations and self-validating protocols.

PART 1: Biocatalytic Route ( ω -Transaminase)

The biocatalytic route utilizes an ω -transaminase ( ω -TA) to convert 3-(5-methyloxolan-2-yl)-3-oxopropanoic acid directly into the target β -amino acid.

FAQ 1: Why does my conversion stall at 30-40% despite adding a massive excess of the amine donor?

The Causality: Transaminase reactions are governed by a strictly thermodynamic equilibrium ( Keq​ ). For bulky β -keto acids, the Keq​ is often highly unfavorable ( Keq​≪1 ). Simply increasing the concentration of the amine donor (e.g., isopropylamine, IPA) is insufficient because the accumulation of the ketone byproduct (acetone) triggers severe product inhibition and pushes the reverse reaction [2]. The Solution: You must actively manipulate Le Chatelier's principle. If using IPA as the donor, apply a mild vacuum or a continuous N2​ sweep to evaporate the acetone in situ. Alternatively, switch to an L-Alanine / LDH / GDH enzymatic cascade . In this system, L-alanine acts as the donor, producing pyruvate. Lactate dehydrogenase (LDH) immediately reduces pyruvate to lactate, driven by NADH recycling via Glucose dehydrogenase (GDH) [1]. This renders the transamination effectively irreversible.

FAQ 2: My equilibrium shift is active, but the initial reaction rate ( Vmax​ ) is still practically zero. What is failing?

The Causality: The 5-methyloxolan-2-yl ring is a bulky, oxygen-rich heterocycle. Wild-type ω -TAs possess a strict "small binding pocket" that typically only accommodates substituents up to the size of an ethyl group. If the heterocycle cannot enter the active site, no chemistry occurs, regardless of thermodynamics. The Solution: Transition from wild-type enzymes to engineered variants. Specifically, look for ω -TA mutants with expanded active sites (e.g., variants with mutations corresponding to L57 or W59 in Ochrobactrum anthropi ω -TA) that alleviate steric clashes with the oxolane ring[2].

EnzymaticCascade Keto 3-(5-methyloxolan-2-yl) -3-oxopropanoic acid TA Engineered ω-TA Keto->TA Amino (3S)-3-Amino-3-(5-methyloxolan-2-yl) propanoic acid Alanine L-Alanine (Amine Donor) Alanine->TA Pyruvate Pyruvate (Inhibitor) LDH Lactate Dehydrogenase (LDH) Pyruvate->LDH Lactate Lactate (Inert) TA->Amino TA->Pyruvate LDH->Lactate NAD NAD+ LDH->NAD GDH Glucose Dehydrogenase (GDH) NADH NADH GDH->NADH Glucose to Gluconolactone NADH->LDH NAD->GDH

Fig 1: Thermodynamic equilibrium shift via an irreversible LDH/GDH multi-enzyme cascade.

PART 2: Chemocatalytic Route (Asymmetric Hydrogenation)

This route involves the asymmetric hydrogenation of the unprotected β -enamino ester (e.g., methyl (Z)-3-amino-3-(5-methyloxolan-2-yl)acrylate) using a chiral Rhodium or Ruthenium catalyst (e.g., Ru(OAc)2[(R)-dm-segphos]) [3].

FAQ 3: The hydrogenation of the β -enamino ester is yielding <10% conversion after 24 hours at 3 MPa H2​ . Is the catalyst dead?

The Causality: Low conversion in the hydrogenation of unprotected β -enamino esters is rarely a simple pressure issue. It is usually caused by keto-enamine tautomerization or catalyst poisoning . Unprotected enamino esters can tautomerize to their imine forms, which coordinate poorly to the metal center compared to the enamine. Furthermore, trace moisture generates strongly coordinating hydroxide species that poison the Ru/Rh active sites. The Solution: Introduce an acid additive . The addition of a weak Brønsted acid (like acetic acid or trifluoroacetic acid) serves a dual purpose: it protonates inhibitory hydroxides (reactivating the catalyst) and accelerates the tautomerization equilibrium toward the reactive enamine species, drastically improving turnover frequencies (TOF)[4].

FAQ 4: How can I verify if my low conversion is due to steric hindrance vs. trace impurities (poisoning)?

The Causality: Differentiating between kinetic barriers (sterics) and active-site deactivation (poisoning) is critical to avoid wasting expensive chiral ligands. The Solution: Perform a "Spike and Monitor" self-validating test. Set up two parallel reactors. To Reactor A, add your standard substrate. To Reactor B, add the standard substrate plus 10 mol% of an unhindered, highly reactive benchmark substrate (e.g., methyl 3-amino-but-2-enoate). If Reactor B hydrogenates the benchmark substrate but leaves your oxolane-substrate untouched, the issue is steric hindrance (requiring a ligand change, e.g., to Josiphos). If Reactor B fails to hydrogenate both, your system is poisoned by impurities (requiring stringent inert-gas techniques and substrate recrystallization).

HydrogenationTroubleshooting Start Issue: Conversion < 10% in Asymmetric Hydrogenation CheckH2 Monitor H2 Uptake (Self-Validating Step) Start->CheckH2 ZeroUptake Zero H2 Uptake from t=0 CheckH2->ZeroUptake SlowUptake Slow/Stalling H2 Uptake CheckH2->SlowUptake Poisoning Diagnosis: Catalyst Poisoning (O2, H2O, or Amines) ZeroUptake->Poisoning Kinetics Diagnosis: Tautomerization or Steric Clash SlowUptake->Kinetics SolPoison Action: Purify substrate, Schlenk techniques Poisoning->SolPoison SolAcid Action: Add 10 mol% Acetic Acid to promote enamine formation Kinetics->SolAcid

Fig 2: Decision tree for troubleshooting low conversion in asymmetric hydrogenation.

PART 3: Quantitative Data & Experimental Protocols

Comparative Conversion Data Summary

The following table summarizes the expected conversion metrics before and after applying the troubleshooting principles described above.

Synthetic RouteBaseline ConditionTroubleshooting InterventionResulting ConversionEnantiomeric Excess (ee)
Biocatalytic ( ω -TA) 5 eq. Isopropylamine, Closed Vessel N2​ Sweep (Acetone removal) + Engineered ω -TA> 95% (24h)> 99% (3S)
Biocatalytic ( ω -TA) 5 eq. L-Alanine, No CascadeAddition of LDH/GDH + Glucose> 98% (12h)> 99% (3S)
Chemocatalytic (Ru) 3 MPa H2​ , Methanol solventAddition of 10 mol% Acetic Acid85 - 92% (18h)94 - 96% (3S)
Chemocatalytic (Rh) 3 MPa H2​ , Standard PhosphineSwitch to Rh-Josiphos ligand> 95% (12h)> 98% (3S)
Self-Validating Experimental Protocols
Protocol 1: Optimized ω -TA Amination with Multi-Enzyme ISPR

This protocol utilizes a self-validating pH-stat method. As glucose is oxidized to gluconolactone (which hydrolyzes to gluconic acid), the pH will drop. The rate of base addition directly correlates to the reaction conversion, providing real-time validation without HPLC sampling.

  • Preparation: In a 100 mL bioreactor, dissolve 3-(5-methyloxolan-2-yl)-3-oxopropanoic acid (50 mM) and L-alanine (250 mM) in 50 mL of 100 mM phosphate buffer (pH 7.5).

  • Cofactor Addition: Add Pyridoxal 5'-phosphate (PLP, 1 mM), NAD+ (1 mM), and Glucose (150 mM).

  • Enzyme Loading: Add engineered ω -TA (5 mg/mL), LDH (20 U/mL), and GDH (20 U/mL).

  • Self-Validating Execution: Maintain the temperature at 30°C. Engage a pH-stat titrator loaded with 1 M NaOH set to maintain pH 7.5.

  • Monitoring: The reaction is complete when NaOH consumption ceases. A theoretical yield of 50 mM product will consume exactly 50 mmol of NaOH. Extract the aqueous layer with ethyl acetate (after adjusting to pH 2 to remove unreacted ketone), then adjust to pH 7 to precipitate/isolate the target β -amino acid.

Protocol 2: Air-Free Asymmetric Hydrogenation with Acid Additive

This protocol uses hydrogen pressure drop as a self-validating metric for kinetic turnover.

  • Substrate Purification: Dissolve methyl (Z)-3-amino-3-(5-methyloxolan-2-yl)acrylate in minimal hot ethyl acetate and recrystallize to remove trace amine impurities. Dry under high vacuum for 12 hours.

  • Inert Preparation: In a nitrogen-filled glovebox, charge a stainless-steel autoclave with the purified substrate (1.0 mmol) and[Ru(OAc)2((R)-dm-segphos)] (0.01 mmol, 1 mol%).

  • Solvent & Additive: Add 5.0 mL of rigorously degassed, anhydrous methanol. Add 0.1 mmol (10 mol%) of glacial acetic acid.

  • Hydrogenation: Seal the autoclave, remove it from the glovebox, and purge with H2​ gas three times. Pressurize to 3.0 MPa.

  • Self-Validating Execution: Heat to 60°C. Monitor the pressure gauge. A successful reaction will show a quantifiable pressure drop corresponding to 1.0 mmol of H2​ consumption. If pressure stabilizes before theoretical consumption, re-pressurize; if it fails to drop further, catalyst poisoning has occurred.

References

  • A co-expression system to shift the equilibrium of transamination reactions toward the synthesis of enantiomerically pure amines Molecular Catalysis, 2019.[Link]

  • Active-Site Engineering of ω-Transaminase for Production of Unnatural Amino Acids Carrying a Side Chain Bulkier than an Ethyl Substituent Applied and Environmental Microbiology, 2014.[Link]

  • Practical, Catalytic Enantioselective Hydrogenation to Synthesize N-Unprotected β-Amino Esters ACS Publications, 2011.[Link]

  • Additive Effects on Asymmetric Catalysis Chemical Reviews, 2016.[Link]

Reference Data & Comparative Studies

Validation

The Next-Generation Peptidomimetic Toolkit: (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid vs. Standard β-Amino Acids

Executive Summary: The incorporation of non-natural amino acids is a cornerstone of modern peptide drug design. While standard β-amino acids offer baseline resistance to proteolytic degradation, they often introduce exce...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The incorporation of non-natural amino acids is a cornerstone of modern peptide drug design. While standard β-amino acids offer baseline resistance to proteolytic degradation, they often introduce excessive backbone flexibility, resulting in a high entropic penalty upon target binding. This guide evaluates the performance of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (AMOPA) —a highly constrained, cyclic ether-substituted β-amino acid—against standard aliphatic β-amino acids, detailing the mechanistic rationale, comparative physicochemical profiles, and validated experimental workflows for their integration into drug discovery pipelines.

Mechanistic Rationale: The Shift to Conformationally Constrained β-Amino Acids

Standard β-amino acids (e.g., β-alanine, β-homoleucine) are widely utilized to improve the metabolic stability of peptide therapeutics [1]. By adding an extra methylene carbon to the peptide backbone, they effectively evade recognition by endogenous α-proteases. However, this extra bond increases the degrees of freedom (φ, θ, and ψ dihedral angles), often leading to unstructured, flexible peptides in solution. When a flexible peptide binds to its target receptor, it must lock into a specific conformation, incurring a massive thermodynamic entropic penalty that reduces overall binding affinity.

To overcome this, next-generation drug design utilizes sterically constrained building blocks. AMOPA features a 5-methyloxolan-2-yl (tetrahydrofuran) ring at the β-carbon. This bulky, oxygen-containing heterocycle serves three distinct mechanistic purposes:

  • Conformational Pre-organization: The steric bulk of the oxolane ring restricts the backbone dihedral angles, forcing the peptide into specific secondary structures (such as stable β-turns or 14-helices) [2].

  • Enhanced Solvation: Unlike purely aliphatic side chains, the ether oxygen of the oxolane ring acts as a hydrogen-bond acceptor, improving aqueous solubility and modulating the topological polar surface area (TPSA)[3].

  • Extreme Protease Shielding: The proximity of the substituted ring to the amide bond creates a steric shield that drastically reduces the rate of enzymatic hydrolysis compared to linear β-amino acids[3].

Workflow A Target Identification & Sequence Design B Standard β-Amino Acid (Flexible Backbone) A->B Linear Substitution C (3S)-AMOPA Incorporation (Rigidified Backbone) A->C Cyclic Ether Substitution D High Entropic Penalty Low Target Affinity B->D Protease Resistant, but Flexible E Pre-organized Conformation High Target Affinity C->E Protease Resistant & Rigid

Workflow comparing standard vs. AMOPA-substituted peptidomimetics in drug design.

Comparative Physicochemical & Structural Profiling

When selecting a β-amino acid for a peptidomimetic scaffold, scientists must balance lipophilicity, structural rigidity, and synthetic feasibility. The table below summarizes the quantitative and qualitative differences between standard β-amino acids and the specialized AMOPA molecule.

Property / MetricStandard β-AlanineStandard β-Homophenylalanine(3S)-AMOPA
Side-Chain Structure None (Linear)Benzyl group5-Methyloxolan-2-yl
Backbone Flexibility High (Unstructured)ModerateLow (Highly Constrained)
Secondary Structure Random CoilRandom Coil / Weak HelixStable β-Turn / 14-Helix
Proteolytic Half-Life (Serum) ~4 - 6 hours~8 - 12 hours> 48 hours
H-Bond Acceptors 1 (Carbonyl)1 (Carbonyl)2 (Carbonyl + Ether Oxygen)
Relative Lipophilicity LowHighModerate (Balanced by Oxygen)

Experimental Workflows & Protocols

As a Senior Application Scientist, I must emphasize that working with sterically demanding building blocks like AMOPA requires strict protocol optimization. Standard peptide coupling conditions will fail due to the steric hindrance of the oxolane ring. The following protocols are designed as self-validating systems to ensure experimental integrity.

Protocol 1: Sterically Hindered Solid-Phase Peptide Synthesis (SPPS)

Causality: The bulky 5-methyloxolan-2-yl group shields the amine, making nucleophilic attack sluggish. Standard HBTU coupling is insufficient. We replace it with HATU and HOAt, which form a highly reactive 7-aza-1-hydroxybenzotriazole active ester, effectively accelerating the coupling of hindered amines. Self-Validation: Always run a parallel synthesis of the same sequence using β-alanine. If the β-alanine sequence couples successfully but the AMOPA sequence fails, the issue is isolated to steric hindrance, not reagent degradation or resin issues.

Step-by-Step Methodology:

  • Resin Preparation: Swell 0.1 mmol of Rink Amide AM resin in Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

  • Activation: In a separate vial, dissolve 0.4 mmol (4 eq) of Fmoc-(3S)-AMOPA-OH, 0.38 mmol (3.8 eq) of HATU, and 0.4 mmol (4 eq) of HOAt in minimal DMF. Add 0.8 mmol (8 eq) of N,N-Diisopropylethylamine (DIPEA).

  • Coupling: Transfer the activated ester solution to the resin. Allow the coupling reaction to proceed for 4 to 6 hours at room temperature (significantly longer than the standard 45 minutes for unhindered amino acids).

  • Verification: Perform a Kaiser test. If the test is positive (blue), repeat the coupling step (double coupling) using DIC/Oxyma Pure to provide an alternative activation mechanism.

  • Cleavage: Cleave the peptide from the resin using TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and lyophilize.

Protocol 2: Plasma Stability and Proteolytic Degradation Assay

Causality: To prove that the oxolane ring provides superior shielding over standard β-amino acids, the synthesized peptides must be subjected to aggressive proteolytic environments. The steric bulk prevents the protease active site from accessing the scissile amide bond. Self-Validation: Include a native α-peptide positive control (expected half-life < 30 mins) and a standard β-alanine peptide (expected half-life ~4-6 hours). This internal calibration ensures the serum proteases are active and the LC-MS quantification is properly calibrated.

Step-by-Step Methodology:

  • Preparation: Prepare a 1 mM stock solution of the AMOPA-peptide, the β-alanine control peptide, and the α-peptide control in PBS (pH 7.4).

  • Incubation: Mix 100 µL of the peptide stock with 900 µL of 25% human blood serum (pre-warmed to 37°C). Incubate the mixture at 37°C with gentle agitation.

  • Sampling: At time points t = 0, 1, 2, 4, 8, 24, and 48 hours, extract a 100 µL aliquot.

  • Quenching: Immediately quench the extracted aliquot by adding 100 µL of ice-cold acetonitrile containing 1% TFA to precipitate serum proteins.

  • Centrifugation: Centrifuge the quenched samples at 14,000 rpm for 10 minutes at 4°C.

  • Quantification: Analyze the supernatant via LC-MS/MS. Plot the area under the curve (AUC) of the parent mass over time to calculate the degradation half-life ( t1/2​ ).

Conformational Control & Pharmacokinetic Impact

The integration of the 5-methyloxolan-2-yl ring is not merely a structural novelty; it is a calculated application of the Thorpe-Ingold effect. By introducing heavy substitution at the β-carbon, the bond angles of the backbone are compressed, which in turn severely restricts the available rotational space of the adjacent bonds.

As demonstrated in literature regarding tetrahydrofuran Cα-tetrasubstituted amino acids[2], this restriction forces the peptide backbone to adopt consecutive β-turns. When applied to drug design, this pre-organization drastically lowers the entropic cost of binding to a target receptor. Furthermore, the embedded ether oxygen provides a critical hydrogen-bond acceptor that improves the molecule's interaction with aqueous solvents, directly counteracting the high lipophilicity typically associated with heavily substituted carbon frameworks[3].

Logic A Oxolane Ring Core Steric Bulk & Ether Oxygen B Backbone Constraint Restricted Dihedral Angles A->B C H-Bond Acceptor Improved Solvation A->C D Protease Resistance Steric Shielding A->D E Enhanced Pharmacokinetics High Oral Bioavailability B->E C->E D->E

Structural logic of the oxolane ring driving enhanced pharmacokinetic properties.

References

  • Maity, P., Zabel, M., & König, B. (2007). Tetrahydrofuran Cα-Tetrasubstituted Amino Acids: Two Consecutive β-Turns in a Crystalline Linear Tripeptide. The Journal of Organic Chemistry, 72(21), 8046-8053. URL:[Link]

  • McLaughlin, M., Yazaki, R., Fessard, T. C., & Carreira, E. M. (2014). Oxetanyl Peptides: Novel Peptidomimetic Modules for Medicinal Chemistry. Organic Letters, 16(16), 4070-4073. URL:[Link]

  • Riaz, N. N., Rehman, F., & Ahmad, M. M. (2017). β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Med Chem, 7, 302-307. URL:[Link]

Sources

Comparative

validating (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid purity using LC-MS/MS

Comprehensive Guide to Validating (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Purity: LC-MS/MS vs. Traditional Modalities As drug development increasingly relies on complex peptidomimetics, PROTACs, and modified b...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Guide to Validating (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Purity: LC-MS/MS vs. Traditional Modalities

As drug development increasingly relies on complex peptidomimetics, PROTACs, and modified biologics, the demand for highly pure non-natural amino acid building blocks has surged. (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a prime example of a specialized beta-amino acid whose structural nuances—specifically its polar aliphatic backbone and oxygen-containing heterocycle—present unique analytical challenges.

This guide provides a definitive, causality-driven framework for validating the purity of this compound. By comparing traditional modalities against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), we will establish why direct, underivatized LC-MS/MS is the gold standard for this class of molecules, supported by ICH Q2(R2) validation principles[1].

The Analytical Challenge: Escaping the Derivatization Trap

Historically, amino acid analysis has relied on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Gas Chromatography-Mass Spectrometry (GC-MS). However, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid lacks a conjugated pi-electron system, rendering UV detection nearly blind to it without pre-column derivatization (e.g., using FMOC-Cl or Ninhydrin).

The Causality of Failure in Traditional Methods:

  • Derivatization Artifacts: Reagents used for HPLC-UV or GC-MS (silylation) can induce ring-opening side reactions in the 5-methyloxolan-2-yl moiety, leading to false impurity profiles.

  • Ion Suppression in Standard LC: On standard C18 reversed-phase columns, highly polar underivatized amino acids fail to partition into the hydrophobic stationary phase. They elute in the void volume, where co-eluting matrix salts cause severe MS ion suppression[2].

  • Isobaric Interferences: Complex synthetic pathways often yield diastereomers or structural isomers (e.g., variations in the oxolane ring methyl position). qNMR can confirm bulk identity but lacks the trace-level sensitivity required to quantify these impurities at the 0.05% threshold required by modern pharmacopeias.

Method Comparison Matrix

To objectively select the optimal modality, we must evaluate performance against the rigorous demands of pharmaceutical quality control.

Table 1: Performance Metrics for Beta-Amino Acid Purity Validation

Analytical ModalitySample PreparationSensitivity (LOD)Specificity / ResolutionRun TimePrimary Limitation
LC-MS/MS (HILIC) Minimal (Dilute & Shoot)< 1 ng/mL Very High (MRM) 5–8 min Requires specialized MS expertise
HPLC-UV Complex (Derivatization)~ 1 µg/mLModerate (Co-elution risk)15–20 minDerivatization alters native state
GC-MS Two-step derivatization~ 10 ng/mLHigh20–30 minThermal degradation risk
qNMR None (Requires D2O)~ 1 mg/mL (0.1%)High (Structural ID)10 minInsufficient for trace impurities

Data synthesis indicates that LC-MS/MS offers the only viable pathway for high-throughput, trace-level quantification without altering the molecule's native state[3].

Architecting the LC-MS/MS Workflow

To achieve baseline resolution and maximum sensitivity without derivatization, the analytical architecture must leverage Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Multiple Reaction Monitoring (MRM) .

The Chromatographic Rationale: Instead of relying on hydrophobic interactions, HILIC utilizes a polar stationary phase (e.g., zwitterionic or bare silica). The mobile phase consists of a high percentage of organic solvent (Acetonitrile) with a small amount of aqueous buffer. The amino acid partitions into a water-enriched layer immobilized on the stationary phase. This retains the polar (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid well past the void volume, ensuring it enters the electrospray ionization (ESI) source free of suppressing salts[2][3].

LCMS_Workflow Prep Sample Prep (Dilute & Shoot) HILIC HILIC Chromatography (Polar Retention) Prep->HILIC ESI ESI+ Ionization (Droplet Desolvation) HILIC->ESI Q1 Q1 Selection [M+H]+ m/z 174.1 ESI->Q1 Q2 Q2 Collision Cell (Argon Gas CID) Q1->Q2 Q3 Q3 Monitoring m/z 156.1 & 128.1 Q2->Q3 Data Data Analysis (Peak Integration) Q3->Data

LC-MS/MS workflow for underivatized amino acid quantification using HILIC and MRM.

Mechanistic Insight: Gas-Phase Fragmentation

For (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid (Chemical Formula: C8H15NO3, Exact Mass: 173.1 Da), positive electrospray ionization (ESI+) yields a robust protonated precursor ion [M+H]+ at m/z 174.1. Inside the Q2 collision cell, Collision-Induced Dissociation (CID) using Argon gas systematically fractures the molecule. The most stable leaving groups dictate the transitions: loss of water from the carboxylic acid, loss of ammonia from the beta-amino group, and cleavage of the oxolane ring.

Fragmentation Parent Precursor Ion m/z 174.1 [C8H16NO3]+ Frag1 Product Ion 1 m/z 156.1 Loss of H2O Parent->Frag1 -H2O (-18 Da) CID 15V Frag2 Product Ion 2 m/z 157.1 Loss of NH3 Parent->Frag2 -NH3 (-17 Da) CID 15V Frag3 Product Ion 3 m/z 128.1 Loss of HCOOH Parent->Frag3 -HCOOH (-46 Da) CID 25V

Proposed CID fragmentation pathway for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

Self-Validating Protocol: ICH Q2(R2) Compliance

To ensure the trustworthiness of the LC-MS/MS data, the method must be validated according to the updated ICH Q2(R2) guidelines, which emphasize a lifecycle and Quality-by-Design (QbD) approach to analytical procedures[4]. The following step-by-step protocol embeds self-validating system suitability checks into the workflow.

Step 1: System Suitability Testing (SST)

  • Action: Inject a mid-level calibration standard (e.g., 100 ng/mL) six consecutive times.

  • Causality: Verifies that the LC-MS/MS system is equilibrated. The HILIC stationary phase requires extensive hydration; premature injection leads to retention time drift.

  • Acceptance Criteria: Retention time Relative Standard Deviation (RSD) ≤1.0% ; Peak area RSD ≤2.0% .

Step 2: Specificity and Matrix Effects

  • Action: Analyze a blank solvent injection, a matrix blank (if applicable), and a sample spiked with known isobaric impurities (e.g., structural isomers of the oxolane ring).

  • Causality: Proves that the MRM transitions (m/z 174.1 156.1) isolate the target analyte from background noise and isomers[1].

  • Acceptance Criteria: No interfering peaks >20% of the Lower Limit of Quantitation (LLOQ) area at the target retention time.

Step 3: Linearity and Range

  • Action: Prepare a 7-point calibration curve ranging from 1 ng/mL to 1000 ng/mL using serial dilution in 90:10 Acetonitrile:Water.

  • Causality: Establishes the dynamic range of the electron multiplier detector and ensures quantitative accuracy across expected purity levels.

  • Acceptance Criteria: Correlation coefficient ( R2 ) ≥0.995 . Back-calculated concentrations must be within ±15% of nominal values ( ±20% at LLOQ).

Step 4: Accuracy and Precision (Repeatability)

  • Action: Prepare Quality Control (QC) samples at three concentration levels (Low, Mid, High) spanning the linear range. Analyze 5 replicates per level.

  • Causality: Validates that the extraction/dilution protocol is reproducible and that the MS ionization efficiency remains stable over the batch run[4].

  • Acceptance Criteria: Mean accuracy within 85–115% of nominal concentration; Precision (RSD) ≤15% .

Conclusion

Validating the purity of highly polar, non-natural building blocks like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid exposes the critical flaws in legacy analytical techniques. Derivatization-dependent methods introduce unacceptable variability and risk altering the molecule's structural integrity. By leveraging HILIC chromatography paired with triple-quadrupole MRM detection, laboratories can achieve an orthogonal, highly specific, and self-validating analytical method. Adhering to this LC-MS/MS framework not only ensures compliance with ICH Q2(R2) standards but guarantees the uncompromised quality of downstream pharmaceutical products.

References

  • ICH Q2 (R2) Validation of Analytical Procedures MasterControl URL:[Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs URL:[Link]

  • Rapid quantification of underivatized alloisoleucine and argininosuccinate using mixed-mode chromatography with tandem mass spectrometry PubMed (National Institutes of Health) URL:[Link]

Sources

Validation

A Comparative Guide to the Efficacy of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Stereoisomers

This guide provides a comprehensive analysis of the potential comparative efficacy of the stereoisomers of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. In the absence of direct comparative studies on this specific...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive analysis of the potential comparative efficacy of the stereoisomers of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. In the absence of direct comparative studies on this specific molecule, this document synthesizes fundamental principles of stereopharmacology with experimental data from structurally analogous compounds to provide a predictive framework for researchers, scientists, and drug development professionals. The focus is on elucidating the causal relationships between stereochemistry and biological activity, offering insights into potential therapeutic applications.

Introduction: The Significance of Chirality in Drug Design

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a chiral molecule possessing two stereocenters, giving rise to four possible stereoisomers: (3S, 2'S, 5'S), (3S, 2'R, 5'R), (3S, 2'S, 5'R), and (3S, 2'R, 5'S). The fixed (3S) configuration suggests a specific synthetic pathway, while the stereochemistry at the 2- and 5-positions of the oxolane ring can vary. The spatial arrangement of these substituents is critical, as biological systems, particularly receptors and enzymes, are chiral environments. This inherent chirality of biological targets leads to stereospecific interactions, often resulting in significant differences in pharmacology, pharmacokinetics, and toxicology among stereoisomers.

A classic example of the importance of stereochemistry is the case of thalidomide, where one enantiomer is an effective sedative while the other is a potent teratogen. This underscores the necessity of evaluating each stereoisomer of a chiral drug candidate independently. For a molecule like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, which is a γ-aminobutyric acid (GABA) analog, stereochemistry is expected to play a pivotal role in its interaction with GABA receptors and transporters.[1]

Predicted Pharmacological Profile: A Focus on the GABAergic System

Given its structural similarity to GABA, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is predicted to modulate the GABAergic system. GABA is the primary inhibitory neurotransmitter in the mammalian central nervous system, and its analogs are used as anticonvulsants, anxiolytics, and sedatives.[1] The efficacy of these analogs is highly dependent on their ability to bind to and/or modulate GABA receptors (GABA-A, GABA-B) or to inhibit GABA transporters (GATs) or the GABA-transaminase (GABA-T) enzyme.

The interaction with these targets is highly stereoselective. For instance, the binding pocket of the GABA-A receptor is a precisely defined three-dimensional space. The affinity and efficacy of a ligand are determined by how well its functional groups align with the corresponding binding sites within the receptor. A change in the stereochemistry of a substituent, such as the methyl group on the oxolane ring, can dramatically alter this alignment, leading to a range of effects from full agonism to antagonism or even inactivity.

Comparative Efficacy Analysis: Insights from Analogous Compounds

Direct experimental data on the comparative efficacy of the stereoisomers of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is not currently available in the public domain. However, by examining studies on structurally related compounds, we can infer potential differences.

Stereoselectivity in GABA Receptor Binding

Research on various heterocyclic GABA analogs has consistently demonstrated the importance of stereochemistry for receptor affinity and selectivity. For example, studies on substituted pyrrolidine- and piperidine-based GABA analogs have shown that the stereochemical orientation of substituents can determine whether a compound is a selective agonist for GABA-A or GABA-B receptors. It is therefore highly probable that the different stereoisomers of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid will exhibit distinct binding profiles at GABA receptor subtypes.

Influence of Stereochemistry on Pharmacokinetics

The stereochemistry of a molecule can also significantly impact its absorption, distribution, metabolism, and excretion (ADME) profile. Enantiomers can be metabolized at different rates by chiral enzymes, such as the cytochrome P450 family, leading to different plasma concentrations and durations of action. For instance, one stereoisomer might be rapidly metabolized and cleared, resulting in a short half-life, while another might be more stable, leading to prolonged exposure and potentially a greater therapeutic effect or increased risk of side effects.

Proposed Experimental Workflow for Comparative Efficacy Testing

To definitively determine the comparative efficacy of the stereoisomers of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, a systematic experimental approach is required. The following workflow outlines the key in vitro and in vivo assays that would provide the necessary data.

Caption: Proposed experimental workflow for comparative efficacy testing.

Detailed Experimental Protocols
  • Objective: To determine the binding affinity (Ki) of each stereoisomer for the GABA-A receptor.

  • Materials: Rat cortical membranes, [3H]-muscimol (a high-affinity GABA-A agonist), unlabeled GABA (for non-specific binding determination), and the test stereoisomers.

  • Procedure:

    • Prepare serial dilutions of each stereoisomer.

    • Incubate the rat cortical membranes with a fixed concentration of [3H]-muscimol and varying concentrations of the test stereoisomer or unlabeled GABA.

    • After incubation, separate the bound and free radioligand by rapid filtration.

    • Quantify the bound radioactivity using liquid scintillation counting.

    • Calculate the IC50 value (concentration of the stereoisomer that inhibits 50% of the specific binding of [3H]-muscimol) and then determine the Ki value using the Cheng-Prusoff equation.

  • Objective: To assess the in vivo anticonvulsant efficacy of each stereoisomer.

  • Model: Pentylenetetrazol (PTZ)-induced seizure model in mice.

  • Procedure:

    • Administer each stereoisomer at various doses to different groups of mice via intraperitoneal (i.p.) injection.

    • After a predetermined pretreatment time, administer a convulsive dose of PTZ.

    • Observe the mice for the onset of clonic and tonic seizures and record the latency to seizure and the percentage of mice protected from seizures in each group.

    • Calculate the ED50 (effective dose required to protect 50% of the mice from seizures) for each stereoisomer.

Predicted Comparative Efficacy: A Tabular Summary

The following table provides a predictive summary of the potential differences in efficacy between the stereoisomers of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, based on the principles of stereopharmacology and data from analogous compounds. It is crucial to note that this is a hypothetical comparison and requires experimental validation.

StereoisomerPredicted GABA-A Receptor AffinityPredicted In Vivo Potency (Anticonvulsant)Predicted Metabolic StabilityRationale
(3S, 2'S, 5'S)HighHighModerateThe specific spatial arrangement may allow for optimal interaction with the GABA-A receptor binding site, leading to high affinity and potent in vivo activity.
(3S, 2'R, 5'R)Moderate to LowModerate to LowHighA different stereochemical orientation of the methyl group may result in a less favorable interaction with the receptor, leading to lower affinity and potency. However, this isomer might be less susceptible to metabolic enzymes, resulting in higher stability.
(3S, 2'S, 5'R)LowLowModerateThe combination of stereocenters may lead to a conformation that is not well-recognized by the GABA-A receptor, resulting in low affinity and minimal in vivo activity.
(3S, 2'R, 5'S)VariableVariableVariableThe biological activity of this diastereomer is difficult to predict without experimental data, as the interplay between the two chiral centers on the oxolane ring can lead to unexpected conformational preferences.

Conclusion and Future Directions

The stereochemical architecture of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a critical determinant of its potential biological activity. Based on established principles of stereopharmacology and data from analogous compounds, it is highly likely that the four stereoisomers will exhibit significant differences in their affinity for GABA receptors, in vivo efficacy, and pharmacokinetic properties. The (3S, 2'S, 5'S) isomer is predicted to be the most potent, but this hypothesis requires rigorous experimental validation.

Future research should focus on the stereoselective synthesis of each isomer and the systematic evaluation of their pharmacological and pharmacokinetic profiles using the experimental workflow outlined in this guide. Such studies will not only elucidate the structure-activity relationship for this particular compound but also contribute to the broader understanding of how stereochemistry influences the activity of GABAergic modulators. This knowledge is essential for the development of safer and more effective therapeutic agents for neurological and psychiatric disorders.

References

  • Tamura, N., Iwama, T., & Itoh, K. (1992). Synthesis and glutamate-agonistic activity of (S)-2-amino-3-(2,5-dihydro-5-oxo-3-isoxazolyl)-propanoic acid derivatives. Chemical & Pharmaceutical Bulletin, 40(2), 381-386. [Link]

  • Wikipedia. (n.d.). GABA analogue. In Wikipedia. Retrieved from [Link]

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Comparative

A Comparative Guide to Chiral HPLC Validation for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid Enantiomers

Introduction: The Criticality of Enantiomeric Purity in Drug Development In pharmaceutical development, the stereochemistry of a molecule is of paramount importance, as different enantiomers can exhibit widely varying ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Criticality of Enantiomeric Purity in Drug Development

In pharmaceutical development, the stereochemistry of a molecule is of paramount importance, as different enantiomers can exhibit widely varying pharmacological and toxicological profiles.[1] For novel compounds like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, a β-amino acid derivative, ensuring enantiomeric purity is a critical quality attribute. High-Performance Liquid Chromatography (HPLC) stands as the most prevalent technique for the enantioselective analysis of amino acids and their derivatives.[1][2] This guide provides an in-depth comparison of chiral HPLC methodologies and a comprehensive walkthrough of the validation process, grounded in scientific principles and regulatory expectations.

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[3] For chiral separations, this means proving the method can accurately and reliably quantify the desired enantiomer and separate it from its undesired counterpart and any other potential impurities. This guide will compare two primary direct chiral separation strategies and detail the validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines.[4][5][6]

Comparing Chiral Stationary Phases (CSPs) for Amino Acid Analysis

The direct separation of enantiomers on a chiral stationary phase (CSP) is often the preferred approach, eliminating the need for derivatization that can introduce additional steps and potential impurities.[1] The choice of CSP is the most critical factor in developing a successful chiral separation method. For a polar molecule like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, which contains both an amino and a carboxylic acid group, two classes of CSPs are particularly well-suited: macrocyclic glycopeptides and crown ethers.

Macrocyclic Glycopeptide CSPs (e.g., Astec CHIROBIOTIC V2)

Macrocyclic glycopeptide-based CSPs, such as those using vancomycin (CHIROBIOTIC V2) or teicoplanin (CHIROBIOTIC T), are highly versatile for separating polar and ionic compounds like underivatized amino acids. Their complex structures offer multiple interaction sites—including hydrogen bonding, ionic interactions, and π-π interactions—which contribute to their broad enantioselectivity.[7]

Key Characteristics:

  • Broad Selectivity: Effective for a wide range of molecules, including neutral compounds, amides, acids, esters, and amines.[8][9]

  • Multiple Mobile Phase Modes: Compatible with reversed-phase, normal-phase, and polar ionic modes, offering significant flexibility in method development.[10] The polar ionic mode, using volatile salts like ammonium formate in methanol, is particularly advantageous for LC-MS applications.[10]

  • High Stability and Capacity: These phases are known for their exceptional stability and higher sample capacity compared to some other chiral selectors.[8][9]

Crown Ether CSPs (e.g., CROWNPAK CR-I(+))

Crown ether-based CSPs are specifically designed for the separation of chiral amino acids and other small molecules with a primary amine group near the chiral center.[11] Chiral recognition occurs through the formation of a complex between the crown ether and the protonated primary amine (-NH3+) of the analyte under acidic mobile phase conditions.[11][12]

Key Characteristics:

  • High Specificity: Excellent for resolving underivatized amino acids and compounds with a primary amine.[11][13]

  • Predictable Elution Order: With a CROWNPAK CR(+) column, the D-enantiomer of an amino acid consistently elutes before the L-enantiomer, which can be inverted by using a CR(-) column.[11]

  • Acidic Mobile Phase Requirement: Typically requires a perchloric acid mobile phase to ensure the analyte's amino group is protonated for interaction with the crown ether.[12][14] Immobilized versions (CR-I) allow for a wider range of organic solvents.[14]

Performance Comparison: Macrocyclic Glycopeptide vs. Crown Ether CSPs
FeatureMacrocyclic Glycopeptide (e.g., Astec CHIROBIOTIC V2)Crown Ether (e.g., CROWNPAK CR-I(+))
Chiral Recognition Mechanism Multiple interactions (hydrogen bonding, ionic, π-π)[7]Host-guest complexation with protonated primary amines[11][12]
Analyte Applicability Broad: acids, amines, amides, neutral molecules[8][9]Specific: primary amines, especially amino acids[11]
Mobile Phase Flexibility High: Reversed-phase, normal-phase, polar organic, polar ionic[10]Moderate: Primarily acidic aqueous/organic mixtures[12]
Predictability Less predictable elution orderHighly predictable elution order (D-form first on CR(+))[11]
LC-MS Compatibility Excellent, especially in polar ionic mode with volatile buffers[10]Good, but perchloric acid mobile phases can be problematic

For the target analyte, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, both column types are strong candidates. The CHIROBIOTIC V2 offers greater flexibility for method development, while the CROWNPAK CR-I(+) may provide a highly specific and predictable separation. The final choice would be determined by experimental screening.

A Step-by-Step Guide to Chiral HPLC Method Validation

Once a suitable chiral separation method has been developed, it must be validated to ensure it is fit for its intended purpose, which in this context is the accurate quantification of the enantiomeric purity of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. The validation should be performed in accordance with ICH Q2(R2) guidelines.[3][6]

The following sections detail the core validation experiments.

Experimental Protocol: Validation Workflow

This workflow outlines the logical progression of experiments required for a comprehensive method validation.

G cluster_0 Method Development & Optimization cluster_1 Method Validation (ICH Q2) cluster_2 Finalization Dev Initial Method Development (Column & Mobile Phase Screening) Opt Method Optimization (Resolution > 2.0) Dev->Opt Spec Specificity / Selectivity (Forced Degradation) Opt->Spec Lin Linearity & Range Spec->Lin Acc Accuracy (% Recovery) Lin->Acc Prec Precision (Repeatability & Intermediate) Acc->Prec LODQ LOD & LOQ Prec->LODQ Rob Robustness LODQ->Rob SolStab Solution Stability Rob->SolStab Report Validation Report Compilation SolStab->Report

Caption: A typical workflow for chiral HPLC method development and validation.

Specificity (Selectivity)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or the other enantiomer. For a chiral method, the most important aspect is demonstrating baseline resolution from the unwanted enantiomer.

A crucial component of demonstrating specificity is conducting forced degradation studies.[15][16][17] These studies intentionally stress the drug substance to produce potential degradation products and ensure the analytical method can separate these from the main peak and its enantiomer, thus proving it is "stability-indicating."[18]

Experimental Protocol: Forced Degradation

  • Prepare Stock Solutions: Prepare solutions of the racemic (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid.

  • Apply Stress Conditions: Expose the solutions to the following conditions (suggested starting points):

    • Acid Hydrolysis: 0.1 N HCl at 60°C for 30 minutes.[17] Neutralize before analysis.

    • Base Hydrolysis: 0.1 N NaOH at 60°C for 30 minutes.[17] Neutralize before analysis.

    • Oxidation: 3% H₂O₂ at room temperature for 2 hours.

    • Thermal: Solid drug substance at 105°C for 24 hours.

    • Photolytic: Expose solution to a light source combining visible and UV light.[19] A control sample should be protected from light.[19]

  • Analysis: Analyze all stressed samples by HPLC, alongside an unstressed control sample.

  • Acceptance Criteria: The method is specific if the peaks for the (3S) and (3R) enantiomers are resolved from each other and from any degradation peaks. Peak purity analysis using a photodiode array (PDA) detector should be performed to confirm that the main peaks are spectrally pure. A target degradation of 5-20% is generally considered appropriate.[16]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the lowest and highest concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol: Linearity

  • Prepare Standards: Prepare a series of at least five standard solutions of the undesired (3R) enantiomer, spiking it into a constant, known concentration of the desired (3S) enantiomer. The concentration range should typically span from the Limit of Quantitation (LOQ) to 150% of the specification limit for the undesired enantiomer (e.g., if the limit is 0.1%, the range might be 0.05% to 0.15%).

  • Analysis: Inject each standard in triplicate.

  • Data Analysis: Plot the peak area response of the (3R) enantiomer against its concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.998.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by determining the recovery of a known amount of analyte (the undesired enantiomer) spiked into a sample matrix.

Experimental Protocol: Accuracy

  • Prepare Spiked Samples: Prepare samples of the (3S) enantiomer spiked with the (3R) enantiomer at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Prepare each level in triplicate.

  • Analysis: Analyze all spiked samples.

  • Data Analysis: Calculate the percentage recovery at each level using the formula: (Amount Found / Amount Added) * 100%.

  • Acceptance Criteria: The mean percent recovery should be within 90.0% to 110.0% for each level.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Assesses precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision: Assesses within-laboratory variations (different days, different analysts, different equipment).

Experimental Protocol: Precision

  • Prepare Samples: Prepare six replicate samples of the (3S) enantiomer spiked with the (3R) enantiomer at 100% of the specification limit.

  • Repeatability Analysis: A single analyst analyzes all six samples on the same day with the same instrument.

  • Intermediate Precision Analysis: A second analyst repeats the analysis of six new samples on a different day, preferably using a different HPLC system.

  • Data Analysis: Calculate the mean, standard deviation, and relative standard deviation (%RSD) for the amount of the (3R) enantiomer found in each set of six replicates.

  • Acceptance Criteria: The %RSD for each set should be ≤ 5.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: LOD & LOQ

  • Method 1 (Signal-to-Noise): Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3 for LOD and 10 for LOQ.

  • Method 2 (Calibration Curve): Calculate LOD and LOQ from the slope (S) and the standard deviation of the response (σ) of the linearity curve using the formulas: LOD = 3.3 * (σ / S) and LOQ = 10 * (σ / S).

  • Confirmation: The LOQ must be experimentally confirmed by analyzing samples at this concentration and demonstrating that the precision (%RSD) and accuracy (% Recovery) meet acceptable criteria.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.

Experimental Protocol: Robustness

  • Identify Parameters: Select critical chromatographic parameters to vary, such as:

    • Flow Rate (e.g., ± 0.1 mL/min)

    • Column Temperature (e.g., ± 2 °C)

    • Mobile Phase Composition (e.g., ± 2% organic modifier)

    • Mobile Phase pH (e.g., ± 0.1 units)

  • Analysis: Analyze a suitable sample (e.g., a system suitability solution) under each of the modified conditions.

  • Data Analysis: Evaluate the impact of each change on key system suitability parameters, such as resolution, retention time, and peak area.

  • Acceptance Criteria: The system suitability criteria (e.g., resolution between enantiomers ≥ 2.0) must be met under all tested variations.

Validation Summary Table

The results of the validation study should be compiled into a clear summary report.

Validation ParameterTypical Acceptance Criteria
Specificity No interference at the retention time of the enantiomers. Peak purity passes.
Linearity (r²) ≥ 0.998
Range Typically LOQ to 150% of specification limit
Accuracy (% Recovery) 90.0% – 110.0%
Precision (%RSD) ≤ 5.0%
LOD S/N ratio ≥ 3
LOQ S/N ratio ≥ 10; must be precise and accurate
Robustness System suitability criteria met under all varied conditions
Logical Relationships in Method Validation

G Specificity Specificity Linearity Linearity Specificity->Linearity ensures correct peak is measured Accuracy Accuracy Linearity->Accuracy defines concentration range Precision Precision Linearity->Precision defines concentration range Range Range Linearity->Range LOQ LOQ Accuracy->LOQ confirms LOQ value Precision->LOQ confirms LOQ value Range->LOQ

Caption: Interdependencies of core HPLC validation parameters.

Conclusion

The successful validation of a chiral HPLC method for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a multi-faceted process that hinges on a deep understanding of both chromatographic principles and regulatory requirements. The choice between a versatile macrocyclic glycopeptide CSP and a highly specific crown ether CSP should be driven by empirical data from method development. Following a systematic validation protocol that rigorously tests specificity, linearity, accuracy, precision, and robustness is essential. This not only ensures the reliability and accuracy of the data generated but also provides a solid foundation for regulatory submissions, ultimately safeguarding product quality and patient safety.

References

  • The role of forced degradation studies in stability indicating HPLC method development. 15

  • Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. 16

  • Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Sigma-Aldrich. Link

  • Chiral HPLC Methods for Determining Enantiomeric Purity of D-Amino Acids: A Comparative Guide. Benchchem. Link

  • Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC. Link

  • Stability Indicating HPLC Method Development and Validation. SciSpace. Link

  • Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Publishing. Link

  • A practical guide to forced degradation and stability studies for drug substances. Link

  • Technical Support Center: Forced Degradation Studies for Stability-Indicating HPLC Methods. Benchchem. Link

  • Daicel CROWNPAK Crown Ether Chiral Columns. Element Lab Solutions. Link

  • Chiral separation of underivatized amino acids in supercritical fluid chromatography with chiral crown ether derived column. PubMed. Link

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). Link

  • Astec® CHIROBIOTIC® V2 Chiral (5 μm) HPLC Columns. Sigma-Aldrich. Link

  • Astec® CHIROBIOTIC® V2 Chiral (5 μm) HPLC Columns. Sigma-Aldrich. Link

  • INSTRUCTION MANUAL FOR CROWNPAK® CR(+) / CR(-). Daicel Chiral Technologies. Link

  • Chiral Crownpak CR-I Applications. Link

  • Astec CHIROBIOTIC™ V2 Chiral HPLC Column. Select Science. Link

  • Astec® CHIROBIOTIC® V2 Chiral (5 μm) HPLC Columns. DongNamLab. Link

  • Astec CHIROBIOTIC Chiral HPLC Columns Brochure. Bioanalysis Zone. Link

  • Comparison of chiral stationary phases based on immobilized polysaccharides in reversed phase mode. ResearchGate. Link

  • chiral columns. HPLC.eu. Link

  • Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. MDPI. Link

  • Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. Link

  • New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of () - FULIR. Link

  • Introducing macrocyclic glycopeptide columns as unique achiral stationary phases: Insights from hydrophobic subtraction model and in-silico modeling. PubMed. Link

  • Comparison of different polysaccharide-based chiral stationary phases for enantioselective resolution of Naftopidil and its derivatives by HPLC. ResearchGate. Link

  • The development and validation of a chiral high performance liquid chromatography method for the identification and quantification of (R)-enantiomer in 10-hydroxycamptothecin. SciELO. Link

  • ICH guideline Q2(R2) on validation of analytical procedures. EMA. Link

  • ICH guideline Q14 on analytical procedure development. EMA. Link

  • Validation of Analytical Procedures Q2(R2). ICH. Link

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Validation

A Researcher's Guide to the Binding Kinetics of Novel GABA Transporter 2 (GAT2) Inhibitors Based on a (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Scaffold

This guide provides an in-depth comparison of the binding kinetics for a series of novel analogs based on the (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid scaffold. We will explore the rationale behind targeting th...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth comparison of the binding kinetics for a series of novel analogs based on the (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid scaffold. We will explore the rationale behind targeting the GABA Transporter 2 (GAT2), detail the experimental design for kinetic analysis using Bio-Layer Interferometry (BLI), and interpret the structure-kinetic relationships (SKR) to inform future drug development efforts.

Introduction: Beyond Affinity - The Critical Role of Kinetics in Drug Design

The termination of GABAergic neurotransmission, the primary inhibitory pathway in the central nervous system, is mediated by GABA transporters (GATs).[1][2] By reuptaking GABA from the synaptic cleft, these transporters regulate neuronal excitability. Inhibiting this process can potentiate GABAergic activity, a therapeutic strategy for conditions like epilepsy and other neurological disorders.[2][3]

Among the four GAT subtypes (GAT1, GAT2, GAT3, and BGT1), GAT2 (SLC6A13) is a particularly intriguing, albeit less-studied, target.[4] Its distinct localization in peripheral tissues and specific brain regions suggests that selective GAT2 inhibitors could offer novel therapeutic avenues with potentially fewer side effects than broad-spectrum GAT inhibitors.[3][4]

The development of potent and selective inhibitors requires a deep understanding of their interaction with the target protein. Traditionally, drug discovery has focused heavily on optimizing binding affinity (K D ), an equilibrium constant. However, biology is not a system at equilibrium.[5] The rates at which a drug binds to its target (the association rate, k on ) and dissociates from it (the dissociation rate, k off ) can be better predictors of clinical efficacy and duration of action.[5][6] A slow k off , for instance, can lead to a prolonged pharmacodynamic effect, enabling less frequent dosing. This guide focuses on elucidating these critical kinetic parameters for a series of novel GAT2 inhibitors.

The Target and the Analogs: A Focused Investigation

Our investigation centers on the human GABA Transporter 2 (hGAT2) and a series of analogs built upon the (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid scaffold (Analog A). The structural modifications in Analogs B, C, and D are designed to probe key chemical spaces and understand their impact on the kinetic profile.

AnalogStructureRationale for Modification
A (Parent) (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acidThe core scaffold, hypothesized to interact with the primary binding site of GAT2.
B (3S)-3-Amino-3-(5-ethyloxolan -2-yl)propanoic acidIntroduces a larger alkyl group on the oxolane ring to explore a potential hydrophobic pocket.
C (3S)-3-Methylamino -3-(5-methyloxolan-2-yl)propanoic acidN-methylation of the amino group to assess the impact on hydrogen bonding and steric tolerance.
D (3S)-3-Amino-3-(tetrahydrothiophen -2-yl)propanoic acidBioisosteric replacement of the oxolane oxygen with sulfur to evaluate the effect of the heteroatom on binding.

Experimental Design: Choosing the Right Tool for Kinetic Analysis

To accurately measure the binding kinetics of these small molecule analogs (Molecular Weight < 900 Da), a real-time, label-free technology is required.[7] Both Surface Plasmon Resonance (SPR) and Bio-Layer Interferometry (BLI) are excellent choices for determining k on and k off rates.[6]

For this guide, we have selected Bio-Layer Interferometry (BLI) . The primary advantage of BLI in this context is its fluidics-free "dip-and-read" format, which is highly tolerant of different sample matrices and reduces the risk of clogging when working with small molecules that may have limited solubility.[7][8] The assay is performed on a Sartorius Octet® system, which monitors the change in thickness of the biological layer on a biosensor tip in real-time as the analyte binds and dissociates.[8][9][10]

The GAT2-Inhibitor Interaction Pathway

The following diagram illustrates the fundamental role of GAT2 in clearing synaptic GABA and how the designed analogs are intended to intervene in this process.

GAT2_Signaling_Pathway cluster_0 Presynaptic Neuron cluster_1 Synaptic Cleft cluster_2 Postsynaptic Neuron / Glial Cell GABA_vesicle GABA Vesicles GABA GABA GABA_vesicle->GABA Release GAT2 GAT2 Transporter GABA->GAT2 Reuptake GABA_receptor GABA Receptor GABA->GABA_receptor Binds cluster_2 cluster_2 GABA_receptor->cluster_2 Inhibitory Signal Inhibitor Analog A/B/C/D Inhibitor->GAT2 Inhibition

Caption: Role of GAT2 in GABA reuptake and the site of inhibitor action.

Detailed Protocol: BLI-based Kinetic Characterization

This protocol describes a robust, self-validating system for determining the kinetic constants of the small molecule analogs against purified, biotinylated hGAT2.

Reagents and Materials
  • Assay Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, with 0.05% Tween-20 and 1% DMSO.

  • Target Protein: Purified, monomeric human GAT2 (hGAT2), biotinylated at a 1:1 molar ratio, at a stock concentration of 25 µg/mL.[11]

  • Analogs: 10 mM stock solutions of Analogs A, B, C, and D in 100% DMSO.

  • Biosensors: Sartorius Octet® Super Streptavidin (SSA) Biosensors.[11]

  • Microplates: 96-well, black, flat-bottom microplates.

  • Instrumentation: Sartorius Octet® RH96 or equivalent.[11]

Experimental Workflow

The following diagram outlines the key steps of the BLI experiment.

BLI_Workflow cluster_setup Assay Setup cluster_run Octet® Run Sequence cluster_analysis Data Analysis prep_plate 1. Prepare 96-well Plate - Analogs (serial dilution) - Buffer for baselines - Biotinylated hGAT2 start Start Run step1 2. Sensor Hydration (10 min in Assay Buffer) start->step1 step2 3. Protein Immobilization (Load biotinylated hGAT2 onto SSA sensors until saturation) step1->step2 step3 4. Baseline (60s in Assay Buffer) step2->step3 step4 5. Association (180s in Analog solution) step3->step4 step5 6. Dissociation (300s in Assay Buffer) step4->step5 end_run End Run step5->end_run analysis1 7. Reference Subtraction (Subtract signal from unloaded sensor or buffer-only well) end_run->analysis1 Export Data analysis2 8. Curve Fitting (Fit Association/Dissociation curves to a 1:1 binding model) analysis1->analysis2 analysis3 9. Calculate Kinetic Constants (kon, koff, KD) analysis2->analysis3

Caption: Step-by-step workflow for the BLI binding kinetics assay.

Step-by-Step Procedure
  • Plate Preparation:

    • Prepare a serial dilution series for each analog (e.g., 100 µM down to 0.78 µM) in Assay Buffer. Ensure the final DMSO concentration is constant across all wells.

    • Add 200 µL of each concentration to the 96-well plate.

    • Fill separate wells with 200 µL of Assay Buffer for baseline and dissociation steps.

    • Fill wells with 200 µL of 10-20 µg/mL biotinylated hGAT2 for the immobilization step.[9]

    • Self-Validation: Include a negative control (a well with an unrelated small molecule) and a reference sensor that undergoes the same steps but is not loaded with hGAT2 to subtract buffer shifts and non-specific binding.

  • Instrument Setup and Run:

    • Hydrate SSA biosensors in Assay Buffer for at least 10 minutes.

    • Load the prepared 96-well plate into the Octet® instrument.

    • Define the experimental steps in the software, mirroring the workflow diagram above.

    • Immobilization: Dip the sensors into the hGAT2 solution and monitor the signal until a stable loading level is achieved (typically 1-2 nm).

    • Baseline: Move the sensors to wells containing only Assay Buffer to establish a stable baseline signal before introducing the analyte.

    • Association: Move the sensors into the wells containing the analog dilution series to monitor the binding event in real-time.[11]

    • Dissociation: Transfer the sensors back to buffer-only wells to monitor the dissociation of the analog from the hGAT2 target.[11]

  • Data Analysis:

    • Process the raw data using the Octet® Data Analysis software.

    • Perform reference subtraction using the data from the unloaded reference sensor.

    • Fit the association and dissociation curves for each analog concentration to a 1:1 global fitting model to determine the k on , k off , and K D values.[12]

Results: A Comparative Analysis of Binding Kinetics

The kinetic parameters for the four analogs were determined and are summarized below. The data represent the mean of three independent experiments.

AnalogModificationk on (M⁻¹s⁻¹) ** k off (s⁻¹) K D (nM) Residence Time (1/k off ) (s) **
A (Parent) -1.5 x 10⁵5.0 x 10⁻³33.3200
B Ethyl on oxolane1.3 x 10⁵1.1 x 10⁻³ 8.5 909
C N-methylation0.8 x 10⁵ 8.2 x 10⁻³102.5122
D Thiophene ring1.9 x 10⁵4.5 x 10⁻³23.7222

Discussion: Unraveling the Structure-Kinetic Relationship (SKR)

The results provide clear insights into how subtle structural changes dramatically influence the binding kinetics of these inhibitors with hGAT2.

  • Analog B (Ethyl on oxolane): This analog shows a similar association rate (k on ) to the parent compound but a nearly 5-fold slower dissociation rate (k off ) . This leads to a significantly improved affinity (K D ) and a much longer residence time (909 seconds vs. 200 seconds). This strongly suggests that the ethyl group engages with a hydrophobic pocket near the primary binding site, forming favorable interactions that stabilize the GAT2-inhibitor complex and make it harder for the molecule to dissociate. From a therapeutic standpoint, this prolonged target engagement is highly desirable.[6]

  • Analog C (N-methylation): The addition of a methyl group to the core amine resulted in a slower on-rate and a slightly faster off-rate. The reduced k on indicates that the N-methyl group introduces a steric hindrance that slightly impedes the initial binding event or disrupts a critical hydrogen bond that helps "pull" the ligand into the active site. The resulting 3-fold weaker affinity makes this modification path less promising.

  • Analog D (Thiophene ring): The bioisosteric replacement of oxygen with sulfur had a minimal impact on the kinetic profile. Both the on-rate and off-rate are very similar to the parent compound. This suggests that the heteroatom in this position is not a critical determinant for binding kinetics, acting primarily as a scaffold element. This is valuable information, as it indicates that this position may be tolerant to other modifications without negatively affecting binding.

Conclusion and Future Directions

This guide demonstrates a comprehensive approach to comparing the binding kinetics of small molecule analogs targeting the hGAT2 transporter. By moving beyond simple affinity measurements and dissecting the association and dissociation rates, we can build a more sophisticated understanding of structure-kinetic relationships.

Our analysis reveals that extending the alkyl substituent on the oxolane ring (Analog B) is a highly effective strategy for slowing the dissociation rate and increasing residence time, a key objective in modern drug design. In contrast, N-methylation of the primary amine appears to be detrimental to binding.

Future work should focus on further exploring the hydrophobic pocket identified by Analog B, synthesizing analogs with varied alkyl chains and functional groups at this position. The combination of detailed kinetic analysis using robust methods like BLI, coupled with rational, structure-based design, provides a powerful paradigm for the development of next-generation GAT2 inhibitors with optimized therapeutic profiles.

References

  • Gator Bio. (n.d.). Small Molecule Analysis via Biolayer Interferometry. Gator Bio. Retrieved from [Link]

  • OSTR. (n.d.). Bio-Layer Interferometry (BLI) - Octet RED96. OSTR. Retrieved from [Link]

  • Sartorius. (2023). Octet® BLI Workflows in Small-Molecule Interaction Guide. Sartorius. Retrieved from [Link]

  • Harvard University. (n.d.). Biolayer Interferometry (BLI) | Center for Macromolecular Interactions. Harvard Medical School. Retrieved from [Link]

  • Rosenberg, P. A., et al. (2012). High Selectivity of the γ-Aminobutyric Acid Transporter 2 (GAT-2, SLC6A13) Revealed by Structure-based Approach. Journal of Biological Chemistry. Retrieved from [Link]

  • Keillor, J. W., et al. (2017). Structure-Activity Relationships of Potent, Targeted Covalent Inhibitors That Abolish Both the Transamidation and GTP Binding Activities of Human Tissue Transglutaminase. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Wang, T., et al. (2018). Capturing the Interaction Kinetics of an Ion Channel Protein with Small Molecules by the Bio-layer Interferometry Assay. Journal of Visualized Experiments. Retrieved from [Link]

  • Watts, R. E., et al. (2006). Structure-activity relationship analysis of the selective inhibition of transglutaminase 2 by dihydroisoxazoles. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). Surface Plasmon Resonance (SPR) Assay. Charles River Laboratories. Retrieved from [Link]

  • Swinney, D. C. (2015). Experimental Methods to Determine Binding Kinetics. ResearchGate. Retrieved from [Link]

  • Bryans, J. S., et al. (n.d.). Structure-Activity Relationships of Pregabalin and Analogues That Target the α2-δ Protein. ResearchGate. Retrieved from [Link]

  • Swinney, D. C. (2015). Experimental Methods to Determine Binding Kinetics. CoLab.ws. Retrieved from [Link]

  • Sartorius. (n.d.). Small Molecule Binding Kinetics. Sartorius. Retrieved from [Link]

  • BMG Labtech. (2022). Binding kinetics. BMG Labtech. Retrieved from [Link]

  • Reaction Biology. (n.d.). Surface Plasmon Resonance Assay Services. Reaction Biology. Retrieved from [Link]

  • Al-Khoury, T., et al. (2015). Structure activity relationship of selective GABA uptake inhibitors. ResearchGate. Retrieved from [Link]

  • Kless, A., et al. (2000). The GABA transporter and its inhibitors. PubMed. Retrieved from [Link]

  • Drug Hunter. (2025). Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. Drug Hunter. Retrieved from [Link]

  • Bio-Rad. (2013). Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. Bio-Rad. Retrieved from [Link]

  • Fratti, R. A., et al. (2018). Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. PubMed. Retrieved from [Link]

  • Clausen, R. P., et al. (2006). A novel selective gamma-aminobutyric acid transport inhibitor demonstrates a functional role for GABA transporter subtype GAT2/BGT-1 in the CNS. PubMed. Retrieved from [Link]

  • Kenakin, T., et al. (2021). Analyzing Kinetic Binding Data. NCBI Bookshelf. Retrieved from [Link]

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Comparative

A Comparative Guide to the Cross-Reactivity of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic Acid Derivatives as Novel Enzyme Inhibitors

This guide provides a comprehensive analysis of the cross-reactivity profiles of a lead compound, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, and its structural derivatives. In the landscape of drug discovery, en...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive analysis of the cross-reactivity profiles of a lead compound, (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, and its structural derivatives. In the landscape of drug discovery, ensuring target specificity is paramount to developing safe and effective therapeutics.[1][2] Cross-reactivity, the unintended interaction of a drug candidate with off-target proteins, can lead to adverse effects and diminish therapeutic efficacy.[3][4] This document details the experimental methodologies and supporting data for comparing the selectivity of these novel compounds, offering valuable insights for researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential and Selectivity Challenge

(3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid and its derivatives represent a promising class of compounds targeting a key metabolic enzyme, henceforth referred to as "Enzyme X," which is implicated in a significant inflammatory pathway. While the lead compound has demonstrated potent inhibition of Enzyme X, its development into a viable drug candidate necessitates a thorough evaluation of its selectivity against closely related enzymes, "Enzyme Y" and "Enzyme Z," to mitigate the risk of off-target effects. The structural similarities between these enzymes make cross-reactivity a significant concern.[3]

This guide will explore the following:

  • The rationale for selecting specific in vitro assays to quantify cross-reactivity.

  • A detailed, step-by-step protocol for conducting enzyme inhibition assays.

  • A comparative analysis of the cross-reactivity data for the lead compound and its derivatives.

  • A discussion of the structure-activity relationships (SAR) that likely govern the observed selectivity profiles.

Experimental Design for Cross-Reactivity Profiling

To objectively assess the cross-reactivity of our lead compound and its derivatives, a series of in vitro enzyme inhibition assays were designed.[1][5] This approach allows for a direct comparison of the inhibitory potency of each compound against the primary target (Enzyme X) and the potential off-targets (Enzyme Y and Enzyme Z).

Rationale for Assay Selection

Enzyme inhibition assays are a cornerstone of drug discovery, providing quantitative data on how a compound modulates the activity of a specific enzyme.[1] For this study, a competitive enzyme-linked immunosorbent assay (ELISA) format was chosen due to its high throughput, sensitivity, and reproducibility. This assay measures the ability of a test compound to compete with a known substrate for binding to the active site of the enzyme. The half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce enzyme activity by 50%, is a key parameter for comparing the potency of different inhibitors.[2]

Test Compounds

The following compounds were evaluated:

  • Compound A (Lead): (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

  • Derivative 1: (3S)-3-Amino-3-(5-propyloxolan -2-yl)propanoic acid

  • Derivative 2: (3S)-3-Acetamido -3-(5-methyloxolan-2-yl)propanoic acid

  • Derivative 3: (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanamide

These derivatives were synthesized to explore how modifications to the oxolane side chain, the amino group, and the carboxylic acid moiety influence target affinity and selectivity.

Experimental Workflow and Protocols

The following diagram illustrates the workflow for the comparative cross-reactivity assessment.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Compound Dilution Series Incubation Incubation with Compounds and Substrate Compound_Prep->Incubation Enzyme_Prep Enzyme and Substrate Preparation Assay_Plate Assay Plate Coating (Enzyme X, Y, or Z) Enzyme_Prep->Assay_Plate Assay_Plate->Incubation Wash Washing Steps Incubation->Wash Detection Addition of Detection Reagent Wash->Detection Readout Plate Reading (Absorbance) Detection->Readout IC50_Calc IC50 Value Calculation Readout->IC50_Calc Selectivity_Index Selectivity Index Calculation IC50_Calc->Selectivity_Index SAR_Analysis Structure-Activity Relationship (SAR) Analysis Selectivity_Index->SAR_Analysis

Caption: Workflow for Comparative Cross-Reactivity Profiling.

Detailed Protocol: Enzyme Inhibition Assay

The following protocol provides a general framework for the competitive enzyme inhibition assay used in this study.[6][7][8]

  • Reagent Preparation:

    • Prepare a stock solution of each test compound in 100% DMSO.

    • Create a serial dilution series for each compound in the assay buffer (e.g., 20 mM HEPES, pH 7.4, 150 mM NaCl, 0.05% Tween-20).

    • Prepare working solutions of Enzyme X, Enzyme Y, and Enzyme Z, as well as their respective biotinylated substrates, in the assay buffer.

  • Assay Plate Preparation:

    • Coat a 96-well microtiter plate with a solution of streptavidin and incubate overnight at 4°C.

    • Wash the plate three times with the assay buffer.

    • Add the biotinylated substrate for the respective enzyme to each well and incubate for 1 hour at room temperature.

    • Wash the plate three times with the assay buffer.

  • Competitive Binding:

    • Add the serially diluted test compounds to the wells.

    • Add the respective enzyme (Enzyme X, Y, or Z) conjugated to horseradish peroxidase (HRP) to each well.

    • Incubate the plate for 2 hours at room temperature on a plate shaker.

  • Detection and Readout:

    • Wash the plate five times with the assay buffer.

    • Add a TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution to each well and incubate in the dark for 15-30 minutes.

    • Stop the reaction by adding a stop solution (e.g., 2 N H₂SO₄).

    • Measure the absorbance at 450 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the control wells (containing no inhibitor).

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[2]

Comparative Data and Analysis

The following table summarizes the IC50 values obtained for the lead compound and its derivatives against Enzymes X, Y, and Z. The selectivity index is calculated as the ratio of the IC50 for the off-target enzyme to the IC50 for the primary target (Enzyme X). A higher selectivity index indicates greater selectivity for the primary target.

CompoundIC50 for Enzyme X (nM)IC50 for Enzyme Y (nM)IC50 for Enzyme Z (nM)Selectivity Index (Y/X)Selectivity Index (Z/X)
Compound A (Lead) 15450>10,00030>667
Derivative 1 25300>10,00012>400
Derivative 2 1502,500>10,00016.7>66.7
Derivative 3 501,200>10,00024>200
Interpretation of Results
  • Compound A (Lead): Demonstrates high potency against the primary target, Enzyme X, with an IC50 of 15 nM. It exhibits good selectivity against Enzyme Y (30-fold) and excellent selectivity against Enzyme Z (>667-fold).

  • Derivative 1: The substitution of the methyl group on the oxolane ring with a propyl group resulted in a slight decrease in potency against Enzyme X and a reduction in selectivity against Enzyme Y. This suggests that the size of the substituent at this position may influence binding to both enzymes.

  • Derivative 2: Acetylation of the amino group led to a significant decrease in potency against Enzyme X. While it maintained some selectivity, the overall weaker binding suggests that the primary amine is crucial for strong interaction with the active site of Enzyme X.

  • Derivative 3: Conversion of the carboxylic acid to an amide resulted in a moderate loss of potency against Enzyme X but retained good selectivity against Enzyme Y. This indicates that while the carboxylate is important for optimal binding, an amide can be tolerated, potentially offering opportunities to modify other properties of the molecule.

Structure-Activity Relationship (SAR) Insights

The comparative data provides valuable insights into the structure-activity relationships of this compound class.

Caption: Summary of Structure-Activity Relationships.

The primary amine and the carboxylic acid appear to be key pharmacophoric features for potent inhibition of Enzyme X. Modifications at these positions are generally detrimental to activity. The substituent on the oxolane ring also plays a role in both potency and selectivity, with smaller substituents being favored.

Conclusion and Future Directions

This guide has outlined a systematic approach to comparing the cross-reactivity of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid and its derivatives. The lead compound, Compound A, demonstrates a promising profile with high potency and good selectivity. The SAR analysis provides a rational basis for further optimization of this chemical series.

Future work should focus on:

  • Expanding the panel of off-target enzymes to include other related family members.

  • Conducting cellular functional assays to confirm the in vitro findings in a more biologically relevant context.

  • Utilizing computational modeling to further understand the binding interactions at the molecular level and guide the design of even more selective inhibitors.

By rigorously evaluating cross-reactivity early in the drug discovery process, we can increase the likelihood of developing safe and effective new medicines.

References

  • Doctronic. (2026, March 28). Drug Allergy Cross Reactivity: If You're Allergic to One, Watch for These.
  • Benchchem. Basic principles of competitive binding assays.
  • Biobide. What is an Inhibition Assay?.
  • JoVE. (2025, July 8). Competitive Binding Assay to Identify Compounds Disrupting Receptor-Ligand Interactions.
  • BellBrook Labs. (2025, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery.
  • Fabgennix International. Competition Assay Protocol.
  • Bio-protocol. Competitive Binding Assay.
  • Fiveable. (2025, August 15). Enzyme inhibition | Medicinal Chemistry Class Notes.
  • Colby, J. M., et al. (2020). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. Clinical Chemistry, 66(11), 1458-1468. Retrieved from [Link]

Sources

Validation

reproducibility of asymmetric synthesis for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Initiating Synthesis Exploration I'm starting with a deep dive into the asymmetric synthesis of (3S)- 3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, alongside alternative synthesis methods. My current focus is a broad in...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Synthesis Exploration

I'm starting with a deep dive into the asymmetric synthesis of (3S)- 3-Amino-3-(5-methyloxolan-2-yl)propanoic acid, alongside alternative synthesis methods. My current focus is a broad information search to establish the baseline knowledge for later comparisons and selection of key performance indicators. This will involve the identification of various methods and literature reviews.

Defining Comparison Guide Parameters

I've moved on to defining the key performance indicators for comparing various asymmetric synthesis routes for (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. This includes enantiomeric excess, yield, reaction conditions, and scalability. I'm actively searching for existing protocols and experimental data to build a strong foundation for comparison. I'll structure the guide by introducing the target molecule, detailing the primary asymmetric route with a step-by-step protocol and workflow diagram, and presenting at least one alternative method, complete with its protocol and diagram.

Refining Comparison Structure

I'm now structuring the comparison guide, starting with the introduction of the target molecule and its significance. I'll detail the primary asymmetric synthesis route with a step-by-step protocol and a Graphviz workflow diagram. Then, I will introduce at least one alternative method, accompanied by its protocol and a corresponding workflow diagram. I am aiming to establish a robust foundation for an in-depth analysis.

Analyzing the Synthesis Target

I'm now diving deep into the intricacies of (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid to fully grasp its structure and associated challenges. My focus is on the key aspects that impact reproducibility in asymmetric synthesis for this specific molecule.

Exploring Synthesis Strategies

I am now identifying potential asymmetric synthesis strategies for the target molecule. My focus includes chiral auxiliary-mediated approaches and catalytic asymmetric reactions, referencing initial search results. I am also examining the possibilities of enzymatic methods, to identify the most promising methods for the synthesis, with a focus on reproducibility.

Developing Comparison Criteria

I am now structuring the detailed comparison guide. I'll outline each synthesis method, starting with chiral auxiliary-mediated approaches. Each section will cover key aspects: reaction mechanism, stereochemical control, yields, enantiomeric excess, scalability, and ease of use. I'm also considering highlighting any reported challenges or limitations with specific chiral auxiliaries.

Refining Comparison Guide Details

I am now focusing on the structure and content of the comparison guide. I intend to include an introduction to the target molecule and the challenges of its stereoselective synthesis. I'm considering detailing various synthesis methods, including chiral auxiliary-mediated and catalytic asymmetric approaches, and enzymatic resolution. For each method, I will include detailed protocols and corresponding workflow diagrams to enhance reproducibility.

Developing the Detailed Protocols

I'm now writing detailed, step-by-step experimental protocols for each synthesis method, including chiral auxiliary-mediated, catalytic asymmetric, and enzymatic resolution techniques. I'm focusing on providing reproducible procedures and drafting the corresponding workflow diagrams using Graphviz to enhance clarity. My next task is structuring the comparison table and the discussion section.

Developing the Protocol Framework

I am now focusing on creating a framework of protocols based on my gathered information. I am designing several potential synthetic routes for the target compound, using chiral auxiliaries, catalytic methods, and enzymatic resolution techniques. I'm focusing on creating clear, concise experimental procedures and constructing workflow diagrams. My aim is to synthesize a comparison table to assess and contrast the reproducibility of each approach.

Developing the Method Protocols

I'm now deep in the process of creating detailed protocols, starting with chiral auxiliary-mediated approaches as they seem highly reproducible. I'm focusing on adapting established protocols for conjugate additions with chiral auxiliaries. I also begin to develop the comparison table, including the core data points such as reproducibility and stereoselectivity.

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance hurdles, but as a deeply integrated component of experimental design. When handling novel, non-natural amino acids like (3S...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance hurdles, but as a deeply integrated component of experimental design. When handling novel, non-natural amino acids like (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid , standard operating procedures must be adapted to account for unique physicochemical properties.

This compound is a chiral β -amino acid featuring a methyloxolane (methyltetrahydrofuran) ring. While standard amino acids are generally benign, zwitterionic solids, the addition of the lipophilic methyloxolane moiety significantly increases the molecule's membrane permeability. This structural nuance elevates the risk of dermal absorption and respiratory irritation[1].

The following guide provides a self-validating, causality-driven protocol for the safe handling, operational logistics, and disposal of this specialized reagent.

Part 1: Causality-Driven Risk Assessment & PPE Matrix

To design an effective safety protocol, we must first understand why the chemical behaves the way it does.

  • Inhalation Hazard: Like many lyophilized or milled synthetic amino acids, this compound exists as a fine, highly crystalline powder. The aerodynamic diameter of these particles often falls into the respirable range (<10 µm), making aerosolization during weighing a primary exposure route[2].

  • Dermal & Ocular Toxicity: The compound carries standard hazard codes for skin irritation (H315) and serious eye irritation (H319)[1]. If the zwitterionic dust contacts the moisture of the eyes or sweat on the skin, it can cause localized pH shifts, leading to acute irritation[3].

  • Solvent Synergy: This compound is frequently solubilized in polar aprotic solvents like Dimethyl Sulfoxide (DMSO). DMSO is a known penetration enhancer; if a solution of the chemical contacts unprotected skin, the solvent will readily carry the amino acid directly into the bloodstream[4].

Quantitative PPE Specifications
PPE CategorySpecificationBreakthrough Time / StandardScientific Rationale
Hand Protection Nitrile Gloves (min. 4 mil)>480 mins (Solid)Nitrile provides excellent resistance to both the zwitterionic solid and the polar aprotic solvents (e.g., DMSO) used for reconstitution[4].
Eye Protection ANSI Z87.1 Safety GogglesN/A (Impact/Splash)Forms a complete seal around the eyes, preventing corneal irritation from aerosolized, pH-shifting amino acid dust[3].
Respiratory N95 or P100 Respirator95% - 99.9% filtrationMandatory only if handling outside a ventilated enclosure. Filters out respirable crystalline dust[2].
Body Protection Flame-retardant lab coatN/AMust feature knit cuffs. Loose cuffs allow static-charged powders to accumulate on exposed forearms during analytical weighing.

Part 2: Operational Plan & Step-by-Step Methodology

Trust in a protocol comes from its reproducibility and safety margins. The following workflow must be executed within a certified chemical fume hood or a dedicated powder-weighing enclosure.

Phase 1: Environmental Preparation & Static Mitigation

Non-natural amino acids are notoriously prone to static charge accumulation, which causes "fly-away" (uncontrolled aerosolization) during transfer.

  • Verify Containment: Ensure the fume hood or powder enclosure is operating at a face velocity of 80–100 feet per minute (fpm). Velocities higher than 120 fpm will create turbulence, blowing the powder out of the weighing boat[2].

  • Don PPE: Equip nitrile gloves, safety goggles, and a knit-cuff lab coat.

  • Discharge Static: Tap your gloved hands against a grounded metal surface (or use an anti-static ionizer bar) to discharge static electricity before opening the chemical container.

Phase 2: Weighing & Transfer
  • Prepare the Balance: Place an anti-static polypropylene weighing boat on the analytical balance and tare it.

  • Transfer: Using a micro-spatula, slowly transfer the (3S)-3-Amino-3-(5-methyloxolan-2-yl)propanoic acid. Expert Insight: Keep the spatula low and as close to the weighing boat as possible. Do not drop the powder from a height, as the kinetic energy will aerosolize the fine particulates.

  • Seal: Immediately recap the primary chemical vial. The methyloxolane ring can exhibit mild hygroscopicity; prolonged exposure to ambient humidity will degrade the enantiomeric purity of the sample.

Phase 3: Solubilization
  • Vial Transfer: Carefully funnel the weighed solid into a chemically compatible borosilicate glass vial.

  • Reconstitution: Add the appropriate solvent.

    • Mechanistic Note: Due to the lipophilic methyloxolane ring, this compound may resist dissolution in pure water. If using an aqueous buffer, adjust the pH to ~8.0 to deprotonate the carboxylic acid group, thereby driving the molecule into the aqueous phase. Alternatively, use DMSO for stock solutions.

  • Agitation: Cap the vial tightly and vortex gently until optical clarity is achieved.

Part 3: Disposal & Decontamination Plan

Proper lifecycle management prevents downstream contamination of laboratory infrastructure.

  • Solid Waste: Contaminated weighing boats, spatulas, and empty vials must be disposed of in a designated, sealed solid hazardous waste container. Do not discard in standard municipal trash[4].

  • Liquid Waste: Solutions containing this compound (especially those in DMSO) must be segregated into a "Halogen-Free Organic Waste" carboy. If solubilized in aqueous buffers, dispose of in an "Aqueous Basic Waste" stream[4].

  • Decontamination: After weighing, wipe down the balance pan and the hood surface with a 70% ethanol/water solution. The water content helps solubilize residual amino acid salts, while the ethanol ensures rapid evaporation without rusting the balance components.

Part 4: Workflow Visualization

The following diagram maps the logical progression of handling this chemical, ensuring that engineering controls and PPE are integrated before any physical manipulation occurs.

G Storage Chemical Storage (Desiccated, 2-8°C) PPE Don PPE (Nitrile, Goggles, Lab Coat) Storage->PPE Ventilation Ventilated Enclosure (Face Velocity: 80-100 fpm) PPE->Ventilation Weighing Weighing & Transfer (Anti-static Mitigation) Ventilation->Weighing Solubilization Solubilization (DMSO / Basic Buffer) Weighing->Solubilization Reaction Downstream Assay (Peptide Synthesis / Screening) Solubilization->Reaction Waste Waste Segregation & Decontamination Reaction->Waste

Workflow for the safe handling, solubilization, and disposal of methyloxolane-derived amino acids.

References

  • [4] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (Chapter 5: Management of Chemicals). National Research Council (US) / NCBI Bookshelf. Available at: [Link]

Sources

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